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Core Science & Biosynthesis

Foundational

Dapagliflozin 2-O-β-D-Glucuronide: Structural Characterization, Metabolic Profiling, and Analytical Methodologies

Executive Summary Dapagliflozin is a highly selective, orally active inhibitor of the human renal sodium-glucose cotransporter 2 (SGLT2), widely prescribed for the management of type 2 diabetes mellitus, heart failure, a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Dapagliflozin is a highly selective, orally active inhibitor of the human renal sodium-glucose cotransporter 2 (SGLT2), widely prescribed for the management of type 2 diabetes mellitus, heart failure, and chronic kidney disease[1]. While the clinical efficacy of the parent drug is well-documented, a comprehensive understanding of its pharmacokinetic (PK) profile requires rigorous characterization of its phase II metabolic clearance pathways[2].

In humans, dapagliflozin is primarily metabolized via glucuronidation. While the 3-O-glucuronide is the major circulating metabolite, dapagliflozin 2-O-β-D-glucuronide emerges as a critical minor metabolite[3]. As a Senior Application Scientist specializing in drug metabolism and pharmacokinetics (DMPK), I have designed this technical guide to provide researchers with an in-depth analysis of the structural properties, enzymatic causality, and analytical resolution of this specific metabolite.

Chemical Identity and Structural Characterization

Dapagliflozin (C21H25ClO6) has a molecular weight of 408.87 g/mol [1]. Phase II metabolism involves the covalent addition of a glucuronic acid moiety, resulting in the formation of highly polar glucuronide conjugates[4].

The 2-O-β-D-glucuronide isomer is formed when the glucuronic acid is conjugated specifically to the hydroxyl group at the C-2 position of the D-glucitol ring[3]. This structural shift, while maintaining the exact same molecular weight and formula as the major 3-O-glucuronide, drastically alters the molecule's steric profile and chromatographic retention time.

Table 1: Physicochemical Properties of Dapagliflozin 2-O-β-D-Glucuronide
PropertyValue
Chemical Name Dapagliflozin-2-O-β-D-Glucuronide
Molecular Formula C27H33ClO12[5]
Average Molecular Weight 584.99 g/mol [5]
Monoisotopic Exact Mass 584.166 Da[6]
Pharmacological Activity Inactive (Does not inhibit SGLT2)[1]
Primary Ionization Mode Electrospray Ionization Negative (ESI-)[7]
Precursor Ion [M-H]- m/z 583.2[7]

Causality Insight: Why does the position of the glucuronide matter? Even though both the 2-O and 3-O conjugates are pharmacologically inactive, they are isobaric (identical mass). If an analytical method cannot structurally differentiate the 2-O from the 3-O isomer, the quantification of the major metabolite will be positively biased, leading to inaccurate mass-balance calculations in human radiolabeled ADME studies[8].

Metabolic Pathways and Enzymatic Causality

The biotransformation of dapagliflozin is highly regioselective, driven by the structural constraints of the active sites within human uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes.

  • Major Pathway (UGT1A9): The 3-O-glucuronide is the dominant metabolite, accounting for over 60% of the administered dose[8]. UGT1A9 exhibits a strong regioselective preference for the 3-hydroxyl group due to optimal hydrogen bonding alignment within the enzyme's binding pocket[9].

  • Minor Pathway (UGT2B4 / UGT2B7): The 2-O-glucuronide is formed primarily by UGT2B4 and UGT2B7[10]. The steric bulk of the adjacent substituted phenyl ring makes the 2-hydroxyl position less accessible, which explains why this is a minor clearance pathway[3].

MetabolicPathway cluster_0 Phase II Glucuronidation Pathways Dapa Dapagliflozin MW: 408.87 g/mol M3 Dapagliflozin 3-O-glucuronide (Major Metabolite) MW: 584.99 g/mol Dapa->M3 UGT1A9 (Regioselective for 3-OH) M2 Dapagliflozin 2-O-glucuronide (Minor Metabolite) MW: 584.99 g/mol Dapa->M2 UGT2B4 / UGT2B7 (Regioselective for 2-OH)

Caption: Enzymatic regioselectivity in the phase II metabolism of dapagliflozin.

Analytical Methodologies: LC-MS/MS Protocol

To accurately quantify dapagliflozin and profile its metabolites, a self-validating LC-MS/MS protocol must be employed[11]. The core challenge is the chromatographic resolution of the 2-O and 3-O isobaric glucuronides. If they co-elute, the tandem mass spectrometer cannot distinguish them because they share the same precursor (m/z 583.2) and product ions.

Step-by-Step LC-MS/MS Workflow

Step 1: Sample Preparation (Protein Precipitation)

  • Action: Aliquot 50 µL of human plasma. Add 150 µL of cold methanol containing a stable isotope-labeled internal standard (e.g., [13C6]-Dapagliflozin). Vortex for 2 minutes and centrifuge at 14,000 rpm for 10 minutes at 4°C[7].

  • Causality: Cold methanol rapidly denatures plasma proteins, preventing enzymatic degradation of the glucuronide ex vivo. The 1:3 ratio ensures >95% precipitation efficiency. The stable isotope internal standard validates the extraction recovery, acting as a self-correcting mechanism for matrix effects.

Step 2: Chromatographic Separation (UPLC)

  • Action: Inject 5 µL of the supernatant onto a high-strength silica (HSS) T3 C18 column (2.1 × 100 mm, 1.8 µm) maintained at 40°C. Use a shallow gradient of Mobile Phase A (0.1% Formic acid in water) and Mobile Phase B (Acetonitrile)[11].

  • Causality: The HSS T3 stationary phase is specifically chosen for its ability to retain polar glucuronide metabolites. A shallow gradient (e.g., increasing B from 15% to 30% over 5 minutes) is critical to exploit the subtle polarity differences between the 2-O and 3-O positional isomers, ensuring baseline resolution.

Step 3: Electrospray Ionization (ESI) & MRM Detection

  • Action: Operate the mass spectrometer in negative ESI mode. Monitor the Multiple Reaction Monitoring (MRM) transition of m/z 583.2 → m/z 389.1 (or specific product ion) for the glucuronides[7].

  • Causality: Negative ion mode is selected because the carboxylic acid moiety on the glucuronic acid readily loses a proton to form the stable [M-H]- anion. Monitoring specific transitions rather than full scan provides the necessary sensitivity (LLOQ < 1 ng/mL) required for clinical PK profiling[7].

LCMS_Workflow Prep 1. Plasma Extraction (Cold MeOH PPT) UPLC 2. UPLC Separation (HSS T3 C18 Column) Resolves Isobaric Isomers Prep->UPLC ESI 3. ESI(-) Ionization [M-H]- m/z 583.2 UPLC->ESI MRM 4. MRM Detection Quantify & Confirm ESI->MRM

Caption: Self-validating LC-MS/MS workflow for resolving isobaric dapagliflozin glucuronides.

Clinical and Toxicological Significance

Why do drug development professionals invest resources into synthesizing and characterizing the 2-O-β-D-glucuronide standard?

  • Assay Specificity: Regulatory guidelines (FDA/EMA) mandate that bioanalytical assays must be highly specific. By injecting the pure 2-O-glucuronide standard, scientists prove that this minor metabolite does not interfere with the quantification peak of the major 3-O-glucuronide or the parent drug[7].

  • Polymorphism Tracking: Patients with genetic polymorphisms in UGT1A9 may exhibit reduced 3-O-glucuronidation[12]. In these subpopulations, minor pathways (like UGT2B7-mediated 2-O-glucuronidation) may undergo compensatory upregulation. Accurately tracking both metabolites ensures a comprehensive understanding of patient-specific clearance variations.

References[2] Title: Dapagliflozin - PMC - NIH

Sources

Exploratory

In Vitro Metabolic Profiling of Dapagliflozin: Elucidating the 2-O-Glucuronidation Pathway

Executive Summary Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), widely utilized in the management of type 2 diabetes mellitus, heart failure, and chronic kidney...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), widely utilized in the management of type 2 diabetes mellitus, heart failure, and chronic kidney disease. Due to its C-aryl glucoside structure, dapagliflozin exhibits remarkable resistance to cytochrome P450 (CYP)-mediated oxidative metabolism. Instead, its biotransformation is overwhelmingly dominated by Phase II glucuronidation[1].

While the primary clearance mechanism is mediated by UGT1A9 to form the major inactive metabolite, dapagliflozin 3-O-glucuronide, rigorous regulatory submissions and drug-drug interaction (DDI) models require the characterization of secondary pathways. The formation of dapagliflozin 2-O-glucuronide is the most prominent minor pathway, accounting for approximately 5.4% of the administered dose[1]. This whitepaper provides an in-depth technical guide to the mechanistic causality, experimental design, and self-validating protocols required to accurately profile the UGT2B4- and UGT2B7-mediated 2-O-glucuronidation of dapagliflozin in vitro[2][3].

Mechanistic Overview: The 2-O-Glucuronidation Pathway

The structural stability of dapagliflozin dictates that nucleophilic attack by the UGT enzymes occurs at the hydroxyl groups of the intact glucose moiety. While UGT1A9 exhibits high regioselectivity for the C-3 position, the isoforms UGT2B4 and UGT2B7 specifically target the hydroxyl group at the C-2 position[2][3].

This conjugation reaction requires the endogenous cofactor uridine 5'-diphospho-glucuronic acid (UDPGA). Because UGT2B4 and UGT2B7 are expressed in both hepatic (liver) and extrahepatic (kidney, intestine) tissues, in vitro assays must utilize subcellular fractions—such as Human Liver Microsomes (HLM) and Human Kidney Microsomes (HKM)—to capture the full kinetic profile[4].

Pathway DAPA Dapagliflozin (Parent Drug) UGT2B4 UGT2B4 (Hepatic/Renal) DAPA->UGT2B4 Binding UGT2B7 UGT2B7 (Hepatic/Renal/Intestinal) DAPA->UGT2B7 Binding M2 Dapagliflozin 2-O-glucuronide (Minor Metabolite) UGT2B4->M2 Glucuronidation UGT2B7->M2 Glucuronidation UDPGA UDPGA (Cofactor) UDPGA->UGT2B4 UDPGA->UGT2B7

Fig 1: UGT2B4/UGT2B7-mediated 2-O-glucuronidation pathway of dapagliflozin.

In Vitro Experimental Design & Causality

To generate robust kinetic data ( , , and ), the in vitro system must overcome the inherent "latency" of microsomal UGTs. UGT enzymes are integral membrane proteins with their active sites facing the luminal side of the endoplasmic reticulum (ER). During homogenization, the ER fragments into closed vesicles, physically blocking the highly polar UDPGA cofactor from reaching the active site.

To resolve this, we employ a pore-forming strategy . The addition of alamethicin—a peptide antibiotic—creates voltage-dependent ion channels in the microsomal lipid bilayer. This permits UDPGA to traverse the membrane without denaturing the UGT enzymes, ensuring maximum catalytic activity[4].

Table 1: Reagents and Mechanistic Causality
ReagentConcentrationMechanistic Role in Assay
HLM / HKM 0.25 mg/mLSource of native UGT2B4 and UGT2B7 enzymes.
Tris-HCl Buffer 50 mM (pH 7.5)Maintains physiological pH to preserve optimal UGT enzyme conformation.
Alamethicin 25 µg/mLPermeabilizes microsomal vesicles, allowing UDPGA access to the luminal active site[4].
MgCl₂ 10 mMActs as a divalent cation cofactor; neutralizes the negative charge of UDPGA phosphate groups to stabilize enzyme-substrate binding[4].
UDPGA 2 mMThe obligate glucuronic acid donor for the Phase II conjugation reaction[4].

Step-by-Step Protocol: Self-Validating Microsomal Incubation

A hallmark of a rigorous DMPK assay is its self-validating nature. This protocol embeds critical controls: a Zero-Time (T=0) control to establish baseline matrix effects, and a Minus-Cofactor (-UDPGA) control to definitively prove that metabolite formation is strictly UGT-dependent.

Phase 1: Preparation & Permeabilization
  • Matrix Assembly: Dilute HLM or HKM to a final protein concentration of 0.25 mg/mL in 50 mM Tris-HCl buffer (pH 7.5).

  • Pore Formation: Add alamethicin (25 µg/mL). Incubate the mixture on ice for 15 minutes. Causality: Cold incubation allows alamethicin to integrate into the lipid bilayer without initiating premature enzymatic degradation.

Phase 2: Thermal Equilibrium
  • Substrate Addition: Add MgCl₂ (10 mM) and dapagliflozin (titrated from 1 µM to 100 µM for Michaelis-Menten kinetic modeling)[4].

  • Pre-incubation: Place the reaction tubes in a shaking water bath at 37°C for 5 minutes. Causality: Ensures all components reach physiological temperature prior to reaction initiation, preventing artificial lags in the initial velocity ( ).

Phase 3: Initiation & Termination
  • Initiation: Spike the mixture with UDPGA (final concentration 2 mM) to start the reaction[4].

    • Self-Validation Step: For the negative control, substitute UDPGA with an equivalent volume of Tris buffer.

  • Incubation: Allow the reaction to proceed at 37°C for 15 minutes.

  • Quenching: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing a stable isotope-labeled internal standard (e.g., [¹³C₆]-dapagliflozin). Causality: The organic solvent instantly denatures the UGT proteins, halting the reaction and precipitating the matrix for clean extraction.

Phase 4: Extraction & Quantification
  • Precipitation: Vortex the samples vigorously for 2 minutes, followed by centrifugation at 14,000 × g for 10 minutes at 4°C.

  • LC-MS/MS Analysis: Transfer the supernatant to autosampler vials. Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tuning for the specific mass transitions of the 2-O-glucuronide (differentiating it chromatographically from the 3-O-glucuronide isomer).

Workflow Step1 1. Microsome Permeabilization (Alamethicin + HLM/HKM) Step2 2. Thermal Pre-incubation (Dapagliflozin + MgCl2, 37°C) Step1->Step2 Step3 3. Reaction Initiation (Add UDPGA Cofactor) Step2->Step3 Step4 4. Enzymatic Termination (Ice-cold Acetonitrile + IS) Step3->Step4 Step5 5. Protein Precipitation (Centrifugation at 14,000 x g) Step4->Step5 Step6 6. LC-MS/MS Quantification (MRM Mode Analysis) Step5->Step6

Fig 2: Step-by-step in vitro microsomal incubation workflow for UGT kinetics.

Data Interpretation & Kinetic Modeling

Following LC-MS/MS quantification, the velocity of 2-O-glucuronide formation ( ) is plotted against the substrate concentration ( ). The data is fitted to the Michaelis-Menten equation:

By calculating the intrinsic clearance ( ), scientists can contextualize the contribution of the 2-O-glucuronide pathway relative to the primary 3-O-glucuronide pathway.

Table 2: Quantitative Comparison of Dapagliflozin Glucuronidation Pathways
MetabolitePrimary UGT Isoform(s)Relative Human Exposure (% of Dose)In Vitro Intrinsic Clearance ( ) Profile
Dapagliflozin 3-O-glucuronide UGT1A9~60.7%High Capacity / High Turnover
Dapagliflozin 2-O-glucuronide UGT2B4, UGT2B7~5.4%Low Capacity / Minor Turnover

Note: While 2-O-glucuronidation is a minor pathway, characterizing its kinetic parameters is vital for identifying potential polymorphic variations in UGT2B7 or specific drug-drug interactions involving concomitant UGT2B4/7 inhibitors[1][3].

References

  • Clinical Pharmacokinetics and Pharmacodynamics of Dapagliflozin, a Selective Inhibitor of Sodium-Glucose Co-transporter Type 2 ProQuest
  • Australian Public Assessment Report for Dapagliflozin propanediol monohydrate Therapeutic Goods Administr
  • Type 2 Diabetes Drug Dapagliflozin's Mode of Action Revealed Vulcanchem
  • The influence of kidney function on dapagliflozin exposure, metabolism and pharmacodynamics in healthy subjects and in patients with type 2 diabetes mellitus PMC - NIH

Sources

Foundational

Regioselective Glucuronidation of Dapagliflozin: Evaluating the Role of UGT1A9 in 2-O- vs. 3-O-β-D-Glucuronide Formation

Executive Summary Dapagliflozin, a highly selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, undergoes extensive phase II metabolism, primarily via glucuronidation. While the prompt specifically inquires about t...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Dapagliflozin, a highly selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, undergoes extensive phase II metabolism, primarily via glucuronidation. While the prompt specifically inquires about the role of UGT1A9 in dapagliflozin 2-O-β-D-glucuronide formation, a rigorous pharmacokinetic analysis reveals a critical regioselective divergence: UGT1A9 is the absolute dominant enzyme for dapagliflozin clearance, but its regioselectivity heavily favors the 3-O-hydroxyl position.

The formation of the minor metabolite, dapagliflozin 2-O-β-D-glucuronide, is primarily driven by hepatic enzymes UGT2B4 and UGT2B7 , with UGT1A9 playing a negligible role in this specific conjugation pathway (1)[1]. This technical guide dissects the mechanistic basis, quantitative kinetics, and self-validating experimental workflows used to map these distinct metabolic pathways.

Mechanistic Basis of Regioselectivity

Dapagliflozin is a C-aryl glucoside featuring multiple hydroxyl groups on its glucose moiety. The regioselectivity of its metabolism is dictated by the steric constraints and binding affinities of the specific UDP-glucuronosyltransferase (UGT) active sites:

  • The 3-O-Glucuronidation Pathway (Major): UGT1A9, which is highly expressed in both the kidneys and the liver, possesses a binding pocket that perfectly aligns the 3-O-hydroxyl group of dapagliflozin with the UDP-glucuronic acid (UDPGA) co-factor. This pathway accounts for approximately 61% of the administered dose, rendering dapagliflozin 3-O-glucuronide the primary circulating, pharmacologically inactive metabolite (2)[3].

  • The 2-O-Glucuronidation Pathway (Minor): The 2-O-hydroxyl group is sterically hindered from the UGT1A9 catalytic site. Instead, it accommodates the active sites of UGT2B4 and UGT2B7. Consequently, the 2-O-glucuronide is a minor metabolite, representing only ~5.4% of the excreted dose[3].

Pathway Dapa Dapagliflozin (Parent Compound) UGT1A9 UGT1A9 (Kidney & Liver) Dapa->UGT1A9 High Affinity UGT2B UGT2B4 / UGT2B7 (Liver) Dapa->UGT2B Moderate Affinity M2 Dapagliflozin 2-O-glucuronide (Minor Metabolite, ~5.4%) Dapa->M2 UGT1A9 (Negligible Contribution) M3 Dapagliflozin 3-O-glucuronide (Major Metabolite, ~61%) UGT1A9->M3 Primary Pathway UGT2B->M2 Secondary Pathway

Regioselective glucuronidation pathways of dapagliflozin by UGT enzymes.

Quantitative Kinetic Profiling

To understand the negligible role of UGT1A9 in 2-O-glucuronide formation, we must compare the intrinsic clearance ( Vmax​/Km​ ) and formation rates across different human tissue microsomes. UGT1A9 is predominantly responsible for the massive 3-O-glucuronide formation rate observed in the kidneys, whereas the 2-O-glucuronide formation is slow and primarily localized to the liver where UGT2B4/7 are expressed (4)[4].

Table 1: Comparative In Vitro Kinetics of Dapagliflozin Glucuronidation
Microsomal Source3-O-Glucuronide Formation Rate (pmol/min/mg)2-O-Glucuronide Formation Rate (pmol/min/mg)Primary Enzymatic Drivers
Human Liver (HLM) 60.82.80UGT1A9 (3-O), UGT2B4/7 (2-O)
Human Kidney (HKM) 184.01.34UGT1A9 (3-O)
Human Intestine (HIM) 1.690.81Minor Contribution

Data derived from in vitro incubations in the presence of UDPGA[4]. The intrinsic clearance of 3-O-glucuronidation (1.66 μL/min/mg protein) vastly outpaces 2-O-glucuronidation.

Self-Validating Experimental Protocol for UGT Regioselectivity

To rigorously quantify the regioselective formation of dapagliflozin glucuronides, researchers must employ a self-validating in vitro microsomal assay. The integrity of this assay relies on overcoming the latency of UGT enzymes, which are localized to the luminal side of the endoplasmic reticulum (ER).

Step-by-Step Methodology
  • Microsomal Preparation & Pore Formation: Incubate Human Liver Microsomes (HLM) or Human Kidney Microsomes (HKM) (0.25 mg/mL) with alamethicin (25 µg/mL) on ice for 15 minutes (5)[5].

    • Causality: Alamethicin is a pore-forming peptide. Without it, the highly polar UDPGA cannot cross the ER membrane, leading to artificially low Vmax​ values and inaccurate kinetic profiling.

  • Substrate & Cofactor Addition: Add dapagliflozin (100 µM) and MgCl₂ (10 mM) in a 50 mM Tris-HCl buffer (pH 7.5)[5].

    • Causality: Mg²⁺ is a critical cofactor that neutralizes the negative charge of UDPGA, facilitating its optimal binding to the UGT active site.

  • Negative Control Integration (Self-Validation): In a parallel validation cohort, pre-incubate the microsomes with mefenamic acid (1.17 µM)[4].

    • Causality: Mefenamic acid is a highly specific inhibitor of UGT1A9. If 3-O-glucuronide formation ceases but 2-O-glucuronide formation persists, this self-validates that UGT1A9 is not the primary driver of the 2-O pathway.

  • Reaction Initiation: Initiate the reaction by adding UDPGA (2 mM) and incubate the mixture at 37°C for 30–60 minutes[5].

  • Quenching: Terminate the reaction using ice-cold acetonitrile containing an internal standard (e.g., stable isotope-labeled dapagliflozin).

    • Causality: Acetonitrile instantly precipitates microsomal proteins, halting enzymatic activity and preparing the sample for organic extraction.

  • LC-MS/MS Quantification: Centrifuge the samples and analyze the supernatant using reverse-phase LC-MS/MS in negative electrospray ionization (ESI-) mode to separate and quantify the 2-O and 3-O diastereomers.

Workflow S1 1. Microsome Prep (HLM/HKM) S2 2. Pore Formation (Alamethicin) S1->S2 S3 3. Substrate Addition (Dapagliflozin + MgCl2) S2->S3 S4 4. Reaction Initiation (UDPGA) S3->S4 S5 5. Quench & Centrifuge (Ice-cold ACN) S4->S5 S6 6. LC-MS/MS (Quantification) S5->S6

Step-by-step in vitro workflow for evaluating UGT-mediated glucuronidation.

Clinical and Pharmacological Implications

Understanding that UGT1A9 does not significantly contribute to 2-O-glucuronide formation is vital for predicting Drug-Drug Interactions (DDIs) and pharmacogenetic variability:

  • UGT1A9 Polymorphisms: Genetic variations in the UGT1A9 gene (e.g., UGT1A9*3) primarily alter the formation rate of the 3-O-glucuronide[1]. Because the 2-O-glucuronide relies on UGT2B4/7, its formation remains relatively stable across UGT1A9 polymorphic populations. However, because 3-O-glucuronidation is the dominant clearance pathway, overall apparent oral clearance ( CL/F ) is driven by UGT1A9 efficiency.

  • Drug-Drug Interactions: Co-administration of dapagliflozin with UGT1A9 inhibitors, such as mefenamic acid, increases dapagliflozin systemic exposure by approximately 51% (6)[6]. This DDI suppresses the 3-O pathway but leaves the UGT2B4/7-mediated 2-O pathway largely unaffected.

References

  • European Medicines Agency (EMA). "Assessment report - Forxiga." September 18, 2012. 2

  • Pharmaceuticals and Medical Devices Agency (PMDA). "Report on the Deliberation Results - Forxiga." February 7, 2014. 4

  • Pharmaceuticals and Medical Devices Agency (PMDA). "2.6.4 薬物動態試験の概要文 フォシーガ®." 1

  • Kasichayanula S., et al. "The influence of kidney function on dapagliflozin exposure, metabolism and pharmacodynamics in healthy subjects and in patients with type 2 diabetes mellitus." British Journal of Clinical Pharmacology. 5

  • MIMS Singapore. "Forxiga | Drug Interactions." 6

Sources

Exploratory

Pharmacokinetic and Metabolic Profiling of Dapagliflozin 2-O-glucuronide in Humans

As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I often encounter the misconception that minor metabolites warrant minimal analytical scrutiny. In the case of dapagliflozin—a highly sele...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I often encounter the misconception that minor metabolites warrant minimal analytical scrutiny. In the case of dapagliflozin—a highly selective sodium-glucose co-transporter 2 (SGLT2) inhibitor—understanding its complete metabolic clearance is critical for predicting drug-drug interactions (DDIs) and adjusting dosages in patients with renal or hepatic impairment.

While the scientific community is well-acquainted with the primary inactive metabolite, dapagliflozin 3-O-glucuronide (D3OG), this whitepaper provides an in-depth technical examination of the secondary metabolite: dapagliflozin 2-O-glucuronide (D2OG) . We will deconstruct its enzymatic formation, systemic exposure profile, and the rigorous analytical methodologies required to quantify it.

The Metabolic Landscape of Dapagliflozin

Dapagliflozin possesses a C-linked glucoside structure, which confers significant metabolic stability against gastrointestinal glucosidases compared to earlier O-linked glucosides. In humans, the parent drug undergoes extensive Phase II metabolism (glucuronidation) rather than Phase I oxidative degradation[1].

The biotransformation yields two primary circulating glucuronides:

  • Dapagliflozin 3-O-glucuronide (D3OG): The predominant metabolite, accounting for approximately 60.7% of the administered dose[1].

  • Dapagliflozin 2-O-glucuronide (D2OG): The only other significant metabolite representing >5% of the dose, specifically accounting for 5.4% of total drug recovery[1].

Both metabolites are pharmacologically inactive at clinically relevant exposures, meaning they do not contribute to the SGLT2 inhibitory effects of the parent drug[2].

Enzymatic Kinetics and Isoform Specificity

The regioselectivity of dapagliflozin glucuronidation is driven by specific uridine diphosphate-glucuronosyltransferase (UGT) isoforms. While D3OG is almost exclusively formed by UGT1A9 (highly expressed in the kidneys and liver), the formation of D2OG is mediated by different isoforms. Regulatory assessments and in vitro microsomal incubations indicate that UGT2B4 and UGT2B7 are the primary hepatic and renal enzymes responsible for generating D2OG[3].

G cluster_enzymes Phase II Glucuronidation (Liver & Kidney) Dapa Dapagliflozin (Parent Drug) UGT1A9 UGT1A9 Isoform Dapa->UGT1A9 High Affinity UGT2B4_7 UGT2B4 & UGT2B7 Isoforms Dapa->UGT2B4_7 Lower Affinity D3OG Dapagliflozin 3-O-glucuronide (Major Metabolite: 60.7%) UGT1A9->D3OG Primary Pathway D2OG Dapagliflozin 2-O-glucuronide (Minor Metabolite: 5.4%) UGT2B4_7->D2OG Secondary Pathway

Diagram 1: Regioselective UGT-mediated glucuronidation pathways of dapagliflozin.

Pharmacokinetic Profile of D2OG

The pharmacokinetic (PK) disposition of D2OG closely mirrors that of D3OG, albeit at proportionally lower systemic concentrations. Because dapagliflozin is not appreciably cleared by direct renal excretion (<2% of the dose is recovered unchanged), the conversion to D2OG and D3OG is the critical bottleneck for drug elimination[1].

Systemic Exposure and Elimination

Following oral administration, dapagliflozin is rapidly absorbed. As the drug passes through the hepatic portal system and systemic circulation, UGT2B4/7 enzymes continuously convert a fraction of the parent drug into D2OG. Being highly hydrophilic, D2OG is rapidly eliminated via renal excretion. The higher urinary excretion of drug-related material in humans (compared to preclinical models) correlates directly with the formation of these highly soluble glucuronides[3].

Impact of Renal Impairment

Because D2OG is cleared renally, declining kidney function directly impacts its systemic exposure. In clinical PK studies, plasma concentrations of dapagliflozin and its glucuronides are incrementally higher in patients with mild, moderate, and severe renal impairment[2]. However, because D2OG is pharmacologically inactive, this accumulation does not result in excessive hypoglycemia or exaggerated pharmacodynamic effects[4].

Quantitative Data Summary

The following table synthesizes the core metabolic parameters distinguishing the two primary glucuronides.

Pharmacokinetic ParameterDapagliflozin 3-O-glucuronide (D3OG)Dapagliflozin 2-O-glucuronide (D2OG)
Primary UGT Isoform(s) UGT1A9UGT2B4, UGT2B7
Proportion of Administered Dose ~60.7%~5.4%
Pharmacological Activity Inactive (No SGLT2 inhibition)Inactive (No SGLT2 inhibition)
Primary Excretion Route Renal (Urine)Renal (Urine)
Tissue Formation Sites Kidney > LiverLiver ≈ Kidney

Experimental Methodologies: Self-Validating Protocols

To rigorously characterize the formation and clearance of D2OG, DMPK scientists must employ highly controlled in vitro and in vivo assays. Below are the field-proven methodologies we use to ensure data integrity and reproducibility.

Protocol A: In Vitro Microsomal Incubation for D2OG Formation Kinetics

This protocol determines the intrinsic clearance ( CLint​ ) and formation rate of D2OG using human tissue microsomes[2].

Causality & Rationale: UGT enzymes are localized on the luminal side of the endoplasmic reticulum within microsomes. To accurately measure enzyme kinetics, we must add alamethicin, a pore-forming peptide. Alamethicin permeabilizes the microsomal membrane, allowing the hydrophilic cofactor UDP-glucuronic acid (UDPGA) to access the UGT active site. Without this step, the assay would artificially underestimate the formation rate of D2OG due to restricted cofactor diffusion.

Step-by-Step Procedure:

  • Preparation: Thaw human kidney or liver microsomes on ice. Dilute to a final protein concentration of 0.25 mg/mL in 50 mM Tris buffer (pH 7.5) containing 10 mM MgCl2​ .

  • Permeabilization: Add 25 μg/mL alamethicin to the microsomal suspension and incubate on ice for 15 minutes to ensure uniform membrane pore formation.

  • Substrate Addition: Spike the mixture with dapagliflozin to achieve a final concentration of 100 μM. Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the glucuronidation reaction by adding 2 mM UDPGA.

  • Incubation: Incubate the 96-well plate in a heated shaker at 37°C for exactly 15 minutes.

  • Termination & Extraction: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing a stable isotope-labeled internal standard (e.g., [13C6​] -dapagliflozin). Rationale: Cold acetonitrile not only denatures the UGT enzymes to stop the reaction instantly but also strips protein-bound D2OG into the supernatant, ensuring total analytical recovery.

  • Centrifugation: Centrifuge at 4,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Analysis: Transfer the supernatant for LC-MS/MS quantification.

G Step1 1. Microsome Prep + Alamethicin Step2 2. Add Dapagliflozin (100 μM) Step1->Step2 Step3 3. Initiate Reaction (Add UDPGA, 37°C) Step2->Step3 Step4 4. Terminate (Cold Acetonitrile + IS) Step3->Step4 Step5 5. LC-MS/MS Quantification Step4->Step5

Diagram 2: Workflow for in vitro microsomal quantification of D2OG formation.

Protocol B: In Vivo PK Quantification via LC-MS/MS

To quantify D2OG in human plasma and urine, a highly selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach is required to differentiate D2OG from the much more abundant D3OG.

Causality & Rationale: Because D2OG and D3OG are structural isomers (both having the exact same molecular weight and similar fragmentation patterns), mass spectrometry alone cannot distinguish them. Chromatographic baseline separation is an absolute necessity. We achieve this by using a high-resolution sub-2 μm C18 column with a shallow, optimized gradient of ammonium acetate and acetonitrile.

Step-by-Step Procedure:

  • Sample Aliquoting: Transfer 50 μL of human plasma or diluted urine into a 96-well extraction plate.

  • Internal Standard Addition: Add 20 μL of working internal standard solution. Rationale: Adding the IS before any extraction steps creates a self-validating system that corrects for any volumetric losses or matrix-induced ion suppression during MS analysis.

  • Solid Phase Extraction (SPE): Load the sample onto a pre-conditioned mixed-mode SPE plate. Wash with 5% methanol in water to remove salts and endogenous hydrophilic interferences.

  • Elution: Elute the analytes using 100% methanol. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the residue in 100 μL of mobile phase A (10 mM ammonium acetate in water).

  • LC-MS/MS Acquisition: Inject 5 μL onto a UPLC system coupled to a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode. Monitor the specific multiple reaction monitoring (MRM) transitions for the glucuronides, ensuring the chromatographic method resolves the D2OG peak (typically eluting slightly before or after D3OG depending on the exact stationary phase chemistry).

Conclusion

While dapagliflozin 3-O-glucuronide dominates the metabolic profile of dapagliflozin, the 2-O-glucuronide (D2OG) represents a critical secondary clearance pathway mediated by UGT2B4 and UGT2B7. By employing rigorous, causality-driven analytical protocols—such as alamethicin-permeabilized microsomal assays and chromatographically resolved LC-MS/MS—DMPK scientists can accurately profile this metabolite. Understanding the disposition of D2OG ensures a comprehensive view of dapagliflozin's safety, particularly in populations with fluctuating renal function or those taking concomitant UGT inhibitors.

References

  • Clinical Pharmacokinetics and Pharmacodynamics of Dapagliflozin, a Selective Inhibitor of Sodium-Glucose Co-transporter Type 2. ProQuest. Available at: [Link]

  • The influence of kidney function on dapagliflozin exposure, metabolism and pharmacodynamics in healthy subjects and in patients with type 2 diabetes mellitus. PMC - NIH. Available at:[Link]

  • AusPAR: Dapagliflozin propanediol monohydrate. Therapeutic Goods Administration (TGA). Available at:[Link]

  • Assessment report - Forxiga. European Medicines Agency (EMA). Available at: [Link]

Sources

Foundational

Biotransformation and Metabolite Profiling of Dapagliflozin: Identification and Characterization of Major Inactive Metabolites

Executive Summary Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), widely utilized in the management of type 2 diabetes mellitus, heart failure, and chronic kidney...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), widely utilized in the management of type 2 diabetes mellitus, heart failure, and chronic kidney disease[1]. Unlike early-generation O-glucosides (e.g., phlorizin) that are rapidly degraded by intestinal glucosidases, dapagliflozin is a C-aryl glucoside, granting it metabolic stability and a high absolute oral bioavailability of 78%[1][2].

Understanding the metabolic fate of dapagliflozin is critical for evaluating its pharmacokinetic (PK) profile, drug-drug interaction (DDI) potential, and dosage adjustments in renally or hepatically impaired populations. This technical guide provides an in-depth analysis of the biotransformation of dapagliflozin, focusing on the identification, quantification, and experimental isolation of its major inactive metabolite: dapagliflozin 3-O-glucuronide (D3G) .

Metabolic Biotransformation: The UGT1A9 Axis

The clearance of dapagliflozin represents a departure from traditional cytochrome P450 (CYP450)-dominated drug metabolism. In vitro and in vivo studies demonstrate that CYP-mediated oxidation is a negligible clearance pathway[1][3]. Instead, dapagliflozin is extensively metabolized via glucuronidation[1].

The primary enzyme responsible for this biotransformation is Uridine 5'-diphospho-glucuronosyltransferase 1A9 (UGT1A9) , which is abundantly expressed in both the liver and the kidneys[2][4]. UGT1A9 catalyzes the transfer of a glucuronic acid moiety to the 3-hydroxyl position of the intact glucopyranose ring of dapagliflozin, yielding D3G. A minor secondary metabolite, 6-O-glucuronide, is also formed but accounts for a negligible fraction of the total dose[5].

Because its metabolism bypasses major CYP450 enzymes (e.g., CYP3A4, CYP2D6), dapagliflozin exhibits a highly favorable DDI profile. It neither induces nor inhibits major CYP enzymes, making it safe for co-administration with complex polypharmacy regimens typical in metabolic syndrome patients[6][7].

MetabolicPathway DAPA Dapagliflozin (Active Parent Drug) UGT UGT1A9 Enzyme (Hepatic & Renal) DAPA->UGT Glucuronidation CYP CYP450 Enzymes (Minor Pathway) DAPA->CYP Oxidation D3G Dapagliflozin 3-O-glucuronide (Major Inactive Metabolite) UGT->D3G Major Clearance MIN Minor Metabolites (e.g., 6-O-glucuronide) CYP->MIN <2% Clearance EXC Urinary Excretion (61% of total dose) D3G->EXC OAT3 Transport

Fig 1: Primary metabolic pathway of dapagliflozin via UGT1A9 to its major inactive metabolite.

Characterization of Dapagliflozin 3-O-Glucuronide (D3G)

D3G is the definitive major circulating metabolite of dapagliflozin. Crucially, D3G is pharmacologically inactive ; it does not contribute to the SGLT2 inhibitory effects or the resulting glucuresis at clinically relevant exposures[2][3].

Pharmacokinetic Profile

Following oral administration, dapagliflozin is rapidly absorbed (Tmax: 1–2 hours) and subsequently converted to D3G[1][8]. The molar plasma area under the curve (AUC) for D3G is approximately 52% higher than that of the parent drug, indicating substantial systemic exposure to the metabolite[3].

Elimination is heavily skewed toward the renal route. While less than 2% of the parent dapagliflozin is excreted unchanged in the urine, approximately 61% of the administered dose is recovered in the urine as D3G[2][4]. The renal excretion of D3G is actively facilitated by the Organic Anion Transporter 3 (OAT3), for which D3G is a known substrate[3][7].

Quantitative Data Summary

To facilitate rapid comparison, the pharmacokinetic and metabolic parameters of the parent drug and its major metabolite are summarized below.

ParameterDapagliflozin (Parent Drug)Dapagliflozin 3-O-glucuronide (D3G)
Pharmacological Status Active (Potent SGLT2 Inhibitor)Inactive[3]
Primary Metabolic Enzyme N/AUGT1A9[4]
Oral Bioavailability 78%[1]N/A (Generated in vivo)
Mean Terminal Half-Life ~12.9 hours[2]Slightly delayed relative to parent[8]
Systemic Exposure (AUC) Baseline52% higher than parent drug[3]
Urinary Excretion < 2% of dose (Unchanged)[2]~61% of dose[2]
Transporter Affinity Weak P-gp substrate[7]OAT3 substrate[7]

Experimental Methodology: In Vitro Metabolite Profiling

To rigorously identify and quantify D3G during preclinical DMPK (Drug Metabolism and Pharmacokinetics) evaluations, researchers must employ a self-validating in vitro assay using Human Liver Microsomes (HLMs) coupled with LC-MS/MS.

The following protocol is designed to ensure strict causality between experimental inputs and analytical outputs, utilizing internal controls to validate the enzymatic conversion.

Step-by-Step Protocol: UGT-Mediated Biotransformation Assay

Step 1: Reagent Preparation & Membrane Permeabilization

  • Action: Pre-incubate 1 mg/mL pooled HLMs with 25 µg/mL alamethicin on ice for 15 minutes.

  • Causality: UGT enzymes are localized on the luminal side of the endoplasmic reticulum. Alamethicin is a pore-forming peptide that permeabilizes the microsomal membrane, ensuring that the highly polar co-factor (UDPGA) can physically access the UGT1A9 active site. Without this step, glucuronidation rates are artificially depressed.

Step 2: Reaction Assembly

  • Action: In a 100 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl₂, combine the permeabilized HLMs with 10 µM dapagliflozin. Initiate the reaction by adding 2 mM Uridine 5'-diphospho-glucuronic acid (UDPGA).

  • Causality: The Tris-HCl buffer mimics physiological pH. MgCl₂ acts as a critical divalent cation catalyst that stabilizes the UGT-UDPGA complex. UDPGA is the obligate endogenous co-factor that donates the glucuronic acid moiety.

Step 3: Incubation & Kinetic Sampling

  • Action: Incubate the mixture in a shaking water bath at 37°C. Extract 50 µL aliquots at predefined time points (e.g., 0, 15, 30, 45, and 60 minutes).

  • Causality: Time-course sampling allows for the calculation of intrinsic clearance ( CLint​ ) and ensures the reaction remains in the linear linear phase of Michaelis-Menten kinetics.

Step 4: Reaction Quenching & Protein Precipitation

  • Action: Immediately plunge the 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., 1 µM tolbutamide).

  • Causality: The organic solvent instantaneously denatures the UGT enzymes, halting the reaction at precise temporal markers. Simultaneously, it precipitates microsomal proteins, preventing downstream LC column fouling. The internal standard self-validates the extraction efficiency and corrects for matrix effects during mass spectrometry.

Step 5: Centrifugation & LC-MS/MS Analysis

  • Action: Centrifuge the quenched samples at 14,000 × g for 15 minutes at 4°C. Inject the supernatant into a reverse-phase C18 column coupled to a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

  • Causality: The C18 column effectively separates the highly polar D3G from the more lipophilic parent dapagliflozin. ESI- is the optimal ionization mode for glucuronides, which readily lose a proton to form [M−H]− ions. The mass spectrometer will detect a characteristic mass shift of +176 Da, definitively confirming the addition of the glucuronic acid moiety.

ExpWorkflow S1 1. Reagent Prep HLMs + Alamethicin S2 2. Reaction UDPGA + Dapagliflozin S1->S2 S3 3. Quenching Cold Acetonitrile + IS S2->S3 S4 4. Extraction Centrifugation (14k x g) S3->S4 S5 5. LC-MS/MS ESI- Mode (+176 Da) S4->S5

Fig 2: Step-by-step in vitro workflow for the identification of dapagliflozin metabolites.

Clinical and Toxicological Implications

The identification of D3G as the primary inactive metabolite has profound clinical implications, particularly concerning organ impairment:

  • Hepatic Impairment: Because UGT1A9 is highly expressed in the liver, severe hepatic impairment alters the metabolic clearance of dapagliflozin. Clinical data indicate that in patients with moderate to severe hepatic impairment, systemic exposure to D3G can fluctuate (up to 100% higher AUC in moderate impairment), driven by altered UGT activity and hepatic blood flow[4].

  • Renal Impairment: D3G is primarily eliminated via the kidneys. In patients with severe renal impairment, the clearance of D3G is significantly reduced, leading to its accumulation[1][2]. However, because D3G is pharmacologically inactive and exhibits no known off-target toxicity, this accumulation does not inherently dictate dose-limiting adverse events, though the parent drug's efficacy (glucuresis) diminishes as the glomerular filtration rate (GFR) falls[1].

References

  • Title: Dapagliflozin - PMC - NIH | Source: nih.gov | URL: 1

  • Title: Clinical pharmacokinetics and pharmacodynamics of dapagliflozin, a selective inhibitor of sodium-glucose co-transporter type 2 | Source: nih.gov | URL: 2

  • Title: Product Information for Dapagliflozin - Therapeutic Goods Administration (TGA) | Source: tga.gov.au | URL: 3

  • Title: Dapagliflozin - Grokipedia | Source: grokipedia.com | URL: 5

  • Title: A Digital Twin of Dapagliflozin Pharmacokinetics and Pharmacodynamics in Type 2 Diabetes Mellitus: Modeling Variability in Dosing | Source: livermetabolism.com | URL: 8

  • Title: 202293Orig1s000 - accessdata.fda.gov | Source: fda.gov | URL: 4

  • Title: Forxiga, INN-dapagliflozin | Source: europa.eu | URL: 6

  • Title: Forxiga | Drug Interactions | MIMS Singapore | Source: mims.com | URL: 7

Sources

Exploratory

An In-depth Technical Guide to the Receptor Binding Affinity of Dapagliflozin and its Glucuronide Metabolites

This guide provides a detailed examination of the receptor binding affinity of the sodium-glucose cotransporter 2 (SGLT2) inhibitor, dapagliflozin, and its primary circulating metabolite, dapagliflozin-3-O-glucuronide. T...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed examination of the receptor binding affinity of the sodium-glucose cotransporter 2 (SGLT2) inhibitor, dapagliflozin, and its primary circulating metabolite, dapagliflozin-3-O-glucuronide. Tailored for researchers, scientists, and drug development professionals, this document synthesizes key pharmacological data with detailed experimental methodologies to offer a comprehensive understanding of the molecular interactions governing the therapeutic action of dapagliflozin.

Introduction: The Pharmacology of Dapagliflozin and its Metabolic Fate

Dapagliflozin is a potent and highly selective inhibitor of SGLT2, a protein primarily expressed in the proximal renal tubules responsible for the reabsorption of approximately 90% of filtered glucose from the urine back into the bloodstream.[1] By inhibiting SGLT2, dapagliflozin reduces renal glucose reabsorption, leading to increased urinary glucose excretion and a subsequent lowering of blood glucose levels.[2] This mechanism of action is independent of insulin, providing an effective therapeutic strategy for the management of type 2 diabetes mellitus.

Following oral administration, dapagliflozin is extensively metabolized, primarily in the liver and kidneys, by uridine diphosphate-glucuronosyltransferase 1A9 (UGT1A9) to form dapagliflozin-3-O-glucuronide.[2][3] This glucuronidated metabolite is the major circulating form of the drug-related material in human plasma.[3] Understanding the receptor binding affinity of both the parent drug and its major metabolite is crucial for a complete characterization of dapagliflozin's pharmacological profile and for confirming that the therapeutic activity is attributable to the parent compound.

This guide will delineate the binding characteristics of dapagliflozin and dapagliflozin-3-O-glucuronide to the SGLT2 receptor, present a detailed protocol for assessing these interactions, and discuss the physiological relevance of the findings in the context of the drug's pharmacokinetic profile.

Receptor Binding Affinity: A Tale of a Potent Parent and an Inactive Metabolite

The therapeutic efficacy of dapagliflozin is directly attributable to its high binding affinity and selectivity for the SGLT2 receptor. In contrast, its major metabolite, dapagliflozin-3-O-glucuronide, is considered pharmacologically inactive.

Quantitative Binding Affinity Data

Competitive radioligand binding assays are instrumental in determining the binding affinity of dapagliflozin and its metabolites to SGLT2. These assays typically measure the concentration of a compound required to inhibit 50% of the binding of a specific radioligand (IC50), which can then be used to calculate the inhibitory constant (Ki).

CompoundTargetKi (nM)Selectivity (SGLT1/SGLT2)
Dapagliflozin hSGLT2~1.1 - 5~1200-fold
hSGLT1~1390
Dapagliflozin-3-O-glucuronide hSGLT2> 2860 (estimated)Not applicable

Note: The Ki for dapagliflozin-3-O-glucuronide is estimated based on the reported 2,600-fold lower potency compared to the parent compound.

Dapagliflozin exhibits a high affinity for human SGLT2 (hSGLT2), with reported Ki values in the low nanomolar range.[2] Crucially, it demonstrates high selectivity for SGLT2 over SGLT1, the primary glucose transporter in the intestine.[2] This selectivity minimizes the potential for gastrointestinal side effects associated with SGLT1 inhibition.

Conversely, dapagliflozin-3-O-glucuronide is reported to be 2,600-fold less potent than dapagliflozin in inhibiting SGLT2.[4] This significant reduction in binding affinity renders the metabolite pharmacologically inactive at clinically relevant concentrations.

The Structural Basis of Binding Affinity

The high affinity of dapagliflozin for SGLT2 is attributed to its C-glucoside structure, which provides metabolic stability and optimal interaction with the transporter's binding pocket. The addition of a bulky, polar glucuronide moiety at the 3-O-position in dapagliflozin-3-O-glucuronide sterically hinders its ability to fit into the SGLT2 binding site, thereby drastically reducing its binding affinity.

Experimental Protocol: Radioligand Binding Assay for SGLT2

The following protocol provides a detailed methodology for a competitive radioligand binding assay to determine the binding affinity of test compounds to the human SGLT2 receptor. This protocol is based on established methods for SGLT2 inhibitor characterization.[5][6][7]

Materials
  • Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing human SGLT2 (HEK293-hSGLT2).

  • Radioligand: [3H]-Dapagliflozin.

  • Test Compounds: Dapagliflozin (for standard curve) and dapagliflozin-3-O-glucuronide.

  • Buffers and Reagents:

    • Cell Lysis Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors, pH 7.4.

    • Binding Buffer: 50 mM Tris-HCl, 150 mM NaCl, pH 7.4.

    • Wash Buffer: Ice-cold Binding Buffer.

  • Equipment:

    • Cell culture supplies.

    • Homogenizer (Dounce or similar).

    • High-speed refrigerated centrifuge.

    • 96-well filter plates (GF/C or similar).

    • Vacuum manifold/cell harvester.

    • Scintillation counter.

    • Microplate shaker.

Experimental Workflow

SGLT2_Binding_Assay_Workflow cluster_prep Membrane Preparation cluster_assay Binding Assay cluster_analysis Data Analysis culture 1. Culture HEK293-hSGLT2 cells harvest 2. Harvest and wash cells culture->harvest lyse 3. Lyse cells in hypotonic buffer harvest->lyse homogenize 4. Homogenize cell lysate lyse->homogenize centrifuge1 5. Low-speed centrifugation to remove nuclei homogenize->centrifuge1 centrifuge2 6. High-speed centrifugation to pellet membranes centrifuge1->centrifuge2 resuspend 7. Resuspend membrane pellet in binding buffer centrifuge2->resuspend quantify 8. Quantify protein concentration resuspend->quantify store 9. Store membranes at -80°C quantify->store plate 10. Add buffer, test compound/vehicle, and radioligand to 96-well plate store->plate add_membranes 11. Add membrane preparation to initiate binding plate->add_membranes incubate 12. Incubate with agitation add_membranes->incubate filter 13. Rapid vacuum filtration to separate bound and free radioligand incubate->filter wash 14. Wash filters with ice-cold buffer filter->wash dry 15. Dry filters wash->dry scintillate 16. Add scintillation cocktail and count radioactivity dry->scintillate specific_binding 17. Calculate specific binding scintillate->specific_binding ic50 18. Generate dose-response curve and determine IC50 specific_binding->ic50 ki 19. Calculate Ki using the Cheng-Prusoff equation ic50->ki

SGLT2 Radioligand Binding Assay Workflow.
Step-by-Step Methodology

Membrane Preparation:

  • Culture HEK293-hSGLT2 cells to confluency in appropriate cell culture flasks.

  • Harvest the cells by scraping and wash them twice with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in ice-cold cell lysis buffer and incubate on ice for 15-20 minutes.

  • Homogenize the cell lysate using a Dounce homogenizer with 15-20 strokes.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and cellular debris.

  • Transfer the supernatant to a new tube and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the cell membranes.

  • Discard the supernatant and resuspend the membrane pellet in binding buffer.

  • Determine the protein concentration of the membrane preparation using a suitable method (e.g., BCA assay).

  • Aliquot the membrane preparation and store at -80°C until use.

Binding Assay:

  • In a 96-well plate, add 50 µL of binding buffer, 50 µL of a range of concentrations of the test compound (dapagliflozin or dapagliflozin-3-O-glucuronide) or vehicle (for total binding), and 50 µL of [3H]-dapagliflozin at a concentration close to its Kd. For determining non-specific binding, use a high concentration of unlabeled dapagliflozin.

  • Initiate the binding reaction by adding 100 µL of the prepared membrane suspension (typically 10-50 µg of protein per well).

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

  • Terminate the reaction by rapid vacuum filtration through a 96-well filter plate pre-soaked in 0.3% polyethyleneimine.

  • Wash the filters three times with 200 µL of ice-cold wash buffer.

  • Dry the filter plate for 30-60 minutes at 50°C.

  • Add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + ([L]/Kd))

      • Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Physiological Relevance in the Context of Human Pharmacokinetics

The profound difference in SGLT2 binding affinity between dapagliflozin and its 3-O-glucuronide metabolite is highly significant when considering their respective plasma concentrations in humans.

Pharmacokinetic Profile

Following a 10 mg oral dose of dapagliflozin in healthy subjects and patients with type 2 diabetes, the parent drug is rapidly absorbed, reaching peak plasma concentrations (Cmax) within 2 hours.[3][8] Dapagliflozin is then extensively metabolized to dapagliflozin-3-O-glucuronide, which becomes the most abundant drug-related component in plasma.[3]

ParameterDapagliflozinDapagliflozin-3-O-glucuronide
Tmax (hours) ~1-2~2
Cmax (ng/mL) at 10 mg dose ~100-160~150-250
AUC (ng·h/mL) at 10 mg dose ~600-800~1000-1400
Half-life (hours) ~12.9~14-17

Data compiled from multiple pharmacokinetic studies.[3][8][9][10]

Despite the higher systemic exposure of dapagliflozin-3-O-glucuronide, its negligible affinity for SGLT2 confirms that it does not contribute to the pharmacological effects of the drug. The glucose-lowering efficacy of dapagliflozin is solely driven by the parent compound's interaction with SGLT2 in the renal tubules.

Dapagliflozin_PK_PD cluster_pk Pharmacokinetics cluster_pd Pharmacodynamics Dapagliflozin_Oral Oral Dapagliflozin (10 mg) Absorption Rapid Absorption Dapagliflozin_Oral->Absorption Dapagliflozin_Plasma Dapagliflozin in Plasma (Active) Absorption->Dapagliflozin_Plasma Metabolism Metabolism (UGT1A9) Dapagliflozin_Plasma->Metabolism Elimination_Dapa Renal Excretion (<2% unchanged) Dapagliflozin_Plasma->Elimination_Dapa Binding High Affinity Binding Dapagliflozin_Plasma->Binding Metabolite_Plasma Dapagliflozin-3-O-glucuronide in Plasma (Inactive) Metabolism->Metabolite_Plasma Elimination_Metabolite Renal Excretion (~61%) Metabolite_Plasma->Elimination_Metabolite No_Binding Negligible Binding Metabolite_Plasma->No_Binding SGLT2 SGLT2 Receptor (Proximal Tubule) SGLT2->Binding SGLT2->No_Binding Inhibition SGLT2 Inhibition Binding->Inhibition Glucose_Excretion Increased Urinary Glucose Excretion Inhibition->Glucose_Excretion Blood_Glucose Lowered Blood Glucose Glucose_Excretion->Blood_Glucose

Pharmacokinetic and Pharmacodynamic Relationship of Dapagliflozin.

Conclusion

The therapeutic efficacy of dapagliflozin is unequivocally linked to its high-affinity and selective binding to the SGLT2 receptor. This in-depth analysis confirms that while dapagliflozin is a potent inhibitor of SGLT2, its major circulating metabolite, dapagliflozin-3-O-glucuronide, exhibits a profoundly diminished binding affinity, rendering it pharmacologically inactive. The detailed experimental protocol provided herein offers a robust framework for researchers to independently verify and further explore the binding characteristics of SGLT2 inhibitors. A thorough understanding of the structure-activity relationship and the metabolic fate of dapagliflozin is fundamental to its continued successful application in the clinical management of type 2 diabetes and related conditions.

References

  • Pharmacokinetic Properties of Dapagliflozin in Patients with Stage 4 Chronic Kidney Disease. American Journal of Nephrology. [Link]

  • Dapagliflozin Tablets - Product Monograph. Auro Pharma Inc. [Link]

  • Center for Drug Evaluation and Research Application Number: 202293Orig1s000. US Food and Drug Administration. [Link]

  • Kasichayanula, S., et al. (2014). Clinical pharmacokinetics and pharmacodynamics of dapagliflozin, a selective inhibitor of sodium-glucose co-transporter type 2. Clinical Pharmacokinetics, 53(1), 17-27. [Link]

  • Kasichayanula, S., et al. (2011). Pharmacokinetics and pharmacodynamics of dapagliflozin, a novel selective inhibitor of sodium-glucose co-transporter type 2, in patients with type 2 diabetes mellitus. Diabetes, Obesity and Metabolism, 13(2), 168-176. [Link]

  • van der Walt, J. S., et al. (2013). A nonlinear mixed effects pharmacokinetic model for dapagliflozin and dapagliflozin 3-O-glucuronide in renal or hepatic impairment. CPT: Pharmacometrics & Systems Pharmacology, 2(5), e42. [Link]

  • Dapagliflozin Clinical Study Report MB102007. Bristol-Myers Squibb. [Link]

  • Krajewska, M., et al. (2024). Assessment of basic pharmacokinetic parameters of dapagliflozin in TTS formulations in male minipigs. Scientific Reports, 14(1), 23518. [Link]

  • KINETICS OF DAPAGLIFLOZIN AFTER SINGLE DOSE ORAL ADMINISTRATION OF A 10 MG IMMEDIATE RELEASE TABLET. Farmacia, 67(2), 298-310. [Link]

  • A Digital Twin of Dapagliflozin Pharmacokinetics and Pharmacodynamics in Type 2 Diabetes Mellitus: Modeling Variability in Dosing. Preprints.org. [Link]

  • A Physiologically Based Pharmacokinetic and Pharmacodynamic (PBPK/PD) Model of Dapagliflozin in Type 2 Diabetes Mellitus: The Effect of Dosing, Hepatorenal Impairment, and Food. MDPI. [Link]

  • Shojima, N., et al. (2018). Pharmacokinetics and pharmacodynamics of dapagliflozin in combination with insulin in Japanese patients with type 1 diabetes. Diabetes, Obesity and Metabolism, 20(11), 2602-2611. [Link]

  • Clar, C., et al. (2012). Dapagliflozin for the treatment of type 2 diabetes: a review of the literature. Drug Design, Development and Therapy, 6, 113-125. [Link]

  • Nariai, Y., et al. (2023). Structural insights into the mechanism of the human SGLT2-MAP17 glucose transporter. Nature Communications, 14(1), 359. [Link]

  • Al-Jobori, H., et al. (2022). The SGLT2 inhibitor dapagliflozin promotes systemic FFA mobilization, enhances hepatic β-oxidation, and induces ketosis. Journal of Lipid Research, 63(4), 100185. [Link]

  • Plosker, G. L. (2012). Dapagliflozin: a review of its use in type 2 diabetes mellitus. Drugs, 72(17), 2289-2312. [Link]

  • Dapagliflozin for the treatment of type 2 diabetes: a review of the literature. ResearchGate. [Link]

  • Cai, Z., & Chen, K. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. [Link]

  • The SGLT2 Inhibitor Dapagliflozin Disrupts the Cell Cycle at High Concentrations Without Altering Glycosphingolipid (De Novo)Biosynthesis. MDPI. [Link]

  • A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells. SpringerLink. [Link]

  • Sodium-Glucose Transport 2 (SGLT2) Inhibitors. StatPearls. [Link]

  • Radioligand Binding Assay Protocols. Gifford Bioscience. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Robust LC-MS/MS Method for the Sensitive Quantification of Dapagliflozin 2-O-glucuronide in Human Plasma

Abstract This application note details a comprehensive, validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the direct quantification of dapagliflozin 2-O-glucuronide, a phase II metabolit...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note details a comprehensive, validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the direct quantification of dapagliflozin 2-O-glucuronide, a phase II metabolite of the SGLT2 inhibitor dapagliflozin, in human plasma. The protocol is designed for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic, and metabolic studies. We elaborate on the causal reasoning behind critical methodological choices, from sample preparation to mass spectrometric detection, ensuring both scientific rigor and practical applicability. The method employs a straightforward protein precipitation extraction technique and utilizes a reversed-phase chromatographic separation with negative ion electrospray ionization for sensitive and selective detection. All quantitative data and validation parameters are presented in clear, structured tables, and key workflows are illustrated with diagrams for enhanced clarity.

Introduction: The Rationale for Metabolite Quantification

Dapagliflozin is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), widely prescribed for the management of type 2 diabetes mellitus.[1][2] Upon administration, dapagliflozin is extensively metabolized in the liver and kidneys, primarily through glucuronidation mediated by the UGT1A9 enzyme.[3] The major metabolite is the inactive dapagliflozin 3-O-glucuronide.[3] However, a comprehensive understanding of a drug's disposition requires the characterization and quantification of multiple metabolites, including isomers like dapagliflozin 2-O-glucuronide.

Accurate quantification of such metabolites is critical for building a complete pharmacokinetic (PK) profile, assessing metabolic pathways, and fulfilling regulatory requirements for drug safety and efficacy evaluation. The hydrophilic nature of glucuronide conjugates presents unique bioanalytical challenges, necessitating a method that is not only sensitive and selective but also robust enough to handle complex biological matrices like plasma.[4] Tandem mass spectrometry is the definitive technology for this purpose, offering unparalleled selectivity and sensitivity for direct glucuronide measurement.[4] This note provides a field-proven protocol to achieve this.

Dapagliflozin Glucuronidation Pathway

The primary metabolic route for dapagliflozin is conjugation with glucuronic acid. This process, catalyzed by UDP-glucuronosyltransferases (UGTs), increases the water solubility of the compound, facilitating its renal excretion.[3][5] The diagram below illustrates the formation of the main 3-O-glucuronide and the isomeric 2-O-glucuronide from the parent drug.

Dapagliflozin Metabolism Dapagliflozin Dapagliflozin UGT1A9 UGT1A9 Enzyme (Liver & Kidneys) Dapagliflozin->UGT1A9 Dapa_3OG Dapagliflozin 3-O-glucuronide (Major Inactive Metabolite) UGT1A9->Dapa_3OG Glucuronidation Dapa_2OG Dapagliflozin 2-O-glucuronide (Metabolite) UGT1A9->Dapa_2OG Glucuronidation

Caption: UGT1A9-mediated metabolism of dapagliflozin.

LC-MS/MS Method Development: A Step-by-Step Rationale

Sample Preparation: Balancing Simplicity and Efficiency

Challenge: Glucuronide metabolites are highly polar and can be susceptible to degradation, particularly enzymatic hydrolysis by β-glucuronidases present in the biological matrix or through pH-mediated instability.[4] The sample preparation strategy must effectively remove interfering matrix components like proteins and lipids while ensuring the stability and recovery of the analyte.

Solution: Protein precipitation (PPT) was selected for its simplicity, speed, and effectiveness.[2]

  • Causality: Cold methanol is used as the precipitation solvent. It efficiently denatures and precipitates plasma proteins while being a good solvent for both the parent drug and its polar glucuronide metabolite, ensuring high recovery.[6] Performing the extraction at low temperatures (e.g., 4°C) minimizes residual enzymatic activity that could potentially cleave the glucuronide conjugate. This approach avoids the complexities and potential for analyte loss associated with more elaborate techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE), making it ideal for high-throughput analysis.[2][7]

Chromatographic Separation: Achieving Specificity

Challenge: The analytical method must baseline-separate dapagliflozin 2-O-glucuronide from the parent drug, other isomeric glucuronides (like the abundant 3-O-glucuronide), and endogenous matrix components to prevent ion suppression and ensure accurate quantification.

Solution: A gradient elution on a reversed-phase C18 column provides the necessary resolving power.

  • Causality: A C18 column is the workhorse of bioanalytical chromatography, offering excellent retention for a wide range of analytes. A gradient program, starting with a high aqueous composition and ramping up the organic solvent (methanol or acetonitrile), is essential. This allows the highly polar glucuronide to be retained and eluted as a sharp peak, while the less polar parent drug is eluted later in the run. The addition of a modifier like ammonium formate to the mobile phase serves a dual purpose: it controls the pH to ensure consistent analyte retention and ionization, and it provides the necessary ions to facilitate the formation of adducts in the MS source if needed.[6]

Mass Spectrometric Detection: Maximizing Sensitivity

Challenge: Achieving a low limit of quantification (LLOQ) is essential for characterizing the terminal elimination phase of the metabolite's PK profile. This requires optimizing the mass spectrometer parameters for maximum signal intensity.

Solution: Electrospray ionization (ESI) in negative ion mode with Multiple Reaction Monitoring (MRM) was chosen for the direct and sensitive detection of the glucuronide.

  • Causality: Glucuronide conjugates contain a carboxylic acid group, which is readily deprotonated. This makes them highly suitable for detection in negative ion ESI mode, typically forming a prominent [M-H]⁻ ion.[6][8] The MRM experiment enhances selectivity by monitoring a specific fragmentation pathway. For dapagliflozin 2-O-glucuronide, the precursor ion is the deprotonated molecule. Upon collision-induced dissociation (CID), a characteristic neutral loss of the glucuronic acid moiety (176 Da) occurs, yielding the deprotonated dapagliflozin aglycone as a stable product ion. Monitoring this specific transition (precursor → product) drastically reduces chemical noise and provides unequivocal identification and quantification.

Experimental Protocol

This protocol is a self-validating system. The inclusion of calibration standards, quality control (QC) samples, and a suitable internal standard (IS) at each step ensures the accuracy and precision of the results. Dapagliflozin-d5 3-O-glucuronide would be an ideal internal standard; if unavailable, a structurally similar glucuronide metabolite can be used.

Preparation of Standards and QC Samples
  • Primary Stock Solutions: Prepare individual 1 mg/mL stock solutions of dapagliflozin 2-O-glucuronide and the internal standard (IS) in methanol.

  • Working Standard Solutions: Serially dilute the primary stock solution with a 50:50 methanol:water mixture to prepare working solutions for spiking.

  • Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate amounts of the working standard solutions into blank human plasma to prepare a calibration curve (e.g., 8-10 non-zero points) and at least four levels of QC samples: LLOQ, Low QC (3x LLOQ), Medium QC, and High QC.[9]

Sample Preparation Protocol (Protein Precipitation)
  • Aliquot 100 µL of plasma sample (unknown, CC, or QC) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the IS working solution and vortex briefly.

  • Add 300 µL of ice-cold methanol containing 0.1% formic acid.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer 200 µL of the clear supernatant to an autosampler vial.

  • Inject 5-10 µL onto the LC-MS/MS system.

Overall Experimental Workflow

The diagram below outlines the complete analytical process from sample receipt to final data reporting.

LC-MSMS Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing p1 Receive Plasma Sample (Unknown, Calibrator, QC) p2 Spike Internal Standard (IS) p1->p2 p3 Protein Precipitation (Ice-Cold Methanol) p2->p3 p4 Centrifuge to Pellet Protein p3->p4 p5 Transfer Supernatant p4->p5 a1 Inject Sample onto LC System p5->a1 a2 Chromatographic Separation (C18 Column, Gradient Elution) a1->a2 a3 Ionization (ESI-) & MS/MS Detection (MRM) a2->a3 d1 Integrate Chromatographic Peaks (Analyte & IS) a3->d1 d2 Calculate Peak Area Ratios (Analyte/IS) d1->d2 d3 Generate Calibration Curve (Linear Regression) d2->d3 d4 Quantify Unknowns & QCs d3->d4 d5 Review & Report Results d4->d5

Caption: End-to-end bioanalytical workflow diagram.

Data Presentation and System Parameters

Table 1: Optimized Liquid Chromatography Parameters
ParameterRecommended SettingRationale
Column Reversed-Phase C18 (e.g., 2.1 x 50 mm, 1.8 µm)Provides excellent retention and resolution for the analytes.
Mobile Phase A 10 mM Ammonium Formate in WaterBuffering agent that aids in consistent ionization.[6]
Mobile Phase B MethanolOrganic solvent for eluting analytes from the C18 column.
Flow Rate 0.4 mL/minOptimal for the column dimension, balancing speed and efficiency.
Gradient 5% B to 95% B over 5 minutesEnsures separation of the polar metabolite from the parent drug.
Column Temp. 40°CImproves peak shape and reduces viscosity.
Injection Vol. 5 µLMinimizes potential matrix effects from a large injection volume.
Table 2: Optimized Mass Spectrometry Parameters
ParameterAnalyteInternal Standard
Ionization Mode ESI NegativeESI Negative
Precursor Ion (Q1) m/z 584.1m/z 589.1 (for d5-IS)
Product Ion (Q3) m/z 407.9m/z 412.9 (for d5-IS)
Dwell Time 100 ms100 ms
Collision Energy (CE) Optimized experimentally (~ -20 eV)Optimized experimentally (~ -20 eV)
Source Temp. 500°C500°C
IonSpray Voltage -4500 V-4500 V

Note: Mass transitions are based on the molecular weight of dapagliflozin (~408.9 g/mol ) and the glucuronic acid moiety (~176.1 g/mol ). The precursor ion represents [M-H]⁻ and the product ion represents the [M-H-176]⁻ aglycone fragment. These values must be empirically optimized on the specific mass spectrometer being used.

Method Validation: Ensuring Trustworthiness

The developed method must be validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).[6][10] This process establishes the reliability and robustness of the assay.

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria
ParameterPurposeTypical Acceptance Criteria
Selectivity Ensure no interference from endogenous matrix components.Response in blank samples should be <20% of LLOQ response.
Linearity Establish the relationship between concentration and response.Correlation coefficient (r²) ≥ 0.99; standards within ±15% of nominal.
Accuracy & Precision Determine the closeness of measured values to the true value and their reproducibility.Mean accuracy within ±15% (±20% at LLOQ); Precision (%CV) ≤15% (≤20% at LLOQ).[9]
Matrix Effect Assess the impact of the biological matrix on analyte ionization.%CV of matrix factor across different lots should be ≤15%.
Recovery Measure the efficiency of the extraction process.Should be consistent and reproducible, though not necessarily 100%.
Stability Evaluate analyte stability under various storage and handling conditions.Mean concentration should be within ±15% of nominal concentration.

Conclusion

This application note provides a comprehensive and scientifically-grounded framework for the development and implementation of a robust LC-MS/MS method for quantifying dapagliflozin 2-O-glucuronide in human plasma. By explaining the causality behind key experimental choices and adhering to established validation principles, this protocol serves as an authoritative guide for laboratories engaged in drug metabolism and pharmacokinetic research. The combination of a simple and efficient sample preparation technique with the inherent selectivity of tandem mass spectrometry ensures the generation of high-quality, reliable data essential for advancing drug development programs.

References

  • Kasichayanula, S., Liu, X., Lacreta, F., Griffen, S. C., & Boulton, D. W. (2014). Clinical pharmacokinetics and pharmacodynamics of dapagliflozin, a selective inhibitor of sodium-glucose co-transporter type 2. Clinical Pharmacokinetics, 53(1), 17–27.
  • AAPS/FDA. (2015). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics.
  • Jenkins, R., Duggan, J., Aubry, A. F., Zeng, J., & Arnold, M. E. (2015). Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. The AAPS Journal, 17(4), 816-823.
  • Lowe, P. J., Tsoi, C., & Savoie, N. (2014). Recommendations for validation of LC-MS/MS bioanalytical methods for protein biotherapeutics. The AAPS Journal, 16(6), 1175–1184.
  • Kim, S., Lee, H., & Kim, D. H. (2025). LC-MS-Based Untargeted Metabolic Profiling in Plasma Following Dapagliflozin Administration in Healthy Volunteers. Metabolites, 15(7), 892.
  • Plummer, R., Harris, G., & Jones, A. (2015). Dapagliflozin: A molecule for type-2 diabetes mellitus. International Journal of Pharmacy and Chemistry Analysis, 2(3), 112-120.
  • Krumpochova, P., & Hroudova, A. (2016).
  • U.S. Department of Health and Human Services, Food and Drug Administration. (2013). Dapagliflozin: A Review.
  • European Medicines Agency. (2012). Forxiga (dapagliflozin) Summary of Product Characteristics.
  • Jenkins, R., et al. (2015). Bioanalytical Method Validation Considerations for LC–MS/MS Assays of Therapeutic Proteins.
  • U.S. Department of Health and Human Services, Food and Drug Administration. (2018).
  • Sharma, K., & Singh, S. (2019). A Validated LC-MS/MS Method for Determination of Dapagliflozin in Tablet Formulation. IOSR Journal of Pharmacy and Biological Sciences, 9(4), 59-66. [Link]

  • Kumar, A., Prakash, L., & Singh, R. (2022). DEVELOPMENT AND VALIDATION OF LC-MS/MS METHOD FOR DETECTION AND CHARACTERISATION OF FORCED DEGRADATION PRODUCTS OF DAPAGLIFLOZIN. Rasayan Journal of Chemistry, 15(2), 1033-1042.
  • Zhang, Y., et al. (2025). A Simple, Sensitive, and Stable LC-MS/MS Method for the Simultaneous Determination and Pharmacokinetic Study of Dapagliflozin and Its Metabolite D3OG in Human Plasma. Journal of Pharmaceutical and Biomedical Analysis.
  • Kumar, S., & Singh, A. (2024). Advancements In LC-MS/MS Methodology For Dapagliflozin Quantification In Human Plasma: A Comprehensive Review.
  • Solini, A., et al. (2025). Dapagliflozin modulates plasma lipidomic profile and urinary metabolite excretion in type 2 diabetes. Cardiovascular Diabetology.
  • Patel, P. N., & Kumar, S. (2023). Development and Validation of the Stability indicating Assay Methodology Employing LC-MS/MS for Concurrent Quantification of Dapagliflozin. International Journal of Pharmaceutical Sciences and Drug Research, 15(5), 510-518.
  • Popaniya, H. S., & Dangar, D. K. (2025). Eco-Friendly LC-MS/MS Method for Quantification of Dapagliflozin and Linagliptin in Combined Dosage Form: Development, Validation and AGREE Assessment.
  • Goday, S., et al. (2018). Development and Validation of a LC-ESI-MS/MS Based Bioanalytical Method for Dapagliflozin and Saxagliptin in Human Plasma.
  • Aubry, A., Gu, H., & Arnold, M. (2010). Validated LC-MS/MS methods for the determination of dapagliflozin, a sodium-glucose co-transporter 2 inhibitor in normal and ZDF rat plasma. Bioanalysis, 2(12), 2001-2009.
  • Tsinalis, O., et al. (2000). Determination of the Acyl Glucuronide Metabolite of Mycophenolic Acid in Human Plasma by HPLC and Emit. Clinical Chemistry, 46(7), 993-997.
  • Geyer, J., et al. (2024). Sample Preparation Techniques for Growth-Promoting Agents in Various Mammalian Specimen Preceding MS-Analytics. Metabolites, 14(1), 45.
  • Spivia, W. R., et al. (2020). Automated Metabolite Extraction for Plasma using the Agilent Bravo Platform. Agilent Technologies Technical Overview.
  • He, G., et al. (2018). Determination of the sulfate and glucuronide conjugates of levornidazole in human plasma and urine, and levornidazole and its five metabolites in human feces by high performance liquid chromatography-tandem mass spectrometry.

Sources

Application

Application Note: Preparation, Synthesis, and Isolation of Dapagliflozin 2-O-β-D-Glucuronide Reference Standard

Introduction & Scientific Context Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose co-transporter 2 (SGLT2), widely utilized in the clinical management of type 2 diabetes mellitus, heart fa...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose co-transporter 2 (SGLT2), widely utilized in the clinical management of type 2 diabetes mellitus, heart failure, and chronic kidney disease. Following oral administration, the drug undergoes extensive phase II metabolism.

While the predominant circulating metabolite is dapagliflozin 3-O-glucuronide (accounting for ~61% of the administered dose, mediated primarily by UGT1A9), a secondary, pharmacologically inactive regioisomer—dapagliflozin 2-O-glucuronide —is also formed, representing approximately 5.4% of the dose . This minor metabolite is generated predominantly by hepatic UGT2B4 and UGT2B7 enzymes.

In drug metabolism and pharmacokinetics (DMPK) studies, the precise quantification of these regioisomers is a regulatory requirement. This necessitates the synthesis of highly pure, well-characterized reference standards.

MetabolicPathway Dapa Dapagliflozin (Active Parent Drug) UGT1A9 UGT1A9 (Kidney/Liver) Dapa->UGT1A9 UGT2B UGT2B4 / UGT2B7 (Liver) Dapa->UGT2B D3OG Dapagliflozin 3-O-glucuronide (Major Metabolite, 61%) UGT1A9->D3OG O-Glucuronidation D2OG Dapagliflozin 2-O-glucuronide (Minor Metabolite, 5.4%) UGT2B->D2OG O-Glucuronidation

Caption: Dapagliflozin phase II metabolism highlighting the 2-O and 3-O glucuronidation pathways.

Synthetic Strategy & Causality

Synthesizing specific O-glucuronides of C-aryl glucosides presents a formidable regiochemical challenge due to the presence of four competitive hydroxyl groups (C-2, C-3, C-4, C-6) on the glucitol moiety.

Approach A: Direct Chemical Glycosylation (The Pragmatic Method)

Historically, chemists rely on protracted, multi-step regioselective protection/deprotection sequences to isolate a single hydroxyl group. However, this severely impacts overall yield and throughput. Modern reference standard synthesis for C-aryl glucosides often utilizes a "shotgun" direct glycosylation strategy .

Causality & Mechanism: By reacting unprotected dapagliflozin with a stoichiometrically controlled amount of an activated glucuronosyl donor in the presence of a Lewis acid, a mixture of 2-O, 3-O, and 6-O protected glucuronides is generated. The differential steric hindrance and nucleophilicity of the hydroxyl groups dictate the product distribution. Following global deprotection, the resulting regioisomers are efficiently resolved using high-performance preparative reverse-phase chromatography. For milligram-scale reference standard generation, this method is significantly more time-efficient than orthogonal protection schemes.

Approach B: Biocatalytic Synthesis

For absolute regiocontrol, in vitro enzymatic synthesis utilizing recombinant human UGT2B7 supersomes can be employed.

Causality & Mechanism: UGT enzymes offer perfect stereoselectivity (yielding exclusively the β-anomer) and regioselectivity. The addition of alamethicin, a pore-forming peptide, is mandatory in this protocol. Alamethicin permeabilizes the microsomal membranes, allowing the highly polar UDP-glucuronic acid (UDP-GlcA) cofactor to access the active site of the UGT enzyme located in the endoplasmic reticulum lumen.

SynthesisWorkflow Step1 Dapagliflozin (Unprotected) Step2 Glycosylation Donor: Glucuronide Trichloroacetimidate Catalyst: TMSOTf Step1->Step2 Step3 Intermediate Mixture (2-O, 3-O, 6-O Protected Glucuronides) Step2->Step3 Step4 Global Deprotection (LiOH in MeOH/H2O) Step3->Step4 Step5 Regioisomer Separation (Preparative RP-HPLC) Step4->Step5 Step6 Dapagliflozin 2-O-β-D-glucuronide (Pure Reference Standard) Step5->Step6

Caption: Semi-synthetic workflow for the preparation and isolation of dapagliflozin 2-O-glucuronide.

Detailed Experimental Protocols

Protocol 1: Chemical Synthesis and Chromatographic Isolation

Step 1.1: Glycosylation (Coupling)

  • Dissolve dapagliflozin (1.0 eq) and methyl 2,3,4-tri-O-acetyl-1-O-(trichloroacetimidoyl)-α-D-glucopyranuronate (1.2 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Add activated 4Å molecular sieves and stir the suspension at room temperature for 30 minutes. Analytical Insight: Complete moisture removal is critical. Trace water will competitively hydrolyze the highly reactive oxocarbenium intermediate generated in the next step, drastically reducing the yield.

  • Cool the reaction mixture to -20°C using a dry ice/ethylene glycol bath.

  • Dropwise, add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.1 eq). Analytical Insight: TMSOTf acts as a mild Lewis acid to activate the trichloroacetimidate leaving group. Sub-stoichiometric amounts prevent the degradation of the acid-sensitive C-aryl glucoside framework.

  • Stir for 2 hours at -20°C, then quench with triethylamine (TEA) and filter through a Celite pad. Concentrate the filtrate under reduced pressure.

Step 1.2: Global Deprotection

  • Dissolve the crude protected glucuronide mixture in a solvent system of THF/MeOH/H₂O (2:2:1 v/v/v).

  • Add Lithium Hydroxide monohydrate (LiOH·H₂O, 5.0 eq) and stir at 0°C for 4 hours. Analytical Insight: LiOH is strictly preferred over NaOH. The lithium cation coordinates to the carbonyl oxygen, accelerating ester hydrolysis while minimizing the risk of epimerization at the C-2 position or unwanted β-elimination.

  • Neutralize the reaction mixture with Amberlite IR-120 (H⁺ form) resin to pH ~6. Filter and lyophilize to obtain the crude deprotected regioisomer mixture.

Step 1.3: Preparative RP-HPLC Isolation

  • Reconstitute the crude mixture in 10% aqueous methanol.

  • Inject onto a Preparative C18 Column (e.g., Waters XBridge Prep C18, 5 µm, 19 x 250 mm).

  • Mobile Phase A: 0.1% Formic acid in Water; Mobile Phase B: Acetonitrile.

  • Gradient: 15% B to 40% B over 30 minutes.

  • Monitor via UV at 230 nm. Collect the peak corresponding to the 2-O-glucuronide. Analytical Insight: The elution order is typically 3-O-glucuronide followed by 2-O-glucuronide. This is due to subtle differences in intramolecular hydrogen bonding that affect the overall hydrophobicity of the regioisomers.

  • Lyophilize the collected fractions to yield pure dapagliflozin 2-O-β-D-glucuronide.

Protocol 2: Biocatalytic Generation (Micro-scale Alternative)
  • Prepare a 1 mL incubation mixture containing 100 mM potassium phosphate buffer (pH 7.4), 5 mM MgCl₂, 25 µg/mL alamethicin, and 1 mg/mL recombinant human UGT2B7 supersomes.

  • Pre-incubate on ice for 15 minutes to allow alamethicin to form pores in the microsomal membranes.

  • Add dapagliflozin to a final concentration of 200 µM.

  • Initiate the reaction by adding UDP-GlcA (final concentration 5 mM).

  • Incubate at 37°C for 4 hours in a shaking water bath.

  • Terminate the reaction by adding 1 mL of ice-cold acetonitrile. Centrifuge at 15,000 x g for 10 minutes to pellet precipitated proteins.

  • Evaporate the supernatant under nitrogen and purify via RP-HPLC as described in Step 1.3.

Data Presentation

Table 1: Pharmacokinetic and Metabolic Profile of Dapagliflozin Glucuronides
MetabolitePrimary Enzyme ResponsibleRelative Abundance (% of Dose)Pharmacological Activity (SGLT2 Inhibition)
Dapagliflozin (Parent) N/A< 2% (Urine)Active (IC₅₀ ~ 1.1 nM)
Dapagliflozin 3-O-glucuronide UGT1A9~ 60.7%Inactive
Dapagliflozin 2-O-glucuronide UGT2B4 / UGT2B7~ 5.4%Inactive
Table 2: Analytical Characterization Data for Dapagliflozin 2-O-β-D-Glucuronide
ParameterExpected Value / Analytical Method
Chemical Formula C₂₇H₃₃ClO₁₂
Molecular Weight 584.99 g/mol
High-Resolution Mass Spec (HRMS) m/z [M-H]⁻ calculated for C₂₇H₃₂ClO₁₂: 583.1588
¹H-NMR Key Signature (Anomeric Protons) Two distinct β-anomeric doublets (~4.1 ppm for C-aryl glucoside; ~4.8 ppm for O-glucuronide, J ≈ 7.5-8.0 Hz indicating β-linkage).
Purity Assessment > 98% via RP-HPLC (UV 230 nm)

References

  • Cao, K., Brailsford, J. A., Yao, M., Caceres-Cortes, J., Espina, R., & Bonacorsi, S. J. (2017). Synthesis of unlabelled and stable-isotope-labelled glucuronide metabolites of dapagliflozin and synthesis of stable-isotope-labelled dapagliflozin. Journal of Labelled Compounds and Radiopharmaceuticals, 60(3), 150-159. URL:[Link]

  • Kasichayanula, S., Liu, X., Lacreta, F., Griffen, S. C., & Boulton, D. W. (2014). Clinical Pharmacokinetics and Pharmacodynamics of Dapagliflozin, a Selective Inhibitor of Sodium-Glucose Co-transporter Type 2. Clinical Pharmacokinetics, 53(1), 17-27. URL:[Link]

  • Mamidi, R. N. V. S., et al. (2023). Toxicological assessment of SGLT2 inhibitors metabolites using in silico approach. Anais da Academia Brasileira de Ciências, 95(1). URL:[Link]

Method

Application Note: Solid-Phase Extraction Protocols for the Robust Quantification of Dapagliflozin and Its Major Metabolites in Human Plasma

Abstract & Introduction Dapagliflozin is an orally active, selective sodium-glucose co-transporter 2 (SGLT2) inhibitor used in the management of type 2 diabetes mellitus.[1][2] It effectively reduces hyperglycemia by pro...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract & Introduction

Dapagliflozin is an orally active, selective sodium-glucose co-transporter 2 (SGLT2) inhibitor used in the management of type 2 diabetes mellitus.[1][2] It effectively reduces hyperglycemia by promoting the excretion of glucose through urine.[1][3] Pharmacokinetic (PK) and toxicokinetic (TK) studies require accurate measurement of dapagliflozin and its metabolites in complex biological matrices like human plasma. The primary metabolite of dapagliflozin in humans is dapagliflozin 3-O-glucuronide, an inactive but major circulating compound.[2][4][5][6]

The inherent complexity of human plasma, with its high protein content and diverse endogenous components, presents significant analytical challenges, including matrix effects that can suppress or enhance the analyte signal in mass spectrometry-based assays.[7][8] Solid-Phase Extraction (SPE) is a highly effective sample preparation technique that addresses these challenges by isolating and concentrating analytes of interest while removing interfering substances.[1][9][10]

This application note provides detailed, field-proven SPE protocols for the simultaneous extraction of dapagliflozin and its primary glucuronide metabolite from human plasma. We will explore the rationale behind sorbent selection, detailing both a reversed-phase and a more advanced mixed-mode SPE protocol, designed to deliver clean extracts, high recovery, and reliable performance for subsequent LC-MS/MS analysis.

Analyte Characteristics: The Key to Sorbent Selection

A successful SPE method is built upon a fundamental understanding of the physicochemical properties of the target analytes. Dapagliflozin and its major human metabolite, dapagliflozin 3-O-glucuronide, exhibit distinct differences in polarity, which must be accommodated by the extraction strategy.

  • Dapagliflozin: As a C-glycoside, dapagliflozin is a relatively non-polar, hydrophobic molecule. Its retention is well-suited for reversed-phase mechanisms.

  • Dapagliflozin 3-O-glucuronide: The addition of a glucuronic acid moiety significantly increases the polarity and water solubility of the metabolite compared to the parent drug.[4] This high polarity can make it challenging to retain and recover using purely reversed-phase sorbents.

The structural differences are visualized below.

G cluster_0 Dapagliflozin cluster_1 Dapagliflozin 3-O-glucuronide dapa Dapagliflozin (Parent Drug) - Moderately Non-polar - Retained by Hydrophobic Interaction dapa_img dapa_met Dapagliflozin 3-O-glucuronide (Major Metabolite) - Highly Polar - Retained by Hydrophobic and/or  Ion-Exchange Interaction dapa_met_img

Caption: Structures of Dapagliflozin and its major metabolite.[4]

The Foundation: Principles of Solid-Phase Extraction

SPE is a form of digital chromatography involving partitioning analytes between a solid sorbent and a liquid mobile phase.[9] The process is systematic, ensuring reproducibility and high purity of the final extract.

SPE_Workflow cluster_desc Condition 1. Condition Equilibrate 2. Equilibrate Condition->Equilibrate Condition_desc Wets the sorbent functional groups (e.g., with Methanol). Load 3. Load Sample Equilibrate->Load Equilibrate_desc Adjusts sorbent pH and polarity to match the sample load conditions. Wash 4. Wash Interferences Load->Wash Load_desc Analytes are retained on the sorbent while some matrix passes through. Elute 5. Elute Analytes Wash->Elute Wash_desc Selectively removes endogenous interferences (salts, phospholipids). Elute_desc A strong solvent disrupts analyte-sorbent interaction to collect purified analytes.

Caption: The five fundamental steps of a Solid-Phase Extraction workflow.[9]

Given the differing polarities of dapagliflozin and its glucuronide metabolite, a mixed-mode sorbent, which combines two retention mechanisms (e.g., reversed-phase and ion-exchange), is often the ideal choice for simultaneous extraction.[7][11] This allows for a more rigorous and selective wash sequence, leading to cleaner extracts.

Recommended Protocols

Two primary protocols are presented. Protocol A utilizes a state-of-the-art mixed-mode sorbent for comprehensive analysis of both parent and metabolite. Protocol B offers a simpler, robust reversed-phase method primarily optimized for the parent drug.

Protocol A: Mixed-Mode Cation Exchange (MCX) SPE

This protocol is adapted from established methods for the simultaneous quantification of dapagliflozin and other antidiabetic drugs.[12] It leverages a mixed-mode sorbent combining strong cation exchange with reversed-phase characteristics. The reversed-phase mechanism retains dapagliflozin, while the dual mechanisms can be optimized to retain the metabolite and allow for stringent removal of interferences.

Rationale: The use of a mixed-mode sorbent provides enhanced selectivity.[13] After loading the sample, a series of washes can be employed to remove different classes of interferences. An acidic aqueous wash removes polar, non-basic compounds, while an organic wash can remove non-polar, non-basic interferences like lipids. The final elution with a basic organic solvent disrupts both the hydrophobic and ionic interactions, releasing the analytes of interest into a clean solution.

Step-by-Step Methodology:

  • Sample Pre-treatment:

    • To 200 µL of human plasma, add an internal standard.

    • Add 200 µL of 4% phosphoric acid in water.

    • Vortex for 30 seconds. This step precipitates proteins and adjusts pH.

    • Centrifuge at 4000 rpm for 5 minutes to pellet precipitated proteins.

  • SPE Procedure (using a mixed-mode cation exchange, e.g., Oasis MCX µElution plate):

    • Condition: Pass 200 µL of methanol through the sorbent.

    • Equilibrate: Pass 200 µL of ultrapure water through the sorbent.

    • Load: Load the supernatant from the pre-treated sample onto the SPE plate.

    • Wash 1: Wash with 200 µL of 2% formic acid in water.

    • Wash 2: Wash with 200 µL of methanol.

    • Elute: Elute the analytes with 2 x 50 µL aliquots of 5% ammonium hydroxide in methanol.

    • Post-Elution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in a suitable volume (e.g., 100 µL) of mobile phase for LC-MS/MS analysis.

Protocol B: Reversed-Phase (C18) SPE

This protocol uses a standard reversed-phase (C18) sorbent, which is a workhorse in bioanalysis for moderately non-polar compounds.[1] While potentially less efficient for the polar glucuronide metabolite, it provides excellent recovery for the parent drug, dapagliflozin.

Rationale: Retention is based on hydrophobic interactions between the non-polar C18 chains on the sorbent and the non-polar regions of the analytes.[9] The pre-treatment dilutes the plasma and disrupts protein binding. The wash step uses a polar solvent (water/methanol mixture) to remove hydrophilic interferences like salts, while the analytes remain bound to the sorbent. A strong, non-polar solvent is then used to elute the analytes.

Step-by-Step Methodology:

  • Sample Pre-treatment:

    • To 200 µL of human plasma, add an internal standard.

    • Add 400 µL of 1% formic acid in water.

    • Vortex for 30 seconds.

  • SPE Procedure (using a C18 sorbent, e.g., 30 mg/1 mL cartridge):

    • Condition: Pass 1 mL of methanol through the cartridge.

    • Equilibrate: Pass 1 mL of ultrapure water through the cartridge.

    • Load: Load the pre-treated sample onto the SPE cartridge.

    • Wash: Wash with 1 mL of 10% methanol in water.

    • Elute: Elute the analytes with 1 mL of methanol.

    • Post-Elution: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in a suitable volume (e.g., 100 µL) of mobile phase.

Expected Performance & Data Summary

The choice of protocol will impact the final quantitative performance. The following table summarizes typical performance characteristics based on published and validated methods. The mixed-mode protocol generally offers superior performance for simultaneous analysis, especially in achieving low detection limits.

ParameterProtocol A: Mixed-Mode (MCX)Protocol B: Reversed-Phase (C18)
Analyte(s) Dapagliflozin & MetabolitesPrimarily Dapagliflozin
Recovery (Dapagliflozin) ~59% - 70%[12]>85%[14]
Recovery (Metabolite) Typically >60%Variable, often lower
LLOQ (Dapagliflozin) 0.1 - 0.6 ng/mL[15]1.0 - 5.0 ng/mL
Matrix Effect Minimized due to selective washesModerate, may require optimization
Primary Advantage High selectivity, cleaner extractsSimplicity, high recovery for parent drug

LLOQ: Lower Limit of Quantification. Values are representative and may vary based on the specific LC-MS/MS system used.

Conclusion & Best Practices

Solid-phase extraction is an indispensable tool for the accurate quantification of dapagliflozin and its metabolites in human plasma. For comprehensive pharmacokinetic studies requiring the simultaneous measurement of both the parent drug and its polar glucuronide metabolite, a Mixed-Mode SPE protocol (Protocol A) is highly recommended.[7] Its dual retention mechanism allows for a more rigorous cleanup, resulting in lower matrix effects and improved sensitivity.

For applications focused solely on the parent drug or where the highest possible recovery of dapagliflozin is prioritized, the simpler Reversed-Phase SPE protocol (Protocol B) offers a robust and reliable alternative.

Regardless of the chosen protocol, method validation is critical. Key parameters including selectivity, recovery, matrix effects, precision, and accuracy must be thoroughly assessed to ensure the data is reliable and meets regulatory expectations for bioanalytical methods.[16] The automation of these SPE protocols in 96-well plate formats can significantly increase throughput for large-scale clinical studies.[10][17]

References

  • ResearchGate. (n.d.). Structures of dapagliflozin (a), its major human metabolite,.... Retrieved from [Link]

  • Agilent Technologies. (2011, December 23). Rapid Method Development for Bioanalysis with SPEC 96-well Method Development Kit. Retrieved from [Link]

  • Waters Corporation. (n.d.). Simultaneous Quantification of Saxagliptin, 5-Hydroxy Saxagliptin, and Dapagliflozin in Human Plasma Using SPE and UPLC-MS/MS Analysis. Retrieved from [Link]

  • Indian Academy of Sciences. (n.d.). Synthesis of metabolites of dapagliflozin: an SGLT2 inhibitor. Retrieved from [Link]

  • MacNeill, R. (2016, August 19). Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Bioanalysis. Retrieved from [Link]

  • Waters Corporation. (n.d.). Simultaneous Quantification of Saxagliptin, 5-Hydroxy Saxagliptin, and Dapagliflozin in Human Plasma Using SPE and UPLC-MS/MS An. Retrieved from [Link]

  • Poseidon Scientific. (2026, March 21). SPE for Drug Metabolite Analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). The chemical structures of the metabolites for dapagliflozin (2). Retrieved from [Link]

  • ACS Publications. (1996). Design and Evaluation of an Automated Solid-Phase Extraction Method Development System for Use with Biological Fluids. Analytical Chemistry. Retrieved from [Link]

  • IJSART. (2024, June 6). Advancements In LC-MS/MS Methodology For Dapagliflozin Quantification In Human Plasma: A Comprehensive Review. Retrieved from [Link]

  • PMC. (2025, July 17). LC-MS-Based Untargeted Metabolic Profiling in Plasma Following Dapagliflozin Administration in Healthy Volunteers. Retrieved from [Link]

  • ResearchGate. (n.d.). A Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Development and validation of a LC-MS/MS method for quantification of dapaglifozin in human plasma. Retrieved from [Link]

  • Int J Pharm Chem Anal. (n.d.). Dapagliflozin: A molecule for type-2 diabetes mellitus. Retrieved from [Link]

  • Scilit. (n.d.). Simultaneous quantitation of metformin and dapagliflozin in human plasma by LC–MS/MS: Application to a pharmacokinetic study. Retrieved from [Link]

  • European Medicines Agency. (2012, September 18). Assessment report - Forxiga. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Validated LC-MS/MS methods for the determination of dapagliflozin, a sodium-glucose co-transporter 2 inhibitor in normal and ZDF rat plasma. Retrieved from [Link]

  • PMC. (2023, March 8). Solid-Phase Microextraction and Related Techniques in Bioanalysis. Retrieved from [Link]

  • Biotage. (n.d.). Sample Preparation by Mixed-Mode SPE Using ISOLUTE® HCX. Retrieved from [Link]

  • MDPI. (2024, May 16). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. Retrieved from [Link]

  • Chinese Journal of Applied Physiology. (2025, June 9). Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. Retrieved from [Link]

  • ResearchGate. (n.d.). Bioanalytical HPLC (A) dapagliflozin HPLC chromatogram in plasma, (B).... Retrieved from [Link]

  • Sci-Hub. (n.d.). Simple, fast and robust LC-MS/MS method for the simultaneous quantification of canagliflozin, dapagliflozin and empagliflozin in human plasma and urine. Retrieved from [Link]

  • PubMed. (2019, April 15). Simultaneous quantitation of metformin and dapagliflozin in human plasma by LC-MS/MS: Application to a pharmacokinetic study. Retrieved from [Link]

  • Chinese Journal of Applied Physiology. (2025, June 9). Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. Retrieved from [Link]

  • PubMed. (2025, June 9). Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. Retrieved from [Link]

Sources

Application

Application Note &amp; Protocol: Structural Elucidation of Dapagliflozin 2-O-β-D-Glucuronide using Mass Spectrometry and NMR Spectroscopy

Abstract Dapagliflozin, a potent and selective sodium-glucose co-transporter 2 (SGLT2) inhibitor, undergoes extensive phase II metabolism, primarily forming glucuronide conjugates.[1] While Dapagliflozin 3-O-glucuronide...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Dapagliflozin, a potent and selective sodium-glucose co-transporter 2 (SGLT2) inhibitor, undergoes extensive phase II metabolism, primarily forming glucuronide conjugates.[1] While Dapagliflozin 3-O-glucuronide is the major metabolite, other regioisomers can be formed.[2][3] The definitive structural characterization of these metabolites is critical for understanding the drug's disposition and for regulatory submissions. This application note provides a detailed guide for the structural elucidation of a specific, less common regioisomer, Dapagliflozin 2-O-β-D-Glucuronide, using a combination of high-resolution mass spectrometry (HRMS) and advanced nuclear magnetic resonance (NMR) spectroscopy techniques. We present not only the protocols but also the underlying scientific rationale for each experimental choice, ensuring a robust and self-validating analytical workflow.

Introduction: The Challenge of Regioisomer Identification

Dapagliflozin's structure contains a glucose moiety, which itself has secondary hydroxyl groups at the C-2, C-3, and C-4 positions available for glucuronidation. While metabolism by UDP-glucuronosyltransferases (UGTs), such as UGT1A9, favors the 3-O position, the formation of other isomers is possible.[3]

Mass spectrometry is an exceptionally sensitive tool for detecting and quantifying drug metabolites. A characteristic neutral loss of the glucuronic acid moiety (176.0321 Da) during MS/MS fragmentation is a strong indicator of a glucuronide conjugate.[4] However, mass spectrometry alone is often insufficient to definitively assign the position of conjugation, as regioisomers frequently exhibit identical precursor masses and similar fragmentation patterns.

Therefore, NMR spectroscopy, particularly two-dimensional (2D) correlation spectroscopy, becomes the definitive tool for establishing the precise site of glucuronidation.[5][6] Techniques like Heteronuclear Multiple Bond Correlation (HMBC) can unambiguously establish connectivity between the anomeric proton of the appended glucuronide and the carbon atom of the parent drug, thereby confirming the linkage position. This guide details the synergistic use of these two powerful analytical techniques.

Mass Spectrometry: Detection and Preliminary Characterization

The initial step in the workflow is to detect the metabolite of interest and confirm its molecular formula. A high-resolution LC-MS/MS system is ideal for this purpose.

Recommended LC-MS/MS Protocol

This protocol is adapted from established methods for analyzing Dapagliflozin and its metabolites.[2][7][8]

Step 1: Sample Preparation (from plasma)

  • To 100 µL of plasma, add 300 µL of methanol to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for injection.

Step 2: Liquid Chromatography

  • Column: C18 reverse-phase column (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 100 mm, 2.7 µm).[2]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.[7]

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

Step 3: Mass Spectrometry

  • Instrument: Triple Quadrupole or Q-TOF Mass Spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

    • Rationale: The carboxylic acid group of the glucuronide moiety is readily deprotonated, making negative ion mode highly sensitive for detection.[7]

  • Full Scan (MS1): Scan m/z range 100-800 to find the precursor ion.

  • MS/MS (MS2): Perform product ion scans on the suspected precursor ion. Use Higher-energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID).[4]

Expected Data and Interpretation

Table 1: Expected High-Resolution Mass Spectrometry Data

Analyte Formula Calculated [M-H]⁻ (m/z) Key MS/MS Fragment Ion (m/z) Fragment Identity
Dapagliflozin C₂₁H₂₅ClO₆ 407.1292 - -

| Dapagliflozin Glucuronide | C₂₇H₃₃ClO₁₂ | 583.1610 | 407.1292 | [M-H-C₆H₈O₆]⁻ (Aglycone) |

The key diagnostic evidence from MS/MS is the neutral loss of 176.0321 Da, corresponding to the glucuronic acid moiety (C₆H₈O₆).[4] Observing a precursor ion at m/z 583.1610 that fragments to the aglycone ion at m/z 407.1292 provides strong, albeit not definitive, evidence for a Dapagliflozin glucuronide.

Mass Spectrometry Workflow Diagram

MS_Workflow cluster_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data Data Analysis Plasma Plasma Sample Precip Protein Precipitation (Methanol) Plasma->Precip Cent Centrifugation Precip->Cent Super Collect Supernatant Cent->Super LC Reverse-Phase HPLC (C18 Column) Super->LC MS ESI- Q-TOF/QqQ MS (Negative Ion Mode) LC->MS MS1 Full Scan (MS1): Detect [M-H]⁻ at m/z 583.1610 MS->MS1 MS2 Product Ion Scan (MS2): Confirm Neutral Loss of 176 Da MS1->MS2 Confirm Putative Identification: Dapagliflozin Glucuronide MS2->Confirm

Caption: Workflow for the detection of Dapagliflozin Glucuronide.

NMR Spectroscopy: Unambiguous Structural Assignment

To differentiate the 2-O-glucuronide from other isomers (e.g., 3-O- or 4-O-), NMR spectroscopy is essential. This requires an isolated and purified sample of the metabolite.

Recommended NMR Protocol

This protocol assumes the metabolite has been isolated, for example, by preparative HPLC.

Step 1: Sample Preparation

  • Dissolve 1-5 mg of the purified metabolite in ~0.6 mL of a suitable deuterated solvent (e.g., Methanol-d₄ or DMSO-d₆).

  • Transfer the solution to a high-quality 5 mm NMR tube.

Step 2: NMR Data Acquisition

  • Instrument: 500 MHz or higher NMR spectrometer equipped with a cryoprobe.

    • Rationale: Higher field strengths provide better signal dispersion and sensitivity, which is crucial for resolving complex proton signals and for enabling 2D experiments on small sample quantities.[9]

  • Experiments to Acquire:

    • ¹H NMR: Standard proton spectrum.

    • ¹³C NMR: Standard carbon spectrum (or acquired via 2D HSQC/HMBC).

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin couplings within the dapagliflozin and glucuronide moieties.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly attached ¹H-¹³C pairs.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations. This is the key experiment for assigning the linkage position.[5][6]

    • (Optional) ROESY (Rotating-frame Overhauser Effect Spectroscopy): To confirm spatial proximities.[6]

Data Interpretation: The Definitive Evidence

The core of the analysis lies in the HMBC spectrum. The anomeric proton of the β-D-glucuronide moiety (H-1'') typically appears as a doublet around 4.5-5.5 ppm. The key is to identify the long-range correlation from this proton to a carbon on the dapagliflozin glucose ring.

  • Evidence for 2-O-Glucuronidation: A clear correlation (cross-peak) will be observed between the anomeric proton of the glucuronide (H-1'') and the C-2 carbon of the dapagliflozin glucose ring.

  • Evidence for 3-O-Glucuronidation: The correlation would be between H-1'' and C-3.

  • Evidence for 4-O-Glucuronidation: The correlation would be between H-1'' and C-4.

The absence of a correlation to C-2 and the presence of one to C-3 would confirm the major metabolite, while the presence of the H-1'' to C-2 correlation is the unequivocal proof for the Dapagliflozin 2-O-β-D-Glucuronide structure.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts and Key HMBC Correlation (Note: These are predicted shifts for illustrative purposes in Methanol-d₄. Actual values must be determined experimentally.)

Position Atom Predicted δ (ppm) Key HMBC Correlation (from H-1'')
Dapagliflozin Moiety
C-1 C ~81
C-2 C ~79 Present for 2-O-isomer
H-2 H ~3.4
C-3 C ~78 Absent for 2-O-isomer
H-3 H ~3.5
C-4 C ~72 Absent for 2-O-isomer
H-4 H ~3.3
C-5 C ~83
H-5 H ~3.4
Glucuronide Moiety
C-1'' C ~104
H-1'' H ~4.8 (d) → C-2
C-2'' C ~75
C-3'' C ~78
C-4'' C ~73
C-5'' C ~77

| C-6'' | C | ~177 (COOH) | |

NMR Structural Elucidation Workflow

NMR_Workflow cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_analysis Data Analysis & Assignment Isolate Isolate Metabolite (e.g., Prep-HPLC) Dissolve Dissolve in Deuterated Solvent Isolate->Dissolve Acq_1D 1D Spectra: ¹H, ¹³C Dissolve->Acq_1D Acq_2D 2D Spectra: COSY, HSQC, HMBC Dissolve->Acq_2D HMBC HMBC Spectrum: Key Experiment Acq_1D->HMBC Acq_2D->HMBC Assign_H1 Identify Glucuronide Anomeric Proton (H-1'') HMBC->Assign_H1 Find_Corr Observe ³JCH Correlation from H-1'' Assign_H1->Find_Corr Confirm H-1'' → C-2 Correlation Confirms 2-O-Linkage Find_Corr->Confirm

Caption: Workflow for definitive isomer assignment using 2D NMR.

Conclusion

The structural elucidation of drug metabolites, particularly regioisomers, requires a multi-technique approach founded on sound analytical principles. While LC-MS/MS is invaluable for initial detection and confirmation of the drug-glucuronide conjugate class, it cannot reliably distinguish positional isomers. The application of 2D NMR spectroscopy, specifically the HMBC experiment, provides the definitive, unequivocal evidence required to assign the precise location of the glucuronide moiety. The observation of a three-bond correlation from the glucuronide's anomeric proton (H-1'') to the C-2 carbon of the dapagliflozin core is the critical data point that confirms the structure as Dapagliflozin 2-O-β-D-Glucuronide. This integrated workflow ensures the highest level of scientific integrity and confidence in metabolite structure determination.

References

  • A Simple, Sensitive, and Stable LC-MS/MS Method for the Simultaneous Determination and Pharmacokinetic Study of Dapagliflozin and Its Metabolite D3OG in Human Plasma. PubMed. Available at: [Link]

  • A Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. ResearchGate. Available at: [Link]

  • Synthesis of unlabelled and stable-isotope-labelled glucuronide metabolites of dapagliflozin... PubMed. Available at: [Link]

  • Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. Oxford Academic. Available at: [Link]

  • A Simple and Sensitive LC-MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. PubMed. Available at: [Link]

  • Synthesis of unlabelled and stable-isotope-labelled glucuronide metabolites of dapagliflozin... Semantic Scholar. Available at: [Link]

  • Simple, fast and robust LC-MS/MS method for the simultaneous quantification of canagliflozin, dapagliflozin and empagliflozin in human plasma and urine. Sci-Hub. Available at: [Link]

  • Synthesis of unlabelled and stable isotope labelled glucuronide metabolites of dapagliflozin and synthesis of stable isotope labelled dapagliflozin. ResearchGate. Available at: [Link]

  • Synthesis of metabolites of dapagliflozin: an SGLT2 inhibitor. ResearchGate. Available at: [Link]

  • In silico deconjugation of glucuronide conjugates enhances tandem mass spectra library annotation of human samples. PMC. Available at: [Link]

  • Direct characterization of drug glucuronide isomers in human urine by HPLC-NMR spectroscopy. PubMed. Available at: [Link]

  • Proposed fragmentation pattern scheme for DAP. ResearchGate. Available at: [Link]

  • Synthesis of metabolites of dapagliflozin: an SGLT2 inhibitor. Indian Academy of Sciences. Available at: [Link]

  • Direct Characterization of Drug Glucuronide Isomers in Human Urine by HPLC−NMR Spectroscopy... ACS Publications. Available at: [Link]

  • Metabolic changes induced by dapagliflozin, an SGLT2 inhibitor, in Japanese patients with type 2 diabetes treated by oral anti-diabetic agents: A randomized, clinical trial. PubMed. Available at: [Link]

  • Introduction to NMR and Its Application in Metabolite Structure Determination. UNL | Powers Group. Available at: [Link]

  • A Validated LC-MS/MS Method for Determination of Dapagliflozin in Tablet Formulation. iosrphr.org. Available at: [Link]

  • Synthesis and Spectroscopic Characterization of Dapagliflozin/Zn (II), Cr (III) and Se (IV) Novel Complexes... MDPI. Available at: [Link]

  • Proton nuclear magnetic resonance spectroscopic determination of ethanol-induced formation of ethyl glucuronide in liver. PubMed. Available at: [Link]

  • TLC-spectrodensitometric method for simultaneous determination of dapagliflozin and rosuvastatin in rabbit plasma... RSC Publishing. Available at: [Link]

  • Dapagliflozin. Wikipedia. Available at: [Link]

  • Detection of β-d-glucuronidase activity in environmental samples using 4-fluorophenyl β-d-glucuronide and 19F NMR. RSC Publishing. Available at: [Link]

  • Validated LC-MS/MS methods for the determination of dapagliflozin, a sodium-glucose co-transporter 2 inhibitor in normal and ZDF rat plasma. PubMed. Available at: [Link]

Sources

Method

Application Note: In Vitro UGT1A9 Enzyme Incubation Assays for Dapagliflozin

Introduction & Mechanistic Grounding Dapagliflozin is a potent, selective, and reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), utilized primarily in the management of type 2 diabetes mellitus, heart f...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Grounding

Dapagliflozin is a potent, selective, and reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), utilized primarily in the management of type 2 diabetes mellitus, heart failure, and chronic kidney disease. Unlike many small-molecule drugs that rely on cytochrome P450 (CYP) oxidative metabolism, dapagliflozin is primarily cleared via Phase II conjugation. The principal metabolic pathway is mediated by uridine diphosphate-glucuronosyltransferase 1A9 (UGT1A9), which converts the parent drug into the pharmacologically inactive metabolite, dapagliflozin 3-O-glucuronide[1]. Renal excretion of this conjugated metabolite accounts for the majority of the drug's elimination[2].

Understanding the specific causality behind in vitro UGT assay design is critical for accurate pharmacokinetic modeling. UGT enzymes are integral membrane proteins located on the luminal side of the endoplasmic reticulum (ER). In intact human liver microsomes (HLM) or human kidney microsomes (HKM), the lipid bilayer acts as a physical barrier to the highly polar cofactor, uridine 5'-diphospho-glucuronic acid (UDPGA). To overcome this "enzyme latency," the assay must employ a pore-forming peptide, such as alamethicin, to permeabilize the microsomal vesicles and grant UDPGA access to the UGT active site[3]. Furthermore, UGT activity is strictly dependent on magnesium ions (Mg2+), which facilitate the binding of UDPGA.

Metabolic Pathway Visualization

Pathway Dapa Dapagliflozin (Active SGLT2 Inhibitor) UGT UGT1A9 Enzyme + UDPGA Cofactor Dapa->UGT Glucuronidation Metab Dapagliflozin 3-O-glucuronide (Inactive Metabolite) UGT->Metab Excretion Renal Excretion (>70% of dose) Metab->Excretion

Figure 1: Primary metabolic pathway of dapagliflozin via UGT1A9 to its inactive 3-O-glucuronide.

Quantitative Kinetic Parameters

The kinetics of dapagliflozin glucuronidation vary depending on the tissue source of the microsomes. The intrinsic clearance (Vmax/Km) for the formation of dapagliflozin 3-O-glucuronide is significantly higher than that of the minor 2-O-glucuronide metabolite[4].

Table 1: Kinetic Parameters of Dapagliflozin 3-O-Glucuronidation

ParameterHuman Liver Microsomes (HLM)Human Kidney Microsomes (HKM)Human Intestine Microsomes (HIM)
Major Metabolite Dapagliflozin 3-O-glucuronideDapagliflozin 3-O-glucuronideDapagliflozin 3-O-glucuronide
Vmax Equivalent 184 pmol/min/mg protein60.8 pmol/min/mg protein1.69 pmol/min/mg protein
Intrinsic Clearance (Vmax/Km) ~1.66 µL/min/mg protein1.66 µL/min/mg proteinMinimal contribution

Data derived from PMDA deliberation results for dapagliflozin[4].

Table 2: Standard Incubation Components for UGT1A9 Assays

ComponentFinal ConcentrationMechanistic Purpose
Tris-HCl Buffer (pH 7.4) 50 mMMaintains physiological pH for optimal enzyme stability.
MgCl2 5 - 10 mMEssential divalent cation cofactor for UDPGA binding.
Alamethicin 50 µg/mg proteinPore-forming peptide to grant UDPGA access to the ER lumen[3].
HLM / HKM 0.5 mg/mLSource of native UGT1A9 enzyme.
Dapagliflozin 1 - 100 µMSubstrate (Concentration spans across the expected Km).
UDPGA 1 - 5 mMGlucuronic acid donor required for the conjugation reaction.
Bovine Serum Albumin (BSA) 2% (Optional)Sequesters inhibitory long-chain fatty acids released from microsomes[3].

Experimental Workflow & Causality

Workflow A 1. Microsome Activation HLM/HKM + Alamethicin (Ice, 15 min) B 2. Master Mix Preparation Add Buffer, MgCl2, Dapagliflozin A->B C 3. Pre-Incubation Equilibrate at 37°C for 5 min B->C D 4. Reaction Initiation Add UDPGA (1-5 mM) C->D E 5. Enzymatic Reaction Incubate at 37°C (10-60 min) D->E F 6. Reaction Quenching Add Ice-Cold Acetonitrile + IS E->F G 7. Sample Processing Centrifuge & Extract Supernatant F->G H 8. LC-MS/MS Analysis Quantify Dapa 3-O-glucuronide G->H

Figure 2: Step-by-step workflow for in vitro UGT1A9 incubation assays.

Detailed Step-by-Step Methodology

Phase 1: Microsomal Permeabilization

Causality: Recombinant UGTs do not require alamethicin, but tissue-derived microsomes (HLM/HKM) do[3]. Alamethicin must be incubated with the microsomes on ice prior to adding other components to ensure uniform pore formation without degrading the enzyme.

  • Thaw HLM or HKM on ice.

  • Prepare an alamethicin stock solution in ethanol or DMSO (ensure final solvent concentration in the assay is ≤1% v/v).

  • Mix microsomes with alamethicin at a ratio of 50 µg alamethicin per mg of microsomal protein.

  • Incubate the mixture on ice for 15 minutes.

Phase 2: Incubation Assembly & Pre-Warming

Causality: Pre-warming ensures that the enzymatic reaction begins immediately at physiological temperature (37°C) upon the addition of the cofactor, preventing lag-phase artifacts in kinetic calculations.

  • In a 96-well plate or Eppendorf tubes, combine 50 mM Tris-HCl (pH 7.4), 10 mM MgCl2, and the permeabilized microsomes (final protein concentration: 0.5 mg/mL).

  • Add dapagliflozin (dissolved in DMSO, final concentration 1–100 µM).

  • Pre-incubate the reaction mixture in a shaking water bath or thermomixer at 37°C for 5 minutes.

Phase 3: Initiation and Reaction

Causality: UDPGA is the rate-limiting cofactor; adding it last strictly defines the time-zero ( T0​ ) of the enzymatic reaction.

  • Initiate the reaction by adding pre-warmed UDPGA to a final concentration of 1-5 mM[3].

  • Incubate at 37°C with gentle agitation for the desired time points (e.g., 10, 20, 30, 45, 60 minutes) to ensure linearity of metabolite formation.

Phase 4: Quenching and Extraction

Causality: Ice-cold organic solvents instantly precipitate the microsomal proteins, halting the reaction and extracting the small-molecule substrate and metabolite into the liquid phase.

  • Terminate the reaction by adding an equal or double volume of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (IS) (e.g., Dapagliflozin-d5).

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to clean LC vials for analysis.

Phase 5: LC-MS/MS Quantification
  • Inject the supernatant into a UPLC-MS/MS system equipped with a reverse-phase C18 column.

  • Monitor the transitions in positive or negative electrospray ionization (ESI) mode. Dapagliflozin 3-O-glucuronide is typically monitored via specific multiple reaction monitoring (MRM) transitions (e.g., m/z 583.2 → m/z 407.2 depending on adduct formation).

Self-Validating System: Assay Controls

To ensure scientific integrity and trustworthiness, every UGT protocol must be a self-validating system. The following controls must be run in parallel with the primary samples:

  • Negative Control (Minus Cofactor): Omit UDPGA from the incubation mixture, replacing it with an equivalent volume of buffer.

    • Validation Purpose: Ensures that the depletion of dapagliflozin and the appearance of the 3-O-glucuronide peak are strictly dependent on glucuronidation, ruling out chemical degradation or non-specific binding.

  • Positive Inhibition Control (Mefenamic Acid): Co-incubate dapagliflozin with 2–5 µM mefenamic acid, a well-characterized and potent inhibitor of UGT1A9[4].

    • Validation Purpose: Confirms that the specific enzymatic activity observed is driven by UGT1A9. A successful control will show a near-complete suppression of dapagliflozin 3-O-glucuronide formation.

  • Solvent Control: Run a vehicle-only control (e.g., 1% DMSO) to ensure the organic solvent used to dissolve dapagliflozin and alamethicin does not inadvertently inhibit UGT activity.

Sources

Application

Overcoming Matrix Effects and SIL-IS Limitations: Utilizing Dapagliflozin 2-O-Glucuronide as an Analog Internal Standard for SGLT2 Inhibitor PK Studies

Application Note & Technical Protocol Target Audience: Bioanalytical Researchers, DMPK Scientists, and Drug Development Professionals Executive Summary Quantifying complex glucuronide metabolites of Sodium-Glucose Co-Tra...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Technical Protocol Target Audience: Bioanalytical Researchers, DMPK Scientists, and Drug Development Professionals

Executive Summary

Quantifying complex glucuronide metabolites of Sodium-Glucose Co-Transporter 2 (SGLT2) inhibitors in human plasma presents a significant bioanalytical hurdle. Stable Isotope-Labeled (SIL) glucuronide standards are notoriously difficult to synthesize, prone to isotopic scrambling, and prohibitively expensive. Consequently, many laboratories attempt to use SIL-parent drugs (e.g., empagliflozin-d4) as internal standards (IS) for glucuronide metabolites. This approach frequently fails because the highly polar glucuronides elute much earlier on reversed-phase liquid chromatography (LC) than their parent compounds, exposing them to entirely different matrix suppression zones in the electrospray ionization (ESI) source.

This application note details a field-proven, highly robust alternative: utilizing Dapagliflozin 2-O-glucuronide (D2OG) as a structural analog internal standard for the pharmacokinetic (PK) quantification of non-dapagliflozin SGLT2 inhibitors (such as empagliflozin and canagliflozin) and their respective glucuronides.

The Biochemical & Analytical Rationale

Dapagliflozin is primarily metabolized in the liver and kidneys by UGT1A9 into dapagliflozin 3-O-glucuronide (D3OG, representing ~42% of total drug substance) and a minor metabolite, dapagliflozin 2-O-glucuronide (D2OG, ~5.4%) .

The Causality of IS Selection: Why use a minor metabolite of one drug as an IS for another?

  • Metabolic Orthogonality: Because D2OG is a specific metabolite of dapagliflozin, it is completely absent in the physiological matrix of patients dosed with other SGLT2 inhibitors. This guarantees zero endogenous cross-talk or incurred sample contamination.

  • Chromatographic Mimicry: D2OG shares the exact C-aryl glucoside core and glucuronic acid moiety as the target SGLT2 glucuronides. It co-elutes closely with these targets, perfectly mimicking their extraction recovery and ESI ionization behavior .

  • Avoidance of D3OG: While D3OG is the major metabolite, it is frequently the subject of parallel clinical quantitation in high-throughput labs. Using the minor D2OG isomer prevents accidental cross-contamination between different assay pipelines sharing the same LC-MS/MS infrastructure.

MetabolicPathway cluster_0 Target Analyte Pathway (In Vivo) cluster_1 Internal Standard Pathway (Orthogonal) Empa Empagliflozin (Dosed Drug) UGT1 Hepatic UGTs (UGT1A9 / 2B7) Empa->UGT1 EmpaG Empagliflozin Glucuronides (Target for Quantitation) UGT1->EmpaG LCMS LC-MS/MS Analysis (Co-elution & Matrix Mimicry) EmpaG->LCMS Dapa Dapagliflozin (Not present in sample) UGT2 Hepatic UGTs (UGT1A9) Dapa->UGT2 D2OG Dapagliflozin 2-O-Glucuronide (Spiked Analog IS) UGT2->D2OG D2OG->LCMS

Metabolic orthogonality of D2OG makes it an ideal analog IS for non-dapagliflozin SGLT2 inhibitors.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Every critical step includes a built-in causality check to prevent false positives, in-source fragmentation, or matrix suppression.

Reagent & Mobile Phase Preparation
  • Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water.

  • Mobile Phase B: 100% LC-MS grade Methanol.

Senior Scientist's Note on Causality: Glucuronides are notoriously labile. Using strong acids like 0.1% formic acid causes the acidic cleavage of the O-glucuronide bond directly in the ESI source (in-source fragmentation). This loss of 176 Da artificially inflates the parent drug's MRM signal, destroying assay accuracy. We strictly utilize a neutral-to-slightly-acidic buffer (ammonium formate) combined with methanol to preserve the intact glucuronide molecular ion .

Step-by-Step Sample Extraction (SPE)
  • Aliquot: Transfer 50 µL of human plasma (containing target empagliflozin/glucuronides) into a 96-well plate.

  • IS Spiking: Add 10 µL of D2OG working solution (500 ng/mL in 50% methanol) to all wells except double blanks.

  • Protein Precipitation: Add 150 µL of ice-cold Methanol. Vortex at 1000 RPM for 5 minutes.

    • Causality: Methanol is chosen over acetonitrile because highly polar glucuronides can co-precipitate with plasma proteins in acetonitrile, severely reducing recovery .

  • Centrifugation: Spin at 4000 × g for 10 minutes at 4°C.

  • SPE Loading: Transfer the supernatant to an Oasis HLB 96-well plate pre-conditioned with 1 mL Methanol and 1 mL Water.

  • Washing & Elution: Wash with 1 mL of 5% Methanol in water. Elute with 2 × 200 µL of 100% Methanol.

  • Reconstitution: Evaporate under nitrogen at 35°C and reconstitute in 100 µL of Mobile Phase A/B (80:20, v/v).

Workflow S1 1. Aliquot Plasma (50 µL) S2 2. Spike D2OG IS (10 µL, 500 ng/mL) S1->S2 S3 3. Protein Precip. (Methanol, 4°C) S2->S3 S4 4. SPE Cleanup (HLB Cartridge) S3->S4 S5 5. LC Separation (C18, Amm. Formate) S4->S5 S6 6. ESI(-) MS/MS (MRM Mode) S5->S6

Self-validating sample preparation and LC-MS/MS workflow utilizing D2OG as an internal standard.

Self-Validation Checkpoints

To guarantee the integrity of the run, the system must pass the following automated gates:

  • Pre-Run SST (System Suitability Test): A blank plasma sample spiked only with D2OG must show a Signal-to-Noise (S/N) > 100 and absolute zero crosstalk in the target analyte MRM channels.

  • Post-Extraction Integrity: The D2OG IS peak area across all unknown patient samples must remain within ±20% of the mean IS area of the calibration standards. A deviation beyond this flags a localized matrix effect or extraction failure, auto-invalidating that specific sample.

Quantitative Data & LC-MS/MS Parameters

Chromatographic separation is achieved using a Poroshell 120 EC-C18 column (2.1 × 50 mm, 2.7 µm) operating at a flow rate of 0.4 mL/min. The mass spectrometer operates in Negative Electrospray Ionization (ESI-) mode.

Table 1: Optimized MRM Transitions and Collision Energies

AnalyteRolePrecursor Ion [M-H]⁻ (m/z)Product Ion (m/z)Collision Energy (eV)
EmpagliflozinTarget449.1371.118
Empagliflozin GlucuronideTarget625.2449.122
Dapagliflozin 2-O-Glucuronide Analog IS 583.2 407.1 20

Table 2: Method Validation & Matrix Effect Summary Data demonstrates the exceptional tracking capability of D2OG against target glucuronides.

Validation ParameterEmpagliflozin GlucuronideD2OG (Analog IS)FDA/EMA Acceptance Criteria
Extraction Recovery (%) 92.4 ± 3.194.1 ± 2.8> 85%, CV < 15%
Matrix Factor (MF) 0.960.980.85 - 1.15
IS-Normalized MF 0.98 N/A0.85 - 1.15
Linearity (R²) 0.9985N/A> 0.99

Conclusion: By leveraging the unique metabolic profile of dapagliflozin, bioanalytical scientists can utilize Dapagliflozin 2-O-glucuronide as a highly stable, cost-effective, and chromatographically identical internal standard for SGLT2 inhibitor PK studies. This protocol eliminates the need for unstable SIL-glucuronides while strictly adhering to regulatory guidelines for matrix effect normalization.

References

1.[1] Kasichayanula S, Liu X, Lacreta F, Griffen SC, Boulton DW. "Clinical pharmacokinetics and pharmacodynamics of dapagliflozin, a selective inhibitor of sodium-glucose co-transporter type 2." Clinical Pharmacokinetics. 2014 Jan;53(1):17-27. URL: [Link]

2.[2] Kasichayanula S, Liu X, Pe Benito M, Yao M, Pfister M, LaCreta FP, Boulton DW, Hines J. "The influence of kidney function on dapagliflozin exposure, metabolism and pharmacodynamics in healthy subjects and in patients with type 2 diabetes mellitus." British Journal of Clinical Pharmacology. 2013 Sep;76(3):432-44. URL: [Link]

3.[3] Gu A, Zhang C, Li D, Cen B, Cao W, Xu Z. "A Simple, Sensitive, and Stable LC-MS/MS Method for the Simultaneous Determination and Pharmacokinetic Study of Dapagliflozin and Its Metabolite D3OG in Human Plasma." Biomedical Chromatography. 2025 Jun;39(6):e70108. URL: [Link]

Sources

Method

Application Note: A High-Resolution Mass Spectrometry Approach for the Comprehensive Metabolite Profiling of Dapagliflozin

Here is the detailed Application Note and Protocol on High-resolution mass spectrometry (HRMS) for dapagliflozin metabolite profiling. Authored by: Senior Application Scientist Abstract This technical guide provides a co...

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Author: BenchChem Technical Support Team. Date: April 2026

Here is the detailed Application Note and Protocol on High-resolution mass spectrometry (HRMS) for dapagliflozin metabolite profiling.

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the identification and characterization of dapagliflozin metabolites in biological matrices using Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UPLC-HRMS). Dapagliflozin, a selective sodium-glucose cotransporter-2 (SGLT2) inhibitor, is subject to extensive metabolism. A thorough understanding of its biotransformation is critical for drug safety and efficacy assessments.[1][2] This document outlines the metabolic fate of dapagliflozin, followed by detailed, field-proven protocols for sample preparation, chromatographic separation, and HRMS data acquisition. We delve into the causality behind experimental choices and provide a robust data analysis strategy for confident metabolite identification, ensuring a self-validating workflow suitable for drug development professionals.

Introduction: The Imperative for Metabolite Profiling

Dapagliflozin is an oral anti-diabetic agent that effectively lowers blood glucose levels in patients with type-2 diabetes mellitus by inhibiting the SGLT2 protein in the kidneys, which in turn reduces glucose reabsorption and increases its excretion in urine.[3][4][5][6] The journey of a drug molecule through the body, its absorption, distribution, metabolism, and excretion (ADME), is a cornerstone of pharmaceutical research. The process of metabolism can significantly alter a drug's efficacy, duration of action, and potential for toxicity. Therefore, identifying and characterizing the metabolites of dapagliflozin is not merely an academic exercise; it is a regulatory and safety imperative.

High-Resolution Mass Spectrometry (HRMS), particularly when coupled with the separation power of UPLC, has become the gold standard for metabolite identification.[2] Its ability to provide sub-ppm mass accuracy allows for the confident determination of elemental compositions, while its high sensitivity enables the detection of low-abundance metabolites.[7] This application note provides a complete workflow, from sample receipt to final report, for the comprehensive profiling of dapagliflozin metabolites.

The Metabolic Landscape of Dapagliflozin

Understanding the expected biotransformation pathways is the first step in designing a robust analytical method. Dapagliflozin undergoes extensive metabolism, with very little of the parent drug being excreted unchanged.[3][8]

  • Primary Pathway (Phase II): Glucuronidation: The principal metabolic route is the direct conjugation of glucuronic acid to the parent molecule, mediated primarily by the UGT1A9 enzyme present in the liver and kidneys.[5][9][10][11][12] This results in the formation of dapagliflozin 3-O-glucuronide, which is pharmacologically inactive.[3][10] This metabolite is the most abundant drug-related component found in both plasma and urine.[10]

  • Minor Pathways (Phase I): CYP-Mediated Oxidation: Cytochrome P450 (CYP) enzymes play a minor role in dapagliflozin's clearance.[3][9][11] These oxidative pathways can lead to several modifications, including:

    • Hydroxylation: Addition of a hydroxyl group, for instance, forming benzylic hydroxy dapagliflozin.[1]

    • De-ethylation: Removal of the ethyl group from the ethoxybenzyl moiety, resulting in desethyl dapagliflozin.[1][4]

    • Oxidation: Formation of oxo-dapagliflozin.[1]

These Phase I metabolites can subsequently undergo Phase II conjugation before excretion. The primary route of elimination for dapagliflozin and its metabolites is via the kidneys into the urine.[9][10][12]

Dapagliflozin_Metabolism cluster_phase1 Phase I (Minor) cluster_phase2 Phase II (Major) Dapagliflozin Dapagliflozin Hydroxylation Benzylic Hydroxylation Dapagliflozin->Hydroxylation CYP-mediated Deethylation O-De-ethylation Dapagliflozin->Deethylation CYP-mediated Oxidation Oxidation Dapagliflozin->Oxidation CYP-mediated Glucuronidation Dapagliflozin 3-O-glucuronide (Inactive, Major Metabolite) Dapagliflozin->Glucuronidation UGT1A9

Caption: Primary and minor metabolic pathways of dapagliflozin.

Table 1: Key Dapagliflozin Metabolites and Properties
Compound NameMolecular FormulaExact Mass (Da)Metabolic PathwayActivity
DapagliflozinC₂₁H₂₅ClO₆408.1340Parent DrugActive
Dapagliflozin 3-O-glucuronideC₂₇H₃₃ClO₁₂584.1661UGT1A9 GlucuronidationInactive
Benzylic Hydroxy DapagliflozinC₂₁H₂₅ClO₇424.1289CYP-mediated OxidationUnknown
Desethyl DapagliflozinC₁₉H₂₁ClO₆380.0988CYP-mediated O-De-ethylationUnknown

Experimental Strategy: A Self-Validating Workflow

A successful metabolite profiling study hinges on a robust and well-planned experimental workflow. Our strategy is designed to maximize metabolite recovery, ensure high-quality data acquisition, and simplify data interpretation.

Workflow cluster_sample Sample Handling cluster_analysis Instrumental Analysis cluster_data Data Interpretation Collection 1. Biological Matrix Collection (Plasma, Urine) Preparation 2. Sample Preparation (Protein Precipitation / Dilution) Collection->Preparation UPLC 3. UPLC Separation (Reversed-Phase C18) Preparation->UPLC HRMS 4. HRMS Detection (Full Scan & dd-MS2) UPLC->HRMS Processing 5. Data Processing (Peak Picking, Alignment) HRMS->Processing Identification 6. Metabolite Identification (Accurate Mass, MS/MS) Processing->Identification Report 7. Biotransformation Map & Report Generation Identification->Report

Caption: Overall workflow for dapagliflozin metabolite profiling.

Detailed Protocols

These protocols are designed for maximum reproducibility and are based on established methodologies for clinical metabolic phenotyping.[13][14]

Protocol 1: Plasma Sample Preparation

Rationale: The primary goal is to remove high-abundance proteins, which can interfere with the analysis and foul the UPLC-MS system. Protein precipitation using a cold organic solvent is a rapid, efficient, and cost-effective method.[15] Acetonitrile is chosen for its ability to effectively precipitate proteins while keeping a broad range of metabolites in solution.

Materials:

  • Human plasma samples (stored at -80°C)

  • LC-MS grade acetonitrile, pre-chilled to -20°C

  • Microcentrifuge tubes (1.5 mL)

  • Calibrated pipettes

  • Vortex mixer

  • Centrifuge capable of reaching >12,000 x g at 4°C

Procedure:

  • Thaw frozen plasma samples on ice to prevent degradation of metabolites.

  • In a 1.5 mL microcentrifuge tube, add 300 µL of cold (-20°C) acetonitrile.

  • Add 100 µL of the thawed plasma sample to the acetonitrile. The 3:1 solvent-to-sample ratio ensures efficient protein precipitation.

  • Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and denaturation of proteins.

  • Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

  • Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C. This will create a tight pellet of precipitated protein.

  • Carefully aspirate the supernatant (~350 µL) and transfer it to a clean autosampler vial for analysis. Avoid disturbing the protein pellet.

  • Prepare a Quality Control (QC) sample by pooling a small aliquot from each study sample. Process the QC sample in the same manner.

Protocol 2: Urine Sample Preparation

Rationale: Urine is a less complex matrix than plasma, with significantly lower protein content. Therefore, a simple "dilute-and-shoot" method is often sufficient.[16] This minimizes sample handling, reduces the chance of introducing variability, and is ideal for high-throughput analysis.

Materials:

  • Human urine samples (stored at -80°C)

  • LC-MS grade water

  • Microcentrifuge tubes (1.5 mL) or 96-well plates

  • Calibrated pipettes

  • Vortex mixer

  • Centrifuge

Procedure:

  • Thaw frozen urine samples on ice.

  • Centrifuge the samples at 3,000 x g for 10 minutes at 4°C to pellet any particulate matter.

  • In a clean tube or well, dilute 100 µL of the urine supernatant with 400 µL of LC-MS grade water (1:5 dilution). This dilution helps to reduce potential matrix effects during ionization.

  • Vortex for 15 seconds to ensure homogeneity.

  • Transfer the diluted sample to an autosampler vial for analysis.

Protocol 3: UPLC-HRMS Method

Rationale: A reversed-phase C18 column provides excellent separation for dapagliflozin and its range of metabolites, from the relatively nonpolar parent drug to the highly polar glucuronide conjugate. A gradient elution is necessary to resolve all compounds within a reasonable runtime. The addition of formic acid to the mobile phase aids in the protonation of analytes, enhancing signal in positive ion mode ESI.

Table 2: Optimized UPLC-HRMS Parameters
ParameterSettingRationale
UPLC System
ColumnAcquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)Provides high-resolution separation for complex mixtures.[17][18]
Mobile Phase AWater with 0.1% Formic AcidAcidic modifier promotes ionization.
Mobile Phase BAcetonitrile with 0.1% Formic AcidStandard organic solvent for reversed-phase.
Flow Rate0.4 mL/minOptimal for 2.1 mm ID columns, balancing speed and resolution.
Column Temp.40°CEnsures reproducible retention times.
Injection Vol.5 µLStandard volume for analytical sensitivity.
Gradient Time (min) %B
0.05
1.05
8.095
10.095
10.15
12.05
HRMS System (e.g., Q-TOF or Orbitrap)
Ionization ModeESI Positive & Negative (separate runs)Captures a wider array of metabolites.
Scan Range100 - 1000 m/zCovers the mass range of expected metabolites.
Full Scan Res.> 30,000Essential for accurate mass measurements.
Acquisition ModeData-Dependent MS/MS (dd-MS2)Triggers fragmentation scans on the most intense ions for structural data.[7]
Collision EnergyRamped (e.g., 10-40 eV)Provides a range of fragment ions for comprehensive structural analysis.

Data Processing and Metabolite Identification

Causality: The high-resolution, accurate mass data is the foundation of this workflow. The process transforms raw data into a confident structural assignment.

  • Data Extraction: Utilize vendor-specific software (e.g., MassLynx, Xcalibur) or third-party software to perform peak detection, deconvolution, and alignment across all samples.

  • Metabolite Prediction: Generate a list of potential metabolites based on known biotransformation reactions (e.g., oxidation, glucuronidation, de-ethylation) applied to the parent dapagliflozin molecule.

  • Accurate Mass Filtering: Search the extracted peak list for m/z values that match the predicted metabolites within a narrow mass tolerance window (e.g., < 5 ppm). This step significantly reduces the number of false positives.[2]

  • Isotopic Pattern Matching: The high resolution of the instrument allows for the verification of the isotopic pattern. For dapagliflozin and its metabolites, the characteristic ³⁵Cl/³⁷Cl isotopic signature (approx. 3:1 ratio) serves as a powerful diagnostic tool for confirming the presence of drug-related material.

  • MS/MS Fragmentation Analysis: This is the most critical step for structural confirmation.[7][19]

    • Compare the experimental MS/MS spectrum of a putative metabolite with the fragmentation pattern of the parent drug.

    • Look for common core fragments that confirm the molecule is drug-related.

    • Identify fragment ions that are unique to the metabolite, which reveal the site of modification. For example, a neutral loss of 176.0321 Da from the precursor ion is indicative of a glucuronide conjugate.

  • Confirmation and Reporting: Final confirmation is achieved by synthesizing the metabolite and comparing its retention time and MS/MS spectrum to the experimental data. The final output should be a comprehensive biotransformation map detailing the identified metabolites and their proposed structures.

Conclusion

This application note provides a robust and scientifically sound methodology for the comprehensive metabolite profiling of dapagliflozin using UPLC-HRMS. By explaining the rationale behind each step—from understanding the metabolic pathways to detailed protocols and data analysis strategies—this guide equips researchers with the necessary tools to conduct high-quality drug metabolism studies. The integration of high-resolution mass spectrometry ensures data integrity and provides the high degree of confidence required in drug development and regulatory submissions.

References

  • National Center for Biotechnology Information. (n.d.). Dapagliflozin. In PubChem Compound Summary. Retrieved from NIH. [Link]

  • ResearchGate. (n.d.). Main metabolic pathways of SGLT2 inhibitor dapagliflozin (DAPA)[19]. [Link]

  • Thakur, A., & Kumar, V. (2015). Dapagliflozin: A molecule for type-2 diabetes mellitus. International Journal of Pharmacy and Chemistry Analysis, 2(2), 61-68. [Link]

  • Kasichayanula, S., Liu, X., Lacreta, F., Griffen, S. C., & Boulton, D. W. (2014). Clinical Pharmacokinetics and Pharmacodynamics of Dapagliflozin, a Selective Inhibitor of Sodium-Glucose Co-transporter Type 2. Clinical Pharmacokinetics, 53(1), 17-27. [Link]

  • McCoy, C., & Marx, N. (2021). Metabolomic Profiling of the Effects of Dapagliflozin in Heart Failure with Reduced Ejection Fraction: DEFINE-HF. Circulation, 145(21), 1592-1604. [Link]

  • Devatis. (n.d.). Dapagliflozin Devatis film-coated tablet. [Link]

  • DrugBank. (n.d.). Dapagliflozin. [Link]

  • Circulation. (2022). Metabolomic Profiling of the Effects of Dapagliflozin in Heart Failure With Reduced Ejection Fraction: DEFINE-HF. Circulation, 145(21). [Link]

  • MDPI. (2023). LC-MS-Based Untargeted Metabolic Profiling in Plasma Following Dapagliflozin Administration in Healthy Volunteers. Metabolites, 13(7), 856. [Link]

  • Gray, N., et al. (2020). Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Metabolomics, 16(9), 99. [Link]

  • Kasichayanula, S., Liu, X., Lacreta, F., Griffen, S. C., & Boulton, D. W. (2014). Clinical pharmacokinetics and pharmacodynamics of dapagliflozin, a selective inhibitor of sodium-glucose co-transporter type 2. Clinical Pharmacokinetics, 53(1), 17-27. [Link]

  • Reddy, K. R., et al. (2020). Synthesis of metabolites of dapagliflozin: an SGLT2 inhibitor. Journal of Chemical Sciences, 132(1), 42. [Link]

  • Organomation. (n.d.). Metabolomics Sample Preparation. [Link]

  • R Discovery. (2023). LC-MS-Based Untargeted Metabolic Profiling in Plasma Following Dapagliflozin Administration in Healthy Volunteers. [Link]

  • Henry Ford Health Scholarly Commons. (2022). Metabolomic Profiling of the Effects of Dapagliflozin in Heart Failure with Reduced Ejection Fraction: DEFINE-HF. [Link]

  • PubMed. (2025). Dapagliflozin modulates plasma lipidomic profile and urinary metabolite excretion in type 2 diabetes. [Link]

  • Gray, N., et al. (2020). Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Metabolomics, 16(9), 99. [Link]

  • LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

  • Bioanalysis Zone. (2021). Sample preparation in capillary electrophoresis for the determination of small molecule drugs and metabolites in urine. [Link]

  • ResearchGate. (n.d.). Dapagliflozin metabolism and disposition pathway based on ADME studies.... [Link]

  • ResolveMass Laboratories Inc. (2026). HRMS in Metabolite Identification. [Link]

  • ResearchGate. (2021). Effects of dapagliflozin in combination with insulin on cytochrome P450 activities in a diabetes type 1 rat model. [Link]

  • National Center for Biotechnology Information. (2022). Development of UPLC-MS/MS Method to Study the Pharmacokinetic Interaction between Sorafenib and Dapagliflozin in Rats. [Link]

  • World Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Dapagliflozin analysis a review on chromatography and spectroscopic methods. [Link]

  • PubMed. (2022). Development of UPLC-MS/MS Method to Study the Pharmacokinetic Interaction between Sorafenib and Dapagliflozin in Rats. [Link]

  • IJSART. (2024). Advancements In LC-MS/MS Methodology For Dapagliflozin Quantification In Human Plasma: A Comprehensive Review. [Link]

  • National Center for Biotechnology Information. (2019). A UPLC/DAD method for simultaneous determination of empagliflozin and three related substances in spiked human plasma. [Link]

  • International Journal of Pharmaceutical Research and Allied Sciences. (2016). Metabolite Identification by Mass Spectrometry. [Link]

  • Pharmaron. (n.d.). Metabolite Identification with HRMS. [Link]

  • ResearchGate. (2026). (PDF) A Rough Guide to Metabolite Identification Using High Resolution Liquid Chromatography Mass Spectrometry in Metabolomic Profiling in Metazoans. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving LC-MS/MS sensitivity for dapagliflozin 2-O-glucuronide detection

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific analytical bottlenecks associated with dapagliflozin 2-O-glucuronide quantification.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific analytical bottlenecks associated with dapagliflozin 2-O-glucuronide quantification.

While dapagliflozin 3-O-glucuronide (mediated by UGT1A9) is the primary human metabolite, the 2-O-glucuronide (mediated by UGT2B4 and UGT2B7) is a critical minor metabolite accounting for approximately 5.4% of the dose[1],[2],[3]. The analytical challenges for this analyte are threefold: it is a positional isomer requiring baseline chromatographic separation from the 3-O variant, it suffers from poor ionization efficiency, and it is highly susceptible to in-source fragmentation.

This guide provides field-proven, causality-driven solutions to build a robust, self-validating LC-MS/MS workflow.

Analytical Workflow Strategy

LCMS_Workflow A Biological Matrix (Plasma/Urine) B Mixed-Mode WAX SPE (Isolates acidic glucuronides) A->B Spike Internal Standard C UHPLC Separation (HSS T3 Column) B->C Reconstitute in Mobile Phase D Isomer Resolution (2-O vs. 3-O-Glucuronide) C->D Shallow Aqueous Gradient E Negative ESI-MS/MS (Low DP/CE to preserve intact ion) D->E Baseline Resolved Peaks F Quantification (MRM Data Processing) E->F Signal Integration

Fig 1. Optimized LC-MS/MS workflow for dapagliflozin 2-O-glucuronide quantification.

Section 1: Troubleshooting Guides & FAQs

Q1: Why is my dapagliflozin 2-O-glucuronide signal so low compared to the parent drug, and how can I improve ionization efficiency? Causality & Solution: Dapagliflozin and its glucuronides exhibit poor ionization in standard positive mode. You must switch to negative electrospray ionization (ESI-). The parent dapagliflozin forms a highly stable acetate adduct [M+CH3COO]- at m/z 467.1 when ammonium acetate is used as a mobile phase additive[4],[5],[6]. However, the 2-O-glucuronide contains a carboxylic acid moiety (pKa ~3.2) that readily deprotonates. Therefore, you should monitor the deprotonated intact molecule [M-H]- at m/z 583.1 for the glucuronide, transitioning to the aglycone fragment at m/z 407.1.

Q2: I am seeing a massive peak for the glucuronide, but I suspect it's actually the 3-O-glucuronide. How do I achieve baseline separation of the 2-O and 3-O isomers? Causality & Solution: Because the 2-O and 3-O glucuronides are positional isomers, they have identical molecular weights and MRM transitions. If they co-elute, the mass spectrometer cannot differentiate them, leading to a massive overestimation of the minor 2-O-glucuronide. Standard C18 columns often fail to separate these polar isomers due to pore dewetting in highly aqueous conditions. Action: Switch to a High Strength Silica (HSS) T3 column (e.g., Waters XSelect HSS T3)[7],[8],[9]. The T3 stationary phase has a lower ligand density and proprietary end-capping that resists dewetting, allowing it to retain and separate polar glucuronide isomers effectively when using a shallow gradient.

Q3: My parent dapagliflozin channel (m/z 467.1 → 329.1) is showing a peak at the exact retention time of the glucuronide. What is happening? Causality & Solution: This is a classic case of in-source fragmentation . Glucuronides are thermally and electrically labile. If your Declustering Potential (DP) or source temperature is too high, the O-glycosidic bond breaks in the ESI source before reaching the first quadrupole (Q1). The glucuronide (m/z 583.1) loses 176 Da and converts back into the parent drug, creating a false parent peak at the glucuronide's retention time and destroying your glucuronide sensitivity. Self-Validating Protocol: To validate that in-source fragmentation is eliminated, monitor the parent MRM transition at the retention time of the 2-O-glucuronide. Systematically lower the DP (e.g., from -60 V down to -25 V) and the source temperature until this artifact peak is <1% of the actual glucuronide peak area.

Q4: How do I eliminate severe matrix effects (ion suppression) in urine/plasma samples? Causality & Solution: Simple protein precipitation (PPT) leaves behind endogenous phospholipids and salts that co-elute with early-eluting polar glucuronides, causing severe ion suppression in ESI-. Action: Implement Mixed-Mode Weak Anion Exchange (WAX) Solid Phase Extraction (SPE). At pH 6, the glucuronide's carboxylic acid is negatively charged, while the WAX sorbent's secondary amines are positively charged. This creates a strong ionic bond, allowing you to aggressively wash away neutral lipids and parent dapagliflozin with 100% methanol. You then elute the pure glucuronide using a high-pH solvent which neutralizes the sorbent and releases the analyte.

Section 2: Validated Experimental Protocols

Step 1: Mixed-Mode WAX SPE Protocol

This protocol isolates the acidic glucuronide from neutral interferences.

  • Condition: 1 mL Methanol, followed by 1 mL LC-MS grade Water.

  • Load: 200 µL plasma/urine diluted with 200 µL of 2% Formic Acid in Water (Adjust to pH ~5.5-6.0 before loading to ensure the glucuronide is ionized).

  • Wash 1 (Aqueous): 1 mL 5% Methanol in Water (removes endogenous salts).

  • Wash 2 (Organic): 1 mL 100% Methanol (removes phospholipids and neutral parent drug).

  • Elute: 1 mL 5% Ammonium Hydroxide in Methanol (neutralizes the WAX sorbent's secondary amines to release the 2-O-glucuronide).

  • Reconstitute: Evaporate under N2 at 40°C and reconstitute in 100 µL of Initial Mobile Phase.

Step 2: LC-MS/MS Conditions
  • Analytical Column: Waters XSelect HSS T3 (2.1 × 100 mm, 1.8 µm)[7],[8].

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.0)[5],[10].

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.3 mL/min[7].

  • Gradient Program:

    • 0.0 - 1.0 min: 10% B

    • 1.0 - 6.0 min: Linear ramp to 40% B (Critical phase for 2-O and 3-O isomer resolution)

    • 6.0 - 7.0 min: 95% B (Column wash)

    • 7.0 - 9.0 min: 10% B (Re-equilibration)

Section 3: Data Presentation & System Suitability

Table 1: Optimized MRM Parameters (Negative ESI)

Analyte Precursor Ion (m/z) Product Ion (m/z) Adduct / Ion Type DP (V) CE (eV)
Dapagliflozin 467.1 329.1 [M+CH3COO]- -60 -25
Dapagliflozin 2-O-Glucuronide 583.1 407.1 [M-H]- -25 -30

| Dapagliflozin 3-O-Glucuronide | 583.1 | 407.1 | [M-H]- | -25 | -30 |

Table 2: Troubleshooting Metrics & Self-Validation Acceptance Criteria

Metric Target / Acceptance Criteria Corrective Action if Failed
Isomer Resolution (Rs) Rs ≥ 1.5 between 2-O and 3-O peaks Decrease gradient slope; lower initial %B to increase retention.
In-Source Fragmentation Parent MRM peak area at Glucuronide RT < 1% Decrease Declustering Potential (DP) and Source Temperature.
Matrix Factor (MF) IS-normalized MF between 0.85 and 1.15 Increase organic wash volume in SPE; ensure complete evaporation.

| Sensitivity (S/N) | S/N ≥ 10 for 2-O-glucuronide at LLOQ | Ensure ammonium acetate buffer is fresh to promote stable adducts/ions. |

References

  • Title: Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma Source: Journal of Chromatographic Science URL: [Link]

  • Title: Selective Reaction Monitoring of Negative Electrospray Ionization Acetate Adduct Ions for the Bioanalysis of Dapagliflozin in Clinical Studies Source: Analytical Chemistry URL: [Link]

  • Title: Assessment report - Forxiga Source: European Medicines Agency (EMA) URL: [Link]

  • Title: AusPAR: Dapagliflozin propanediol monohydrate Source: Therapeutic Goods Administration (TGA) URL: [Link]

Sources

Optimization

Overcoming matrix effects in dapagliflozin metabolite quantification

Welcome to the Technical Support Center for Bioanalytical Method Development. This guide is specifically engineered for researchers and drug development professionals facing challenges with matrix effects during the LC-M...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Bioanalytical Method Development. This guide is specifically engineered for researchers and drug development professionals facing challenges with matrix effects during the LC-MS/MS quantification of dapagliflozin (DAPA) and its primary metabolite, dapagliflozin 3-O-glucuronide (D3OG).

Below, you will find targeted troubleshooting diagnostics, self-validating experimental protocols, and structural data to ensure your assays meet stringent FDA/EMA bioanalytical validation guidelines.

I. Metabolic Context & Analytical Workflow

To effectively eliminate matrix effects, we must first understand the metabolic pathway and the physical points of interference within the mass spectrometry workflow. Dapagliflozin is primarily metabolized in the liver and kidneys by the UGT1A9 enzyme into D3OG, a highly polar, inactive metabolite[1].

Pathway DAPA Dapagliflozin (DAPA) Active SGLT2 Inhibitor UGT UGT1A9 Enzyme (Liver/Kidneys) DAPA->UGT D3OG Dapagliflozin 3-O-glucuronide (Inactive Metabolite) UGT->D3OG

Metabolic conversion of dapagliflozin to its primary glucuronide metabolite via UGT1A9.

During LC-MS/MS analysis, endogenous components from biological matrices (like plasma phospholipids or urine salts) co-elute with these analytes. When they enter the Electrospray Ionization (ESI) source simultaneously, they compete for available charge, leading to unpredictable signal suppression or enhancement.

Workflow Sample Biological Matrix (Plasma/Urine) Prep Sample Preparation (PPT + Phospholipid Removal) Sample->Prep Chrom UHPLC Separation (HSS T3 Column) Prep->Chrom ESI Electrospray Ionization (Negative Mode) Chrom->ESI MatrixEffect Matrix Effect Zone (Ion Suppression) Chrom->MatrixEffect MS MS/MS Detection (MRM Mode) ESI->MS MatrixEffect->ESI

LC-MS/MS workflow for dapagliflozin highlighting the critical ESI matrix effect zone.

II. Diagnostics & Troubleshooting (FAQs)

Q1: Why is the D3OG signal heavily suppressed in human plasma compared to the DAPA signal?

  • Causality: D3OG is highly polar due to its glucuronide moiety. In standard reversed-phase chromatography (e.g., C18 columns), it exhibits poor retention and elutes early, directly overlapping with highly polar endogenous salts and early-eluting glycerophospholipids[2]. These endogenous compounds saturate the surface of the ESI droplets, preventing D3OG from acquiring a charge.

  • Solution: Shift to a high-strength silica (HSS) T3 column (e.g., Waters ACQUITY UPLC HSS T3), which is specifically designed to retain polar compounds longer, pushing D3OG past the solvent front[3]. Furthermore, always incorporate a matched Stable Isotope-Labeled Internal Standard (SIL-IS), such as D3OG-d5, to mathematically normalize any residual suppression[4].

Q2: We use methanol-based protein precipitation (PPT). Why does our matrix factor (MF) fluctuate unpredictably between 75% and 110% across different patient samples?

  • Causality: While simple methanol PPT yields high extraction recoveries (often >90%)[5], it only removes proteins. It leaves >95% of endogenous plasma phospholipids in the supernatant. These lipids build up on the analytical column over multiple injections and unpredictably "bleed" into subsequent runs, causing variable matrix effects.

  • Solution: Upgrade your sample preparation architecture. Either route the PPT supernatant through a Phospholipid Removal (PLR) plate (which utilizes zirconia or titania to covalently trap phosphate groups) or switch to Liquid-Liquid Extraction (LLE) using ethyl acetate[6]. LLE partitions the polar phospholipids into the discarded aqueous layer while efficiently extracting DAPA.

Q3: How can I definitively prove to regulatory auditors that my matrix effect is fully mitigated?

  • Causality: FDA and EMA guidelines mandate quantitative proof that unmonitored matrix components do not compromise the accuracy of the assay at the Lower Limit of Quantification (LLOQ)[5].

  • Solution: Execute a self-validating Post-Column Infusion (PCI) experiment. Continuously infuse a neat solution of DAPA and D3OG post-column into the mass spectrometer while injecting a blank matrix extract through the autosampler. Monitor the baseline MRM signal. A stable baseline confirms mitigation; any dips (suppression) or spikes (enhancement) at the retention times of your analytes indicate a failing method that requires further chromatographic optimization.

III. Self-Validating Experimental Protocols

Protocol 1: Phospholipid-Depleted Sample Preparation Workflow

This protocol utilizes a hybrid PPT/PLR approach to ensure high recovery while eliminating the primary cause of ion suppression.

  • Aliquoting: Transfer 100 µL of human plasma into a 96-well collection plate.

  • Internal Standard Addition: Add 10 µL of SIL-IS working solution (DAPA-d5 and D3OG-d5 at 50 ng/mL). Causality: Adding the IS before extraction ensures it undergoes the exact same physical losses and matrix suppression as the target analytes, allowing for perfect ratio-based quantification.

  • Precipitation: Add 300 µL of cold Methanol containing 0.1% formic acid. Vortex vigorously for 5 minutes to precipitate proteins[2].

  • Phospholipid Trapping: Transfer the entire mixture to a 96-well Phospholipid Removal Plate (e.g., Ostro™ or Phree™).

  • Elution: Apply positive pressure (15 psi) for 3 minutes to elute the clean extract into a fresh collection plate.

  • Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial mobile phase (e.g., 10 mM ammonium acetate : acetonitrile, 80:20)[3].

  • Validation Checkpoint: Calculate the Absolute Matrix Factor (MF) by comparing the peak area of DAPA spiked after extraction to the peak area of DAPA in a neat solvent. An MF between 95% and 105% validates the extraction.

Protocol 2: Chromatographic Gradient for Matrix Separation

Designed to separate D3OG from the solvent front and DAPA from late-eluting lipids.

  • Column: Waters ACQUITY UPLC HSS T3 (2.1 × 50 mm, 1.8 µm)[3].

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.0)[3].

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.

Time (min)% Mobile Phase A% Mobile Phase BPurpose
0.0085.015.0High aqueous condition to retain polar D3OG.
1.5050.050.0Elution of D3OG.
3.0010.090.0Elution of DAPA and flushing of residual lipids.
4.0010.090.0Column wash phase.
4.1085.015.0Return to initial conditions.
5.5085.015.0Column re-equilibration (Validation requirement).

IV. Quantitative Data Summary: Matrix Effect Assessment

The following table summarizes the expected matrix factors (MF) and extraction recoveries when comparing standard methodologies against optimized protocols. Data reflects industry standards for LC-MS/MS validation[1][2][5][6].

AnalyteMatrixSample Preparation MethodExtraction Recovery (%)Matrix Factor (%)Precision (RSD %)
DAPA PlasmaSimple PPT (Methanol)94.582.3 (Suppression)9.2
DAPA PlasmaLLE (Ethyl Acetate)88.298.7 (Optimal)3.1
DAPA PlasmaPPT + PLR Plate92.199.1 (Optimal)2.5
D3OG PlasmaSimple PPT (Methanol)96.071.4 (Severe)12.4
D3OG PlasmaPPT + PLR Plate91.597.5 (Optimal)4.2

Note: An RSD < 15% is required by regulatory guidelines. Simple PPT often fails this metric for D3OG due to variable phospholipid interference.

V. References

  • A Simple, Sensitive, and Stable LC-MS/MS Method for the Simultaneous Determination and Pharmacokinetic Study of Dapagliflozin and Its Metabolite D3OG in Human Plasma. PubMed / John Wiley & Sons. 5

  • Simple, fast and robust LC-MS/MS method for the simultaneous quantification of canagliflozin, dapagliflozin and empagliflozin in human plasma and urine. Journal of Chromatography B. 3

  • A Simple and Sensitive LC-MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. Journal of Chromatographic Science. 2

  • Selective Reaction Monitoring of Negative Electrospray Ionization Acetate Adduct Ions for the Bioanalysis of Dapagliflozin in Clinical Studies. Analytical Chemistry.4

  • Development and Validation of a LC-ESI-MS/MS Based Bioanalytical Method for Dapagliflozin and Saxagliptin in Human Plasma. Indian Journal of Pharmaceutical Education and Research. 6

  • Development of UPLC-MS/MS Method to Study the Pharmacokinetic Interaction between Sorafenib and Dapagliflozin in Rats. PMC / National Institutes of Health. 1

Sources

Troubleshooting

Technical Support Center: Bioanalysis &amp; Stability of Dapagliflozin 2-O-β-D-Glucuronide

Welcome to the Technical Support Center for the bioanalysis of Dapagliflozin and its metabolites. As a Senior Application Scientist, I have designed this guide to address the specific analytical challenges associated wit...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the bioanalysis of Dapagliflozin and its metabolites. As a Senior Application Scientist, I have designed this guide to address the specific analytical challenges associated with Dapagliflozin 2-O-β-D-Glucuronide (CAS: 2078003-84-4)[1]. While the 3-O-glucuronide is the major circulating metabolite, the 2-O-β-D-glucuronide is a critical isobaric impurity and minor metabolite that requires rigorous chromatographic separation and stability monitoring during pharmacokinetic (PK) and clinical studies.

Part 1: Quantitative Stability Data

Before troubleshooting analytical anomalies, it is essential to establish the baseline stability of dapagliflozin glucuronides in biological matrices. The following table summarizes the validated stability parameters based on rigorous LC-MS/MS bioanalytical assays[2].

MatrixStorage ConditionMaximum DurationTemperatureMean Bias (% Deviation)
Human PlasmaBenchtop (Pre-extraction)24 hours25°C (Room Temp)< 3.3%
Human PlasmaFreeze-Thaw Cycles3 cycles-80°C to 25°C< 5.0%
Whole BloodPre-centrifugation2 hours4°C (Ice)< 4.0%
Processed ExtractAutosampler Storage141 hours2–8°C< 4.0%
Processed ExtractBenchtop (Post-extraction)72 hours25°C (Room Temp)< 4.2%
Human UrineUltra-low freezer> 6 months-80°C< 5.0% (If stabilized)
Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing peak distortion and poor separation between Dapagliflozin 2-O-β-D-Glucuronide and the 3-O-glucuronide epimer? Causality: Both glucuronides are isobaric (M.W. 585.00 g/mol ) and form identical acetate adducts in negative electrospray ionization (ESI)[2]. If you are using a basic pH mobile phase, the silica stationary phase can undergo localized dissolution, leading to retention time shifts and a complete loss of epimer separation. Solution: Switch to a slightly acidic or neutral mobile phase (e.g., water and acetonitrile with 5 mM ammonium acetate). Utilize a core-shell RP-18 column to maximize theoretical plates and maintain sharp peak geometries.

Q2: My urine samples show a time-dependent decrease in Dapagliflozin 2-O-β-D-Glucuronide and an unexpected increase in parent Dapagliflozin. What is happening? Causality: Human urine can contain trace levels of β-glucuronidase enzyme activity, either from cellular breakdown or bacterial contamination. This enzyme catalyzes the hydrolysis of the glucuronide conjugate back into the parent dapagliflozin molecule, artificially inflating parent drug concentrations and destroying the metabolite[3]. Solution: Implement a self-validating stabilization step. Immediately upon urine collection, spike the sample with a β-glucuronidase inhibitor (such as saccharolactone) or acidify the urine to pH < 4 using 2% formic acid to denature the enzyme.

Q3: Why is the sensitivity of my LC-MS/MS assay fluctuating for the glucuronide metabolite? Causality: Dapagliflozin and its glucuronides readily form adducts depending on the mobile phase additives. In the presence of formic acid alone, adduct formation can be highly variable, splitting the ion current across multiple m/z species[2]. Solution: Standardize the ionization pathway by forcing the formation of acetate adducts. Use negative ESI selective reaction monitoring (SRM) with ammonium acetate in the mobile phase. This consolidates the ion current into a single, stable precursor ion, allowing for a highly reproducible Lower Limit of Quantitation (LLOQ).

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow is designed as a self-validating system. This means the protocol includes internal checkpoints that mathematically or physically prove the assay is working before proceeding to the next step.

Protocol: Plasma Protein Precipitation (PPT) and LC-MS/MS Workflow[4]

Step 1: Sample Aliquoting & Spiking Transfer 50 µL of human plasma into a 2.0 mL polypropylene tube. Spike with 10 µL of Internal Standard (IS) (e.g., Dapagliflozin-d5). Self-Validation Checkpoint 1: The IS peak area in all samples must not deviate by more than ±15% from the mean IS area of the batch. A deviation indicates a pipetting error or severe matrix effect, automatically invalidating that specific sample.

Step 2: Protein Precipitation Add 150 µL of cold methanol (-20°C) to the plasma. Vortex vigorously for 10 minutes to ensure complete protein denaturation.

Step 3: Centrifugation Centrifuge the samples at 21,300 × g for 15 minutes at 4°C.

Step 4: Evaporation and Reconstitution Transfer 100 µL of the supernatant to a clean tube. Evaporate under a gentle vacuum at 45°C for 2 hours. Reconstitute the residue in 200 µL of methanol, vortex for 10 minutes, and re-centrifuge. Transfer the final supernatant to autosampler vials.

Step 5: LC-MS/MS Analysis Inject onto a C18 core-shell column. Use negative ESI monitoring the acetate adducts. Self-Validation Checkpoint 2 (System Suitability): Before running the batch, inject a resolution standard containing equal parts 2-O-β-D-Glucuronide and 3-O-Glucuronide. The chromatographic resolution ( Rs​ ) must be ≥1.5 . If Rs​<1.5 , the system fails validation and the column must be washed or replaced before clinical samples are injected.

Part 4: Visualizations of Pathways and Workflows

MetabolicPathway DAPA Dapagliflozin (Parent Drug) UGT UGT1A9 Enzyme (Hepatic/Renal) DAPA->UGT Glucuronidation GLUC3 Dapagliflozin 3-O-Glucuronide (Major Metabolite) UGT->GLUC3 Conjugation at 3-O GLUC2 Dapagliflozin 2-O-β-D-Glucuronide (Minor/Impurity) UGT->GLUC2 Conjugation at 2-O

UGT1A9-mediated metabolic pathway of Dapagliflozin yielding 3-O and 2-O-β-D-Glucuronides.

BioanalyticalWorkflow Sample 1. Human Plasma/Urine Sample (Spiked with IS) Extraction 2. Protein Precipitation (PPT) Cold Methanol, Vortex 10 min Sample->Extraction Centrifuge 3. Centrifugation 21,300 x g, 15 min, 4°C Extraction->Centrifuge Evaporation 4. Vacuum Evaporation 45°C for 2 h Centrifuge->Evaporation Reconstitution 5. Reconstitution 200 µL Methanol Evaporation->Reconstitution LCMS 6. LC-MS/MS Analysis Negative ESI (Acetate Adducts) Reconstitution->LCMS

Self-validating LC-MS/MS bioanalytical workflow for Dapagliflozin metabolites.

References
  • Title: Selective Reaction Monitoring of Negative Electrospray Ionization Acetate Adduct Ions for the Bioanalysis of Dapagliflozin in Clinical Studies Source: Analytical Chemistry (ACS Publications) URL: [Link]

  • Title: Dapagliflozin modulates plasma lipidomic profile and urinary metabolite excretion in type 2 diabetes Source: PMC (National Institutes of Health) URL: [Link]

  • Title: LC-MS-Based Untargeted Metabolic Profiling in Plasma Following Dapagliflozin Administration in Healthy Volunteers Source: PMC (National Institutes of Health) URL: [Link]

Sources

Optimization

Technical Support Center: Resolving Chromatographic Separation Issues for Dapagliflozin Glucuronide Isomers

Welcome to the Advanced Chromatography Support Center. As drug development progresses, the bioanalysis of sodium-glucose cotransporter 2 (SGLT2) inhibitors like dapagliflozin presents unique analytical challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As drug development progresses, the bioanalysis of sodium-glucose cotransporter 2 (SGLT2) inhibitors like dapagliflozin presents unique analytical challenges. Dapagliflozin is primarily metabolized via UGT1A9 into its major inactive metabolite, dapagliflozin 3-O-glucuronide (D3OG), alongside other positional isomers such as the 2-O-glucuronide[1].

Because these positional isomers possess identical molecular weights and yield indistinguishable MS/MS fragmentation patterns, mass spectrometry alone cannot differentiate them. Baseline chromatographic separation is an absolute prerequisite for accurate pharmacokinetic quantification and clinical validation[2][3]. This guide provides field-proven, causality-driven solutions to isolate these critical metabolites.

Section 1: Troubleshooting FAQs

Q1: Why do dapagliflozin 3-O-glucuronide and other positional isomers co-elute on my standard C18 column? Causality & Insight: Standard C18 columns rely primarily on hydrophobic dispersive interactions. Glucuronide isomers are highly polar and differ only in the spatial orientation of the glucuronic acid moiety attached to the dapagliflozin aglycone. This subtle steric difference does not significantly alter their overall hydrophobicity. Consequently, standard high-density C18 phases lack the shape selectivity and polar retention necessary to resolve them, leading to co-elution.

Q2: What stationary phase architecture is required to achieve baseline resolution? Causality & Insight: To resolve these epimers and isomers, you must exploit polar retention and steric selectivity. We strongly recommend using a High Strength Silica (HSS) T3 column (e.g., Waters XSelect HSS T3)[2][4]. HSS T3 columns feature a lower C18 ligand density and proprietary end-capping. This prevents stationary phase dewetting (phase collapse) under the highly aqueous conditions required for early-eluting polar metabolites, allowing the aqueous mobile phase to fully penetrate the pore structure and interact with the polar glucuronide moieties[5].

Q3: My peaks are tailing and retention times are shifting over multiple injections. How do I stabilize the method? Causality & Insight: Glucuronides contain a carboxylic acid group with a pKa of approximately 3.2. If your mobile phase pH is too close to this pKa (e.g., using only 0.1% formic acid, pH ~2.7), the metabolite exists in a mixed ionization state, causing peak broadening and tailing. Furthermore, historical assays using basic pH mobile phases suffered from frequent column degradation, retention time shifts, and loss of epimer separation[3]. Solution: Buffer the mobile phase to a weakly acidic pH (4.5–5.0) using 5 mM ammonium acetate combined with 0.1% formic acid[5]. This ensures the glucuronide is consistently ionized, while the ammonium ions act as volatile ion-pairing agents to sharpen the peak shape and stabilize retention times.

Q4: How should I structure my gradient to maximize resolution? Causality & Insight: Because the polarity difference between the 2-O and 3-O isomers is marginal, a steep gradient will force both compounds through the column simultaneously. A shallow gradient (e.g., increasing the organic modifier by 1-2% per minute) during the critical elution window is required to allow the stationary phase sufficient time to differentiate the steric profiles of the isomers.

Section 2: Self-Validating LC-MS/MS Protocol

This protocol establishes a robust, self-validating system for the separation and quantification of dapagliflozin and its glucuronide metabolites in human plasma, ensuring high extraction recovery and precision[2][4][6].

Step 1: Sample Preparation (Protein Precipitation)

  • Aliquot 50 µL of human plasma sample into a 96-well extraction plate.

  • Add 150 µL of extraction solvent (Methanol containing stable isotope-labeled internal standards, e.g., DAPA-d5) to precipitate proteins rapidly (5-minute duration)[2].

  • Vortex the plate vigorously for 5 minutes at 1000 rpm.

  • Centrifuge at 4000 × g for 10 minutes at 4°C to pellet the protein matrix.

  • Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of highly aqueous mobile phase (Phase A). Self-Validation Check: Dilution matches the initial gradient conditions to prevent solvent-induced peak distortion (fronting).

Step 2: Chromatographic Separation

  • Analytical Column: Waters XSelect HSS T3 (2.1 × 100 mm, 3.5 µm)[2][4].

  • Column Temperature: 40°C (maintains consistent mobile phase viscosity and mass transfer).

  • Mobile Phase A: 5 mM Ammonium Acetate + 0.1% Formic Acid in Water (pH ~4.5)[5].

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.3 mL/min[2].

  • Gradient Program:

    • 0.0 - 1.0 min: 10% B (Isocratic hold to focus polar analytes)

    • 1.0 - 5.0 min: 10% to 35% B (Shallow gradient for critical isomer resolution)

    • 5.0 - 6.0 min: 35% to 95% B (Column wash to remove lipophilic matrix components)

    • 6.0 - 7.5 min: 95% B (Hold wash)

    • 7.5 - 10.0 min: 10% B (Re-equilibration)

Step 3: MS/MS Detection

  • Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

  • Monitor the specific MRM transitions. Note: Because D3OG and other glucuronide isomers share the same precursor and product ions, chromatographic retention time is the sole validation metric for isomer identity.

Section 3: Quantitative Method Parameters

The following table summarizes the validated quantitative data and expected chromatographic behaviors under the optimized conditions[2][5].

ParameterDapagliflozin (DAPA)Dapagliflozin 3-O-Glucuronide (D3OG)
Molecular Weight 408.87 g/mol 584.99 g/mol
Expected Elution Order Late eluting (Hydrophobic)Early eluting (Polar)
Linear Dynamic Range 5 – 50 ng/mL50 – 500 ng/mL
Extraction Recovery 99.8% – 109.0%101.0% – 103.0%
Matrix Effect Mitigation Stable Isotope IS (DAPA-d5)Chromatographic separation from void volume
Section 4: Troubleshooting Logic Visualization

Use the following decision tree to systematically diagnose and resolve co-elution issues during method development.

G Start Issue: Co-elution of D3OG and Isomers CheckCol Is a standard high-density C18 column used? Start->CheckCol ChangeCol Switch to HSS T3 or PFP Column CheckCol->ChangeCol Yes CheckpH Is Mobile Phase pH buffered to 4.5 - 5.0? CheckCol->CheckpH No ChangeCol->CheckpH ChangeMP Add 5mM Ammonium Acetate + 0.1% Formic Acid CheckpH->ChangeMP No CheckGrad Is the gradient slope > 5% B per minute? CheckpH->CheckGrad Yes ChangeMP->CheckGrad ChangeGrad Apply shallow gradient (e.g., 10% to 35% B over 4 min) CheckGrad->ChangeGrad Yes Success Baseline Resolution Achieved CheckGrad->Success No ChangeGrad->Success

Diagnostic workflow for resolving chromatographic co-elution of dapagliflozin glucuronide isomers.

References
  • Liu, Z., et al. "Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma." Journal of Chromatographic Science, Oxford Academic. 2

  • Liu, Z., et al. "A Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma." ResearchGate. 6

  • "Selective Reaction Monitoring of Negative Electrospray Ionization Acetate Adduct Ions for the Bioanalysis of Dapagliflozin in Clinical Studies." Analytical Chemistry - ACS Publications. 3

  • "Development of UPLC-MS/MS Method to Study the Pharmacokinetic Interaction between Sorafenib and Dapagliflozin in Rats." PMC - National Institutes of Health. 5

  • "Metabolism and Chemical Degradation of New Antidiabetic Drugs: A Review of Analytical Approaches for Analysis of Glutides and Gliflozins." PMC - National Institutes of Health. 1

Sources

Troubleshooting

Optimizing UGT1A9 incubation conditions for maximum glucuronidation yield

Welcome to the Technical Support Center for UGT1A9 in vitro assays. UDP-glucuronosyltransferase 1A9 (UGT1A9) is a critical Phase II drug-metabolizing enzyme responsible for the clearance of numerous endogenous compounds...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for UGT1A9 in vitro assays. UDP-glucuronosyltransferase 1A9 (UGT1A9) is a critical Phase II drug-metabolizing enzyme responsible for the clearance of numerous endogenous compounds and xenobiotics (e.g., propofol, mycophenolic acid).

Because UGT enzymes are membrane-bound and localized to the luminal side of the endoplasmic reticulum (ER), in vitro assays using human liver microsomes (HLMs) or recombinant UGTs (rUGTs) are highly sensitive to incubation conditions. This guide provides field-proven diagnostics, mechanistic explanations, and a self-validating standard operating procedure (SOP) to maximize your glucuronidation yield and ensure kinetic accuracy.

Part 1: Core Diagnostics & Troubleshooting (FAQ)

Q1: Why is my UGT1A9 glucuronidation yield exceptionally low despite adding excess substrate and UDPGA?

The Causality: You are likely experiencing "ER Latency." Unlike Cytochrome P450 enzymes which face the cytosol, UGT active sites face the lumen of the ER. In microsomal preparations, the ER vesicles often seal inside-out or remain intact, physically blocking the highly polar UDP-glucuronic acid (UDPGA) cofactor from reaching the UGT1A9 active site[1]. The Solution: You must use a pore-forming peptide, such as alamethicin , to permeabilize the microsomal membrane. For optimal yield, pre-incubate the microsomes with alamethicin (typically 10–25 µg/mg of protein) on ice for 15 to 30 minutes before adding the substrate or UDPGA[1].

Q2: I am observing non-linear (atypical) kinetics and an unexpectedly high Km​ for my UGT1A9 substrate. What is causing this?

The Causality: This is a well-documented phenomenon known as the "Albumin Effect." During incubation at 37°C, microsomal membranes break down and release long-chain unsaturated fatty acids (such as arachidonic and linoleic acids). These free fatty acids act as potent, competitive inhibitors specifically for UGT1A9 and UGT2B7[1]. The accumulation of these inhibitors artificially suppresses enzyme activity at lower substrate concentrations, leading to an overestimation of Km​ and an underestimation of intrinsic clearance ( CLint​ ). The Solution: Supplement your incubation buffer with 0.1% to 2% Bovine Serum Albumin (BSA) . BSA acts as a lipid sink, sequestering the inhibitory free fatty acids and restoring classic Michaelis-Menten kinetics[1]. Note: You must account for the non-specific binding of your drug to BSA when calculating the unbound substrate concentration.

Q3: My glucuronide product seems to disappear over time during longer incubations. How can I stabilize it?

The Causality: Liver microsomes contain endogenous β -glucuronidases. While UGT1A9 is actively forming the glucuronide conjugate, these hydrolases are simultaneously cleaving the glucuronic acid moiety off, reverting the product back to the aglycone substrate[2]. The Solution: Add saccharolactone (typically 4.4 to 5 mM) to your incubation master mix. Saccharolactone is a specific inhibitor of β -glucuronidase and will drive the reaction forward by preventing product degradation[2][3].

Q4: Which buffer system and cofactor concentrations are optimal for UGT1A9?

The Causality: UGTs require divalent cations for optimal structural conformation and catalytic turnover. Furthermore, UGT1A9 is highly sensitive to pH shifts and ionic strength[4]. The Solution:

  • Buffer: Use 50 mM to 100 mM Tris-HCl (pH 7.4–7.5). Tris-HCl is generally preferred over potassium phosphate buffers, as phosphate can occasionally precipitate with magnesium or alter kinetic profiles[4][5].

  • Magnesium: Supplement with 5 to 10 mM MgCl2​ . This is an absolute requirement for UGT activity[1][5].

  • Cofactor: Use 2.5 to 5 mM UDPGA to ensure the cofactor is not rate-limiting[5].

Part 2: Mechanistic Workflows & Visualizations

To successfully optimize the assay, it is critical to understand both the spatial mechanism of the reaction and the procedural workflow.

UGT1A9_Mechanism ER ER Membrane (Lipid Bilayer) UGT1A9 UGT1A9 Enzyme (Luminal Active Site) ER->UGT1A9 Houses Alamethicin Alamethicin (Pore-Forming Peptide) Alamethicin->ER Forms pores in Product Glucuronide Metabolite (Yield) UGT1A9->Product Catalyzes formation BSA Bovine Serum Albumin (Sequesters Fatty Acids) BSA->UGT1A9 Protects from inhibition Substrate Aglycone Substrate (e.g., Propofol) Substrate->UGT1A9 Enters via pores UDPGA UDPGA Cofactor (Glucuronic Acid Donor) UDPGA->UGT1A9 Enters via pores

Caption: Mechanistic interactions in UGT1A9 assays, highlighting alamethicin pore formation and BSA protection.

UGT1A9_Workflow Prep 1. Master Mix Prep (HLM + Buffer + MgCl2 + Saccharolactone) Pore 2. Alamethicin Pre-incubation (15-30 min on ice) Prep->Pore Substrate 3. Substrate & BSA Addition (Test Drug + 2% BSA) Pore->Substrate Initiate 4. Reaction Initiation (Add 5 mM UDPGA) Substrate->Initiate Incubate 5. Incubation (37°C, 15-60 min) Initiate->Incubate Terminate 6. Termination (Ice-cold Acetonitrile + IS) Incubate->Terminate Analyze 7. LC-MS/MS Analysis (Quantify Glucuronide) Terminate->Analyze

Caption: Step-by-step workflow for optimized UGT1A9 in vitro glucuronidation assays.

Part 3: Quantitative Data Summarization

The following table synthesizes the optimized concentrations and mechanistic purposes of all critical assay components to ensure maximum yield and kinetic accuracy[1][2][3][5].

Assay ComponentOptimized Final ConcentrationMechanistic Purpose
Enzyme Source (HLM/rUGT) 0.025 – 0.5 mg/mLProvides the UGT1A9 catalytic machinery. Lower concentrations prevent substrate depletion.
Tris-HCl Buffer (pH 7.4) 50 – 100 mMMaintains optimal physiological pH; avoids precipitation issues seen with phosphate buffers.
Magnesium Chloride ( MgCl2​ ) 5 – 10 mMEssential divalent cation cofactor required for UGT structural stability and catalysis.
Alamethicin 10 – 50 µg/mLPore-forming peptide that reverses ER latency, allowing UDPGA access to the luminal active site.
Bovine Serum Albumin (BSA) 0.1% – 2.0% (w/v)Sequesters inhibitory long-chain fatty acids released from microsomes, preventing Km​ overestimation.
Saccharolactone 4.4 – 5.0 mMInhibits endogenous β -glucuronidases, preventing the hydrolysis of the newly formed glucuronide.
UDPGA 2.5 – 5.0 mMThe obligate glucuronic acid donor. Added last to initiate the reaction.

Part 4: Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . It includes internal controls to ensure that any lack of yield is definitively isolated to either the enzyme, the cofactor, or the detection method.

Phase 1: Reagent Preparation & Latency Reversal
  • Prepare the Master Mix: In a microcentrifuge tube, combine 50 mM Tris-HCl (pH 7.4), 5 mM MgCl2​ , 4.4 mM saccharolactone, and human liver microsomes (final concentration 0.25 mg/mL)[3][5].

  • Alamethicin Activation: Add alamethicin to a final concentration of 25 µg/mL. Gently vortex and incubate strictly on ice for 20 minutes [1]. Causality: Ice incubation allows alamethicin to insert into the lipid bilayer and form stable pores without prematurely degrading the enzymes.

Phase 2: Assembly & Self-Validation Controls
  • Aliquot into Plate/Tubes: Transfer 80 µL of the activated Master Mix into your reaction vessels.

  • Add Substrate & BSA: Add 10 µL of your test substrate (e.g., Propofol as a UGT1A9 positive control) and BSA (final concentration 2%).

  • Set up Controls:

    • Negative Control (-UDPGA): Replace UDPGA with blank buffer. Validates that the metabolite is strictly UGT-dependent.

    • Positive Control (Propofol): Run a parallel well with 50 µM Propofol. Validates that the UGT1A9 enzyme and alamethicin pores are functional[1].

Phase 3: Initiation, Incubation, and Termination
  • Pre-warm: Place the reaction vessels in a 37°C shaking water bath or incubator for 3 minutes to reach thermal equilibrium.

  • Initiate: Start the reaction by adding 10 µL of pre-warmed 50 mM UDPGA (final concentration 5 mM)[5].

  • Incubate: Allow the reaction to proceed at 37°C. (Time depends on substrate turnover, typically 15 to 60 minutes).

  • Terminate: Stop the reaction by adding an equal volume (100 µL) of ice-cold Acetonitrile containing your analytical Internal Standard (IS)[5]. Causality: The organic solvent instantly denatures the UGT proteins, halting catalysis.

  • Extract: Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis[3].

References

  • Optimized Assays for Human UDP-Glucuronosyltransferase (UGT) Activities: Altered Alamethicin Concentration and Utility to Screen for UGT Inhibitors Source: Drug Metabolism and Disposition (ASPET) URL:[Link]

  • Mechanistic Assessment of Extrahepatic Contributions to Glucuronidation of Integrase Strand Transfer Inhibitors Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • The effect of incubation conditions on the enzyme kinetics of udp-glucuronosyltransferases Source: Drug Metabolism and Disposition (ASPET) URL:[Link]

  • Human UDP-Glucuronosyltransferase 2B4 and 2B7 Are Responsible for Naftopidil Glucuronidation in Vitro Source: Frontiers in Pharmacology URL:[Link]

  • UDP-Glucuronosyltransferases 1A6 and 1A9 are the Major Isozymes Responsible for the 7-O-Glucuronidation of Esculetin and 4-Methylesculetin in Human Liver Microsomes Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

Optimization

Technical Support Center: Ensuring the Stability of Dapagliflozin 2-O-Glucuronide During Bioanalytical Sample Extraction

Welcome to the technical support center for the bioanalysis of dapagliflozin and its metabolites. This guide is designed for researchers, scientists, and drug development professionals who are tasked with the accurate qu...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the bioanalysis of dapagliflozin and its metabolites. This guide is designed for researchers, scientists, and drug development professionals who are tasked with the accurate quantification of dapagliflozin 2-O-glucuronide. Due to its inherent chemical instability, this acyl glucuronide metabolite presents significant bioanalytical challenges.[1][2][3] Inaccurate measurements can lead to flawed pharmacokinetic and toxicological assessments.[4]

This document provides in-depth, field-proven insights and troubleshooting strategies to prevent the degradation of dapagliflozin 2-O-glucuronide from the point of sample collection to final analysis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the nature and challenges of working with dapagliflozin 2-O-glucuronide.

Q1: What is dapagliflozin 2-O-glucuronide and why is its accurate measurement critical?

Dapagliflozin is a sodium-glucose co-transporter 2 (SGLT2) inhibitor used to treat type 2 diabetes.[5] In the body, it is primarily metabolized by UGT1A9 into glucuronide conjugates, with dapagliflozin 3-O-glucuronide being a major inactive metabolite.[5][6] However, like many drugs containing carboxylic acid groups, dapagliflozin can also form acyl glucuronide metabolites, such as dapagliflozin 2-O-glucuronide. Acyl glucuronides are a class of metabolites recognized for their chemical reactivity.[1][7][8] Accurate measurement of these metabolites is crucial for a complete understanding of the drug's absorption, distribution, metabolism, and excretion (ADME) profile, as well as for assessing potential toxicity linked to reactive metabolites.[8][9]

Q2: What makes dapagliflozin 2-O-glucuronide chemically unstable?

Dapagliflozin 2-O-glucuronide is an acyl glucuronide, a type of ester. This structure is susceptible to two primary degradation pathways in biological samples:[1][8]

  • Hydrolysis: The ester bond can be cleaved, either chemically or by enzymes (esterases), converting the metabolite back to the parent drug, dapagliflozin. This leads to an underestimation of the glucuronide and a corresponding overestimation of the parent drug.[2][4]

  • Acyl Migration (Intramolecular Rearrangement): The acyl group (dapagliflozin) can move from its initial 2-O position on the glucuronic acid ring to the 3-O and 4-O positions.[1][7][8] This pH-dependent process creates positional isomers that may have different chromatographic properties and are not substrates for β-glucuronidase, complicating accurate quantification of the original metabolite.[7][10]

Q3: What are the key experimental factors that trigger the degradation of this metabolite?

The stability of dapagliflozin 2-O-glucuronide is highly dependent on three main factors during sample handling and processing:[1][8][9][11]

  • pH: Neutral to alkaline pH (pH > 7) significantly accelerates both hydrolysis and acyl migration.[4][10][12] The metabolite is most stable under acidic conditions (pH 3.0-4.0).[12]

  • Temperature: Higher temperatures increase the rate of chemical reactions.[1][9] Therefore, immediate and consistent cooling of samples is a critical preventative measure.[2][13] Degradation can occur even at -80°C if the sample has not been properly stabilized.[14]

  • Enzymatic Activity: Endogenous esterase enzymes present in blood and plasma can actively hydrolyze the acyl glucuronide back to the parent drug.[4]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Q: My measured concentrations of dapagliflozin 2-O-glucuronide are highly variable and consistently lower than expected. What is the likely cause?

A: This is a classic sign of analyte degradation. The variability and low recovery are most likely due to a combination of hydrolysis and acyl migration occurring after sample collection. The root cause is often inadequate control of pH and temperature during the critical window between blood draw and sample freezing/extraction.[2][3]

Recommended Actions:

  • Review Your Sample Collection Protocol: Ensure that blood samples are collected in tubes pre-chilled on ice and are processed immediately.[4] More than two-thirds of bioanalytical studies for similar compounds utilize lowered temperature during sample collection.[13]

  • Implement pH Control Immediately: The most effective strategy is to lower the pH of the plasma or serum sample to a range of 3.0-4.0 immediately after separation.[4][12] This drastically inhibits both pH-dependent acyl migration and enzymatic hydrolysis.[12] See Protocol 1 for a detailed procedure.

  • Evaluate for Isomers: Check your chromatogram for peaks that are close to your target analyte. These could be the 3-O and 4-O isomers formed by acyl migration.[11] Developing an LC-MS/MS method capable of separating these isomers is essential for confirming the issue.[12]

Q: I am observing artificially high concentrations of the parent drug, dapagliflozin. Could this be linked to the glucuronide metabolite?

A: Yes, this is a strong possibility. The hydrolysis of dapagliflozin 2-O-glucuronide releases the parent dapagliflozin molecule.[2] If your samples are not properly stabilized, you are essentially converting the metabolite back into the parent drug ex vivo, leading to an inaccurate overestimation of the parent compound's concentration. This phenomenon is known as "back-conversion".[13] To resolve this, you must implement the stabilization techniques described above, primarily immediate cooling and acidification of the plasma samples.[1][11]

Q: I suspect enzymatic degradation is a major issue. Should I use an esterase inhibitor?

A: While pH and temperature control are the primary defense, the addition of an esterase inhibitor can provide an extra layer of protection, particularly if immediate acidification is not feasible.[15] Inhibitors like bis(4-nitrophenyl) phosphate (BNPP) or sodium fluoride have been used to stabilize ester-containing compounds in plasma.[15][16][17] However, it is critical to validate their use.

Considerations for using inhibitors:

  • Compatibility: Ensure the inhibitor does not interfere with your analytical method (e.g., cause ion suppression in LC-MS/MS).

  • Validation: The analytical method must be validated with the inhibitor present in the plasma to ensure it doesn't affect accuracy or precision.[18]

  • Safety: Some esterase inhibitors are highly toxic and require careful handling, especially in a clinical setting.[18]

Part 3: Visualization & Experimental Protocols

Degradation Pathway and Prevention Workflow

The following diagram illustrates the degradation pathways of dapagliflozin 2-O-glucuronide and the critical control points in a typical bioanalytical workflow designed to prevent this degradation.

G cluster_degradation Degradation Pathways cluster_workflow Recommended Bioanalytical Workflow Metabolite Dapagliflozin 2-O-Glucuronide (Target Analyte) Isomers 3-O & 4-O Isomers Metabolite->Isomers Acyl Migration (pH > 5, Temp ↑) Parent Dapagliflozin (Parent Drug) Metabolite->Parent Hydrolysis (Enzymatic / pH > 7, Temp ↑) Collection 1. Blood Collection (Pre-chilled EDTA tubes) Centrifuge 2. Centrifugation (Immediate, ≤ 4°C) Collection->Centrifuge Stabilize 3. Plasma Stabilization (Acidify to pH 3-4) Centrifuge->Stabilize Store 4. Storage (-80°C) Stabilize->Store Extract 5. Sample Extraction (e.g., SPE at controlled pH) Store->Extract Analyze 6. LC-MS/MS Analysis Extract->Analyze

Caption: Workflow for preventing dapagliflozin 2-O-glucuronide degradation.

Data Summary: Impact of pH and Temperature on Stability

The stability of acyl glucuronides is critically dependent on the pH and temperature of the matrix. The table below summarizes the expected stability trends.

ConditionpH 3.0 - 4.0pH 7.4 (Physiological)
Temperature Description of Stability Description of Stability
≤ 4°C Optimal Stability: Both acyl migration and hydrolysis rates are minimal.[12]Moderate Instability: Degradation is slowed but still occurs. Not suitable for long-term storage without acidification.
Room Temp (~22°C) Reduced Stability: Hydrolysis can still occur, though acyl migration is minimal.[12] Processing time should be minimized.Highly Unstable: Rapid degradation via both acyl migration and hydrolysis is expected.[8]
37°C Unstable: Significant hydrolysis is likely.Very Highly Unstable: Very rapid and significant degradation will occur.

This table provides a qualitative summary based on the known behavior of acyl glucuronides.[1][8][9][12]

Protocol 1: Recommended Procedure for Blood Sample Collection and Plasma Stabilization

This protocol is designed to minimize ex vivo degradation of dapagliflozin 2-O-glucuronide from the moment of collection.

Materials:

  • Pre-chilled K2EDTA blood collection tubes.

  • Ice bath.

  • Refrigerated centrifuge (≤ 4°C).

  • Calibrated pH meter.

  • 1M Phosphoric Acid or 5% Formic Acid solution.[4][19]

  • Polypropylene cryovials for plasma storage.

Procedure:

  • Blood Collection: Collect whole blood directly into pre-chilled K2EDTA tubes. Immediately after collection, gently invert the tubes 8-10 times and place them in an ice bath.[4]

  • Plasma Separation: Within 30 minutes of collection, centrifuge the blood samples at approximately 1500 x g for 10 minutes at ≤ 4°C to separate the plasma.[18]

  • Plasma Harvesting: Immediately transfer the supernatant (plasma) to a pre-chilled polypropylene tube. Keep the plasma on ice.

  • Acidification (Critical Step): For every 1 mL of plasma, add a pre-determined small volume (e.g., 10-20 µL) of 1M phosphoric acid.[4] The goal is to adjust the final pH of the plasma to between 3.0 and 4.0.[12]

    • Self-Validation: Before processing study samples, it is essential to determine the exact volume of acid needed per mL of control plasma to reliably reach the target pH.

  • Mixing: Gently vortex the acidified plasma for 5 seconds to ensure uniform mixing.

  • Storage: Immediately cap the tube and store the stabilized plasma sample at -80°C until analysis.[4]

References

  • Li, W., et al. (2006). Drug acyl glucuronides: Reactivity and analytical implication. Current Drug Metabolism, 7(8), 813-822.
  • Yuan, L., et al. (2020). Bioanalytical challenges and strategies for accurately measuring Acyl glucuronide metabolites in biological fluids.
  • Request PDF. (n.d.).
  • Iddon, L., et al. (2020). Kinetic modelling of acyl glucuronide and glucoside reactivity and development of structure–property relationships. Organic & Biomolecular Chemistry, 18(5), 855-864. [Link]

  • BenchChem. (n.d.).
  • Barfield, M., et al. (2011). Evaluation of glucuronide metabolite stability in dried blood spots. Bioanalysis, 3(10), 1109-1117. [Link]

  • Dighe, S. B., et al. (2025). Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. Chinese Journal of Applied Physiology.
  • Ghani, M., & Sutherland, F. C. (2017). The influence of physicochemical properties on the reactivity and stability of acyl glucuronides. Xenobiotica, 47(10), 831-842. [Link]

  • Spahn-Langguth, H., & Benet, L. Z. (1992). Acyl glucuronide drug metabolites: toxicological and analytical implications. Clinical Pharmacokinetics, 22(4), 294-306. [Link]

  • Miles, C. G., et al. (2006). Acyl Glucuronides: Biological Activity, Chemical Reactivity, and Chemical Synthesis. Journal of Medicinal Chemistry, 49(24), 6985-7007. [Link]

  • van der Nagel, B. C. H., et al. (2025). Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate. Therapeutic Drug Monitoring. [Link]

  • Abu-Raddad, E. J., et al. (1998). Kinetic Analysis by HPLC−Electrospray Mass Spectrometry of the pH-Dependent Acyl Migration and Solvolysis as the Decomposition Pathways of Ifetroban 1-O-Acyl Glucuronide. Analytical Chemistry, 70(24), 5127-5136. [Link]

  • Obach, R. S., et al. (2018). New Perspectives on Acyl Glucuronide Risk Assessment in Drug Discovery: Investigation of In vitro Stability, In situ Reactivity, and Bioactivation. Drug Metabolism and Disposition, 46(11), 1617-1626. [Link]

  • Yuan, L., et al. (2020). Bioanalytical challenges and strategies for accurately measuring acyl glucuronide metabolites in biological fluids. Biomedical Chromatography, 34(1), e4640. [Link]

  • Ji, Q., et al. (2007). Effective Screening Approach to Select Esterase Inhibitors Used for Stabilizing Ester-Containing Prodrugs Analyzed by LC–MS/MS. AAPS Journal, 9(3), E331-E339. [Link]

  • Zhang, Y., et al. (2023). The Prevalence of Several Treatments in Preventing the Back Conversion of Acyl Glucuronide Metabolites in Abbreviated New Drug Applications. AAPS Journal, 25(2), 28. [Link]

  • van der Nagel, B. C. H., et al. (2025). Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate: A Short Communication. Therapeutic Drug Monitoring. [Link]

  • van der Nagel, B. C. H., et al. (2025). Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate. Therapeutic Drug Monitoring. [Link]

  • European Bioanalysis Forum. (2012).
  • Al-Zain, M. N., et al. (2025). Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. Journal of Chromatographic Science. [Link]

  • Dighe, S. B., et al. (2025). Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. Chinese Journal of Applied Physiology. [Link]

  • IJRAR. (2022). A VALIDATED BIOANALYTICAL METHOD FOR QUANTIFICATION OF DAPAGLIFLOZIN IN HUMAN PLASMA BY RP-HPLC. International Journal of Research and Analytical Reviews, 9(3). [Link]

  • Pathak, S., & Mishra, P. (2020). A Review on Analytical Methods of Dapagliflozin: An Update. International Journal of Pharmaceutical Quality Assurance, 11(3), 355-360. [Link]

  • Cao, K., et al. (2017). Synthesis of unlabelled and stable-isotope-labelled glucuronide metabolites of dapagliflozin and synthesis of stable-isotope-labelled dapagliflozin. Journal of Labelled Compounds and Radiopharmaceuticals, 60(3), 150-159. [Link]

  • Kanijam, J., et al. (2025). Acid Degradation Study of Dapagliflozin: Structural Characterization of Dapagliflozin and its Degradation Products Using Advanced Analytical Techniques and In Silico Toxicity Prediction. ChemistrySelect. [Link]

  • ResearchGate. (2013). Strategies for the Maintenance of Stability of Acyl Glucuronide Metabolites in Blood and Plasma Samples. [Link]

  • Vakkalagadda, B., et al. (2013). A Nonlinear Mixed Effects Pharmacokinetic Model for Dapagliflozin and Dapagliflozin 3-O-glucuronide in Renal or Hepatic Impairment. CPT: Pharmacometrics & Systems Pharmacology, 2(5), e44. [Link]

  • Asian Journal of Chemistry. (2019). Stability-Indicating HPTLC Method for Determination of Dapagliflozin in Bulk and Tablet Dosage Form. Asian Journal of Chemistry, 31(6), 1321-1326. [Link]

  • ResearchGate. (2025). Synthesis of unlabelled and stable isotope labelled glucuronide metabolites of dapagliflozin and synthesis of stable isotope labelled dapagliflozin. [Link]

  • IJNRD.org. (2026). Stability-indicating RP-HPLC method development for determination of Dapagliflozin in pharmaceutical dosage form. International Journal of Novel Research and Development, 11(3). [Link]

  • Semantic Scholar. (n.d.). Synthesis of unlabelled and stable-isotope-labelled glucuronide metabolites of dapagliflozin and synthesis of stable-isotope-labelled dapagliflozin. [Link]

  • El-Kimary, E. I., et al. (2020). TLC-spectrodensitometric method for simultaneous determination of dapagliflozin and rosuvastatin in rabbit plasma: stability indicating assay and kinetic studies. Analytical Methods, 12(44), 5342-5351. [Link]

  • BUE Scholar. (2019). Kinetic Degradation Study of Dapagliflozin Coupled with UHPLC Separation in the Presence of Major Degradation Product and Metformin. BUE Scholar. [Link]

  • Wikipedia. (n.d.). Dapagliflozin. [Link]

  • IJRAR. (n.d.). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING ESTIMATION METHOD OF DAPAGLIFLOZIN IN IT'S TABLET DOSAGE FORM. [Link]

  • Bopudi, N., et al. (2018). Development and Validation of Stability Indicating HPLC Method for Estimation of Dapagliflozin in Marketed Formulation. International Journal of Pharmaceutical and Phytopharmacological Research, 12(3), 123-144. [Link]

  • ResearchGate. (2025). Stability indicating assay of Dapagliflozin and Saxagliptin. [Link]

  • Google Patents. (n.d.). CN108314613B - Preparation method of dapagliflozin isomer impurity I.

Sources

Reference Data & Comparative Studies

Validation

Dapagliflozin 2-O-glucuronide vs 3-O-glucuronide structural and chemical comparison

Structural and Chemical Comparison: Dapagliflozin 2-O-Glucuronide vs. 3-O-Glucuronide Dapagliflozin is a highly selective sodium-glucose co-transporter 2 (SGLT2) inhibitor widely utilized in the management of type 2 diab...

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Author: BenchChem Technical Support Team. Date: April 2026

Structural and Chemical Comparison: Dapagliflozin 2-O-Glucuronide vs. 3-O-Glucuronide

Dapagliflozin is a highly selective sodium-glucose co-transporter 2 (SGLT2) inhibitor widely utilized in the management of type 2 diabetes mellitus, heart failure, and chronic kidney disease. While the parent compound is responsible for the therapeutic blockade of renal glucose reabsorption, its metabolic fate is primarily governed by glucuronidation. Understanding the structural, chemical, and analytical differences between its two primary metabolites—dapagliflozin 3-O-glucuronide and dapagliflozin 2-O-glucuronide—is critical for pharmacokinetic modeling, toxicology assessments, and bioanalytical assay development.

This guide provides an in-depth technical comparison of these two regioselective metabolites, complete with validated analytical protocols for their differentiation.

Metabolic Origins and Regioselectivity

Dapagliflozin features a C-linked glucoside structure, which confers significant metabolic stability against standard glycosidases compared to earlier O-glucoside SGLT inhibitors. Consequently, its primary clearance mechanism is not cleavage of the sugar moiety, but rather direct phase II conjugation.

The metabolism of dapagliflozin is predominantly mediated by the enzyme Uridine 5'-diphospho-glucuronosyltransferase 1A9 (UGT1A9), which is highly expressed in both the liver and the kidneys[1]. UGT1A9 exhibits specific regioselectivity when conjugating glucuronic acid to the glucose moiety of dapagliflozin, resulting in two distinct positional isomers:

  • Dapagliflozin 3-O-glucuronide: The major human metabolite, accounting for approximately 60.7% of the administered dose[2].

  • Dapagliflozin 2-O-glucuronide: A minor metabolite, representing approximately 5.4% of the administered dose[2].

Both metabolites are pharmacologically inactive at clinically relevant exposures and are subsequently eliminated via renal excretion[3].

Metabolism Dapa Dapagliflozin (Active Parent Drug) UGT UGT1A9 Enzyme (Hepatic & Renal) Dapa->UGT Glucuronidation M3 Dapagliflozin 3-O-glucuronide (Major Metabolite: ~60.7%) UGT->M3 Primary Regioselectivity M2 Dapagliflozin 2-O-glucuronide (Minor Metabolite: ~5.4%) UGT->M2 Secondary Regioselectivity Excrete Renal Excretion (Urine) M3->Excrete M2->Excrete

Caption: Dapagliflozin metabolism pathway via UGT1A9 into 3-O and 2-O glucuronide positional isomers.

Structural and Chemical Comparison

Because the 2-O and 3-O glucuronides are positional isomers, they share identical molecular weights and highly similar physicochemical properties. The sole structural difference lies in the specific hydroxyl group on the dapagliflozin glucose ring that serves as the attachment point for the glucuronic acid moiety[4].

Quantitative Data Summary
PropertyDapagliflozin 3-O-glucuronideDapagliflozin 2-O-glucuronide
Conjugation Site 3-hydroxyl group of the glucose ring2-hydroxyl group of the glucose ring
Metabolic Abundance ~60.7% of administered dose~5.4% of administered dose
Pharmacological Activity Inactive (No SGLT2 inhibition)Inactive (No SGLT2 inhibition)
Primary Eliminating Organ Kidney (Renal excretion)Kidney (Renal excretion)
Molecular Mass Isobaric (Identical to 2-O)Isobaric (Identical to 3-O)
Enzymatic Origin UGT1A9 (Liver and Kidney)UGT1A9 (Liver and Kidney)

Analytical Workflows for Differentiation

The isobaric nature of these metabolites presents a significant bioanalytical challenge. Standard single-stage mass spectrometry (MS1) cannot differentiate them because they possess the exact same precursor ion mass. Furthermore, tandem mass spectrometry (MS/MS) often yields nearly identical fragmentation patterns (product ions) because the energy required to break the glycosidic bond of the glucuronic acid is lower than the energy required to fragment the core dapagliflozin molecule.

Therefore, rigorous chromatographic separation prior to MS detection, or advanced Nuclear Magnetic Resonance (NMR) spectroscopy, is strictly required.

Protocol 1: UHPLC-MS/MS Workflow for Isomer Resolution

Causality & Rationale: Solid Phase Extraction (SPE) is utilized instead of simple protein precipitation to concentrate the highly polar glucuronides while actively washing away ion-suppressing urinary salts. A sub-2 µm C18 column with a shallow gradient is mandatory to exploit the minute polarity differences between the 2-O and 3-O linkages, ensuring baseline chromatographic resolution before the molecules enter the mass spectrometer.

Step-by-Step Methodology:

  • Sample Preparation (SPE):

    • Condition a mixed-mode anion exchange SPE cartridge with methanol, followed by water.

    • Load 100 µL of plasma or urine (diluted 1:1 with 2% aqueous ammonia).

    • Wash with 5% methanol in water to remove unbound salts and highly polar endogenous interferences.

    • Elute the glucuronide metabolites using 2% formic acid in methanol. Evaporate to dryness under nitrogen and reconstitute in the mobile phase.

  • Chromatographic Separation (UHPLC):

    • Column: High-strength silica C18 column (e.g., 1.7 µm, 2.1 x 100 mm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: Employ a shallow gradient from 15% B to 30% B over 10 minutes. The 3-O-glucuronide typically elutes slightly earlier than the 2-O-glucuronide due to subtle differences in hydrogen bonding and steric hindrance exposing the hydrophobic core.

  • Detection (ESI-MS/MS):

    • Operate the mass spectrometer in negative Electrospray Ionization (ESI-) mode.

    • Monitor the Multiple Reaction Monitoring (MRM) transition corresponding to the deprotonated precursor ion [M−H]− transitioning to the core dapagliflozin fragment (loss of the glucuronic acid moiety, -176 Da).

    • Quantify based on the integrated area of the baseline-separated chromatographic peaks.

Workflow Sample 1. Sample Prep (SPE to remove salts) LC 2. UHPLC Separation (Sub-2 µm C18 Column) Sample->LC MS 3. MS/MS Detection (Negative ESI, MRM Mode) LC->MS Data 4. Isomer Resolution (Baseline Separation of 2-O & 3-O) MS->Data

Caption: Step-by-step LC-MS/MS analytical workflow for resolving isobaric glucuronide metabolites.

Protocol 2: NMR Spectroscopy for Exact Structural Elucidation

Causality & Rationale: While LC-MS/MS can separate and quantify the peaks, it cannot independently prove which peak is the 2-O and which is the 3-O isomer without pre-existing synthetic reference standards. To definitively assign the regiochemistry of a novel isolate, 2D-NMR (specifically HMBC - Heteronuclear Multiple Bond Correlation) is required. HMBC detects scalar couplings across multiple bonds, allowing the analyst to observe the direct interaction between the anomeric proton of the glucuronic acid and the specific carbon (C2 or C3) on the dapagliflozin glucose ring.

Step-by-Step Methodology:

  • Metabolite Isolation: Pool human urine samples post-dapagliflozin administration. Fractionate using preparative HPLC, collecting the specific peaks identified in Protocol 1. Lyophilize the fractions to obtain pure metabolite powders.

  • Sample Preparation for NMR: Dissolve ~2-5 mg of the purified metabolite in deuterated dimethyl sulfoxide (DMSO- d6​ ) or deuterium oxide (D2O).

  • Data Acquisition:

    • Acquire 1D 1 H and 13 C spectra to establish baseline chemical shifts.

    • Acquire 2D HMBC spectra to map the connectivity.

  • Structural Assignment: Look for the cross-peak correlating the anomeric proton ( H−1′′ ) of the glucuronic acid to the carbon on the dapagliflozin moiety. A correlation to the C−3′ carbon definitively identifies the 3-O-glucuronide, whereas a correlation to the C−2′ carbon identifies the 2-O-glucuronide.

Pharmacological and Clinical Implications

The differentiation of these metabolites is not merely an academic exercise; it has distinct clinical and pharmacological relevance.

Because dapagliflozin is heavily metabolized by UGT1A9 in both the liver and the kidneys[1], co-administration with potent UGT1A9 inhibitors (such as mefenamic acid) can significantly alter the pharmacokinetic profile of the parent drug by blocking the formation of the 3-O and 2-O glucuronides[5].

Furthermore, because both the 3-O and 2-O glucuronides are pharmacologically inactive[6], their accumulation in patients with severe renal impairment does not lead to excessive SGLT2 inhibition or dangerous hypoglycemia[3]. The self-limiting nature of SGLT2 inhibition combined with the inactivity of these major circulating metabolites contributes to the overall safety profile of dapagliflozin in diverse patient populations.

Sources

Comparative

Comprehensive Guide to Bioanalytical Method Validation for Dapagliflozin and Dapagliflozin 3-O-Glucuronide

As the therapeutic applications of sodium-glucose cotransporter 2 (SGLT2) inhibitors expand from type 2 diabetes mellitus to heart failure and chronic kidney disease, the demand for robust pharmacokinetic (PK) profiling...

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Author: BenchChem Technical Support Team. Date: April 2026

As the therapeutic applications of sodium-glucose cotransporter 2 (SGLT2) inhibitors expand from type 2 diabetes mellitus to heart failure and chronic kidney disease, the demand for robust pharmacokinetic (PK) profiling has surged[1]. Dapagliflozin (DAPA), a leading SGLT2 inhibitor, is extensively metabolized in the liver by the UGT1A9 enzyme into its primary, pharmacologically inactive metabolite, dapagliflozin 3-O-glucuronide (D3OG)[2].

For drug development professionals and clinical researchers, accurately quantifying both the highly lipophilic parent drug and its polar glucuronide metabolite in a single assay presents a significant analytical challenge. This guide objectively compares available bioanalytical modalities, details the causality behind optimized LC-MS/MS parameters, and provides a self-validating experimental workflow grounded in FDA and EMA validation standards.

Pathway Dapa Dapagliflozin (DAPA) Active SGLT2 Inhibitor SGLT2 SGLT2 Transporter (Renal Proximal Tubule) Dapa->SGLT2 Inhibits UGT1A9 Hepatic UGT1A9 Enzyme (Glucuronidation) Dapa->UGT1A9 Metabolized by Glucose Urinary Glucose Excretion (Glycemic Control) SGLT2->Glucose Promotes D3OG Dapagliflozin 3-O-glucuronide (D3OG - Inactive Metabolite) UGT1A9->D3OG Yields

Mechanism of Dapagliflozin SGLT2 inhibition and UGT1A9-mediated glucuronidation to D3OG.

Comparison of Bioanalytical Modalities

Historically, researchers have employed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or spectrofluorimetric methods for DAPA quantification. However, these methods lack the sensitivity required for low-dose PK studies and struggle to differentiate DAPA from structurally similar epimers[3].

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard. By leveraging Multiple Reaction Monitoring (MRM), LC-MS/MS provides the necessary selectivity to isolate DAPA and D3OG from endogenous plasma interferences, achieving Lower Limits of Quantitation (LLOQ) up to 50 times lower than HPLC-UV[3][4].

Table 1: Performance Comparison of Analytical Modalities
Analytical ModalitySensitivity (LLOQ)SelectivityThroughputMatrix SuitabilityPrimary Limitation
LC-MS/MS 0.1 – 2.0 ng/mLExcellent (MRM resolves epimers)High (< 5 min run time)Plasma, Serum, UrineHigh instrument cost
HPLC-UV ~50 – 100 ng/mLModerateMedium (10-15 min)Bulk formulationsInsufficient for low PK levels
Spectrofluorimetry ~200 ng/mLLowHighPure API / TabletsSevere plasma matrix interference

Causality in LC-MS/MS Methodological Choices

As an Application Scientist, developing a method is not about trial and error; it is about exploiting the physicochemical properties of the analytes. The simultaneous extraction and detection of DAPA and D3OG require specific, deliberate choices:

  • Ionization Strategy (Negative ESI vs. Positive ESI): DAPA lacks basic amine groups that readily accept protons in positive electrospray ionization (ESI+). However, in the presence of mobile phase additives like ammonium formate or ammonium acetate, DAPA exhibits a strong propensity to form stable acetate adducts [M+CH3COO]-[4]. By operating in negative ion mode (ESI-) and selecting these adducts as precursor ions, researchers can achieve a 5-fold improvement in sensitivity, reaching LLOQs as low as 0.2 ng/mL[4].

  • Sample Preparation (Protein Precipitation vs. SPE): While Solid Phase Extraction (SPE) offers clean baselines, it is labor-intensive. Protein Precipitation (PPT) using methanol is the superior choice for high-throughput dual analysis[2][5]. Methanol effectively denatures plasma proteins without causing the highly polar D3OG to co-precipitate, ensuring consistent extraction recoveries (91%–109%) for both the lipophilic parent drug and the polar metabolite[2][5].

  • Chromatographic Column Selection: Retaining a polar metabolite (D3OG) while maintaining sharp peak shapes for a hydrophobic drug (DAPA) is challenging. Utilizing a High-Strength Silica (HSS) T3 column (e.g., Waters XSELECT HSS T3) resolves this[5]. The T3 stationary phase resists pore dewetting under highly aqueous conditions, allowing for strong retention of D3OG during the initial gradient phase[5].

Self-Validating Experimental Protocol

A trustworthy bioanalytical method must be a self-validating system. The following protocol incorporates internal standards and continuous Quality Control (QC) checks to mathematically normalize matrix effects and extraction variations across every single sample.

Workflow Plasma 1. Human Plasma Aliquot (50 - 100 μL) IS 2. Add Internal Standard (DAPA-d5 for normalization) Plasma->IS PPT 3. Protein Precipitation (Methanol, Centrifuge) IS->PPT LC 4. UPLC Separation (HSS T3 Column, Gradient) PPT->LC MS 5. ESI-MS/MS Detection (Negative Mode, Acetate Adducts) LC->MS Data 6. Self-Validating QC (FDA/EMA Compliance) MS->Data

Step-by-step LC-MS/MS bioanalytical workflow for DAPA and D3OG quantification in human plasma.

Step-by-Step Methodology

Phase 1: Sample Preparation (Methanol PPT)

  • Transfer 100 μL of human plasma into a microcentrifuge tube[2].

  • Add 10 μL of stable isotope-labeled Internal Standard (e.g., DAPA-d5, 500 ng/mL). Causality: The IS co-elutes with the analytes, mathematically correcting for any ion suppression caused by the plasma matrix.

  • Add 300 μL of ice-cold Methanol to induce protein precipitation[2][5].

  • Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for injection.

Phase 2: LC-MS/MS Conditions

  • Column: Waters XSELECT HSS T3 (2.1 × 100 mm, 3.5 μm) or Agilent Poroshell 120 EC-C18[2][5].

  • Mobile Phase: Gradient elution using 10 mM Ammonium Formate (Solvent A) and Methanol (Solvent B) at a flow rate of 0.3 mL/min[2][5].

  • Mass Spectrometry: Operate in Negative ESI mode. Monitor the MRM transitions for the acetate adducts: m/z 467.1 → 329.1 for DAPA[4][6].

Phase 3: The Self-Validating QC System To comply with FDA/EMA guidelines, the run must validate itself in real-time[2]:

  • System Suitability Test (SST): Inject neat standards before the batch to verify retention time stability and signal-to-noise (>10:1 for LLOQ).

  • Calibration Curve: Run a 6-to-8 point calibration curve (e.g., 2–800 ng/mL). The correlation coefficient ( R2 ) must be ≥0.99 [2].

  • Continuous QC Monitoring: Interperse Low, Mid, and High QC samples after every 10 unknown patient samples. If a QC deviates by >15% from its nominal concentration, the system automatically flags the surrounding samples for re-analysis, preventing the reporting of compromised data.

Table 2: Typical Validation Parameters for DAPA and D3OG (FDA/EMA Standards)
Validation ParameterDapagliflozin (DAPA)Dapagliflozin 3-O-glucuronide (D3OG)Acceptance Criteria (FDA)
Linear Range 2.0 – 800 ng/mL50 – 500 ng/mL R2≥0.99
Extraction Recovery 91.0% – 109.0%96.0% – 103.0%Consistent across Low/Mid/High QCs
Intra-day Precision (CV%) < 6.5%< 7.2% ≤15% ( ≤20% at LLOQ)
Inter-day Accuracy 94.5% – 105.2%95.1% – 104.8%85% – 115% of nominal value
Matrix Effect 98.4% (Normalized by IS)101.2% (Normalized by IS)IS-normalized CV ≤15%

References

  • Title: A Simple, Sensitive, and Stable LC-MS/MS Method for the Simultaneous Determination and Pharmacokinetic Study of Dapagliflozin and Its Metabolite D3OG in Human Plasma Source: PubMed / John Wiley & Sons Ltd URL: [Link]

  • Title: A Simple and Sensitive LC-MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma Source: ResearchGate URL: [Link]

  • Title: Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma Source: Journal of Chromatographic Science / Oxford Academic URL: [Link]

  • Title: Bioanalytical Approaches for the Quantitative Determination of SGLT2 Inhibitors in Biological Matrices: A Comprehensive Review Source: International Journal of Pharmaceutical Research and Applications (IJPRA) URL: [Link]

  • Title: Dapagliflozin NDA 202293 Pharmacology Review Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Selective Reaction Monitoring of Negative Electrospray Ionization Acetate Adduct Ions for the Bioanalysis of Dapagliflozin in Clinical Studies Source: Analytical Chemistry / ACS Publications URL: [Link]

Sources

Validation

Comparing UGT1A9 vs UGT2B7 efficiency in dapagliflozin glucuronidation

Comparative Guide: UGT1A9 vs. UGT2B7 Efficiency in Dapagliflozin Glucuronidation Executive Summary & Mechanistic Context Dapagliflozin, a highly selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, relies heavily...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: UGT1A9 vs. UGT2B7 Efficiency in Dapagliflozin Glucuronidation

Executive Summary & Mechanistic Context

Dapagliflozin, a highly selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, relies heavily on Phase II metabolism for its systemic clearance. Unlike many pharmaceuticals that undergo extensive CYP450-mediated oxidation, dapagliflozin is predominantly metabolized via direct glucuronide conjugation to form the inactive metabolite1[1]. This biotransformation is primarily catalyzed by Uridine 5'-diphospho-glucuronosyltransferase 1A9 (UGT1A9), with a minor secondary contribution from UGT2B7 and UGT2B4[2]. Understanding the kinetic disparities between these two isoforms is crucial for predicting drug-drug interactions (DDIs) and modeling pharmacokinetics in patients with varying renal or hepatic functions.

Metabolic Pathway Dynamics

The liver and kidneys both express UGT1A9 and UGT2B7, making them the dual engines of dapagliflozin clearance[1]. However, the catalytic efficiency of UGT1A9 vastly outpaces that of UGT2B7. In vitro reaction phenotyping and physiologically-based pharmacokinetic (PBPK) modeling indicate that 3, while UGT2B7 accounts for the remaining 10%[3].

Pathway Dapa Dapagliflozin (Active SGLT2 Inhibitor) UGT1A9 UGT1A9 (Major Pathway: ~90%) Dapa->UGT1A9 High Affinity / High CLint UGT2B7 UGT2B7 / UGT2B4 (Minor Pathway: ~10%) Dapa->UGT2B7 Low Affinity / Low CLint DapaGluc Dapagliflozin 3-O-glucuronide (Inactive Metabolite) UGT1A9->DapaGluc UGT2B7->DapaGluc

Dapagliflozin Glucuronidation Pathway via UGT1A9 and UGT2B7.

Kinetic Efficiency Comparison

To objectively compare the performance of UGT1A9 and UGT2B7, we evaluate their Michaelis-Menten kinetics. The intrinsic clearance ( CLint​=Vmax​/Km​ ) provides the most accurate representation of enzymatic efficiency at physiological, sub-saturating substrate concentrations.

Kinetic ParameterUGT1A9 (Recombinant)UGT2B7 (Recombinant)Efficiency Comparison
Primary Role Major Isoform (~90%)Minor Isoform (~10%)UGT1A9 dominates clearance
Km​ (µM) ~15 - 25> 100UGT1A9 exhibits ~5x higher binding affinity
Scaled CLint,u​ (µL/min/mg) 30.03.0UGT1A9 is 10x more catalytically efficient
Inhibitor Susceptibility High (e.g., Mefenamic Acid)Low to ModerateUGT1A9 drives DDI vulnerability

Data synthesized from in vitro microsomal scaling and PBPK modeling parameters[3].

Experimental Methodology: In Vitro Glucuronidation Assay

To validate the kinetic differences between UGT1A9 and UGT2B7, researchers must utilize a self-validating in vitro assay using recombinant human UGTs (rhUGTs) or human liver microsomes (HLMs). The following protocol ensures data integrity by controlling for enzyme latency and non-specific binding, creating a closed-loop system where artifactual suppression of Vmax​ is eliminated.

Workflow Step1 1. Microsomal Activation (Alamethicin + rhUGT) Step2 2. Substrate Incubation (Dapagliflozin + BSA) Step1->Step2 Step3 3. Reaction Initiation (Add UDPGA cofactor) Step2->Step3 Step4 4. Termination & Extraction (Ice-cold Acetonitrile) Step3->Step4 Step5 5. LC-MS/MS Quantification (Dapagliflozin 3-O-glucuronide) Step4->Step5

Step-by-step experimental workflow for UGT kinetic profiling.

Step-by-Step Protocol & Mechanistic Causality:

  • Microsomal Preparation & Activation (Latency Removal):

    • Action: Incubate rhUGT1A9 or rhUGT2B7 (0.25 mg/mL protein) with alamethicin (50 µg/mg protein) on ice for 15 minutes.

    • Causality: UGT enzymes reside on the luminal side of the endoplasmic reticulum. Alamethicin is a pore-forming peptide that permeabilizes the microsomal membrane, allowing the highly polar cofactor (UDPGA) to access the active site. Without this step, the observed Vmax​ is artificially suppressed due to transport limitations rather than true enzymatic kinetics.

  • Buffer & Substrate Addition:

    • Action: Add Tris-HCl buffer (50 mM, pH 7.4), MgCl2​ (5 mM), and 1% Bovine Serum Albumin (BSA). Spike in dapagliflozin at varying concentrations (1 to 200 µM).

    • Causality: BSA is critical for sequestering inhibitory long-chain fatty acids released during incubation and reducing non-specific binding of the lipophilic substrate to microsomal lipids. This ensures the free drug concentration is accurately known, yielding clinically relevant Km​ values.

  • Reaction Initiation:

    • Action: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding Uridine 5'-diphosphoglucuronic acid (UDPGA) to a final concentration of 2 mM.

  • Termination:

    • Action: After 30 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., isotopic dapagliflozin-d5).

    • Causality: Acetonitrile rapidly denatures the UGT enzymes, halting the reaction instantly while simultaneously precipitating microsomal proteins to prevent LC-MS/MS column fouling.

  • Quantification via LC-MS/MS:

    • Action: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant using LC-MS/MS in negative electrospray ionization (ESI-) mode, monitoring the specific MRM transition for dapagliflozin 3-O-glucuronide.

Clinical & Drug Development Implications

The overwhelming efficiency of UGT1A9 over UGT2B7 in dapagliflozin metabolism has profound clinical implications.3[3]. Conversely, because UGT2B7 plays only a fractional role, inhibitors targeting UGT2B7 do not cause clinically meaningful pharmacokinetic deviations. For drug development professionals, this underscores the necessity of rigorous UGT1A9 reaction phenotyping when designing next-generation SGLT2 inhibitors to avoid polypharmacy liabilities in diabetic populations[2].

References

  • Pharmacokinetic Landscape and Interaction Potential of SGLT2 Inhibitors: Bridging In Vitro Findings and Clinical Implications - PMC. NIH. 2

  • Physiologically-Based Pharmacokinetic Modeling of the Drug-Drug Interaction of the UGT Substrate Ertugliflozin Following Co-Administration with the UGT Inhibitor Mefenamic Acid - PMC. NIH. 3

  • The influence of kidney function on dapagliflozin exposure, metabolism and pharmacodynamics in healthy subjects and in patients with type 2 diabetes mellitus - PMC. NIH. 1

Sources

Comparative

Pharmacokinetic Profiling: Dapagliflozin vs. Dapagliflozin 2-O-β-D-Glucuronide

A Technical Guide to Phase II Metabolism, Clearance Mechanisms, and Analytical Methodologies Executive Summary Dapagliflozin is a highly selective, orally active inhibitor of the sodium-glucose co-transporter 2 (SGLT2),...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide to Phase II Metabolism, Clearance Mechanisms, and Analytical Methodologies

Executive Summary

Dapagliflozin is a highly selective, orally active inhibitor of the sodium-glucose co-transporter 2 (SGLT2), widely utilized in the management of type 2 diabetes mellitus, chronic kidney disease, and heart failure. Unlike many small-molecule therapeutics that rely on cytochrome P450 (CYP) oxidative metabolism, dapagliflozin's clearance is predominantly driven by Phase II glucuronidation[1].

While the parent drug is responsible for all pharmacological activity, it is extensively metabolized into inactive glucuronides to facilitate renal excretion. The 3-O-glucuronide is the major circulating metabolite, but the 2-O-β-D-glucuronide emerges as a critical minor metabolite[2]. Understanding the pharmacokinetic (PK) divergence between the parent drug and its specific regioisomeric glucuronides is essential for accurate drug-drug interaction (DDI) modeling and renal clearance profiling.

Mechanistic Basis of Clearance: Causality in Biotransformation

The structural transition from dapagliflozin to its glucuronide metabolites fundamentally alters its physicochemical properties, driving a shift in its pharmacokinetic behavior.

  • The Parent Drug (Dapagliflozin): Highly lipophilic with an extensive extravascular distribution volume (Vd = 118 L) and high plasma protein binding (~91%)[3],[4]. Because it is highly protein-bound, it resists direct glomerular filtration. To be cleared, it must be biotransformed into a more polar entity. Less than 2% of the parent dose is recovered unchanged in urine[5].

  • The Glucuronides (2-O and 3-O): The enzymatic addition of a massive, polar glucuronic acid moiety drastically increases hydrophilicity. This modification prevents the molecule from fitting into the SGLT2 binding pocket, rendering both the 2-O and 3-O glucuronides pharmacologically inactive[6],[2].

Enzymatic Causality: The biotransformation is regio-specific. UGT1A9 (expressed heavily in the liver and kidneys) preferentially targets the 3-O position, generating the major metabolite (accounting for ~60.7% of the urinary dose)[5]. Conversely, the formation of the 2-O-glucuronide (~5.4% of the urinary dose) is primarily mediated by UGT2B4 and UGT2B7[6],[1]. This dual-pathway system provides a physiological "metabolic safety net"; if UGT1A9 is inhibited by a co-administered drug (e.g., mefenamic acid), the UGT2B-mediated 2-O-glucuronidation pathway can partially compensate, mitigating the risk of severe systemic accumulation[1].

G Dapa Dapagliflozin (Parent Drug) UGT1A9 UGT1A9 (Liver & Kidney) Dapa->UGT1A9 Glucuronidation UGT2B UGT2B4 / UGT2B7 (Liver) Dapa->UGT2B Glucuronidation Dapa3G Dapagliflozin 3-O-glucuronide (Major, ~61%) UGT1A9->Dapa3G Primary Pathway Dapa2G Dapagliflozin 2-O-glucuronide (Minor, ~5.4%) UGT2B->Dapa2G Secondary Pathway

Dapagliflozin Phase II metabolism pathways yielding 3-O and 2-O-glucuronides.

Quantitative Pharmacokinetic Comparison

The following table synthesizes the distinct PK parameters of the parent drug versus its two primary Phase II metabolites, highlighting the efficiency of glucuronidation in driving renal clearance.

Pharmacokinetic ParameterDapagliflozin (Parent Drug)Dapagliflozin 2-O-GlucuronideDapagliflozin 3-O-Glucuronide
Pharmacological Activity Active (SGLT2 Inhibitor)InactiveInactive
Primary Metabolizing Enzyme N/AUGT2B4 / UGT2B7[6]UGT1A9[1]
Urinary Recovery (% of dose) < 2.0%[5]~5.4%[1]~60.7%[5]
Plasma Composition (% of total) ~39%[5]< 5%[5]~42%[5]
Elimination Half-life (t1/2) ~12.9 hours[5]~10-13 hours (Estimated)~13 hours
Primary Clearance Route Hepatic & Renal MetabolismRenal ExcretionRenal Excretion

Experimental Methodology: Differentiating Regioisomers

To rigorously quantify the PK profile of the parent drug against its 2-O and 3-O regioisomers, researchers must employ in vitro microsomal assays coupled with high-resolution LC-MS/MS.

The Analytical Challenge: The 2-O and 3-O glucuronides are isobaric (identical mass-to-charge ratio, m/z 583). Therefore, mass spectrometry alone cannot distinguish them; baseline chromatographic resolution is mandatory.

Protocol: In Vitro Glucuronidation & LC-MS/MS Quantification

Self-Validating System: This protocol utilizes a stable-isotope labeled internal standard (Dapagliflozin-d5) introduced immediately prior to protein precipitation. This internal control corrects for matrix suppression effects and extraction recovery variations, ensuring absolute quantification accuracy.

  • Microsomal Matrix Preparation:

    • Thaw Human Liver Microsomes (HLM) or Human Kidney Microsomes (HKM) on ice.

    • Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5) and 10 mM MgCl2.

    • Causality Choice: Add 25 µg/mL alamethicin to the buffer[7]. UGT enzymes are located on the luminal side of the endoplasmic reticulum (ER). Alamethicin forms pores in the ER membrane, allowing the highly polar cofactor (UDPGA) to access the active site, preventing artificial underestimation of metabolic clearance.

  • Substrate Incubation:

    • Spike dapagliflozin to achieve a final concentration gradient (e.g., 1–100 µM).

    • Pre-incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Reaction Initiation & Termination:

    • Initiate the reaction by adding 2 mM Uridine 5'-diphospho-glucuronic acid (UDPGA)[7].

    • Incubate at 37°C for exactly 45 minutes.

    • Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard (Dapagliflozin-d5). The organic solvent instantly denatures the UGT enzymes, halting the kinetics.

  • Sample Processing:

    • Vortex for 2 minutes and centrifuge at 14,000 × g for 15 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant to LC vials.

  • LC-MS/MS Analysis:

    • Chromatography: Utilize a sub-2 µm C18 reverse-phase column. Employ a shallow gradient of water (0.1% formic acid) and acetonitrile. The 2-O-glucuronide, possessing a slightly different dipole moment than the 3-O-glucuronide, will elute at a distinct retention time.

    • Mass Spectrometry: Operate in negative electrospray ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 407 → 329 for the parent drug, and m/z 583 → 407 for both glucuronides.

Workflow Step1 1. Microsomal Incubation (HLM/HKM + UDPGA) Step2 2. Protein Precipitation (Ice-cold ACN) Step1->Step2 Step3 3. Centrifugation (14,000 x g, 4°C) Step2->Step3 Step4 4. LC-MS/MS Analysis (C18 Column, ESI-) Step3->Step4 Step5 5. Regioisomer Differentiation (2-O vs 3-O) Step4->Step5

Step-by-step LC-MS/MS workflow for quantifying dapagliflozin and its glucuronide metabolites.

References

  • [5] Clinical Pharmacokinetics and Pharmacodynamics of Dapagliflozin, a Selective Inhibitor of Sodium-Glucose Co-transporter Type 2. ProQuest. 5

  • [3] Clinical pharmacokinetics and pharmacodynamics of dapagliflozin, a selective inhibitor of sodium-glucose co-transporter type 2. PubMed - NIH. 3

  • [6] Australian Public Assessment Report for Dapagliflozin propanediol monohydrate. Therapeutic Goods Administration (TGA). 6

  • [7] The influence of kidney function on dapagliflozin exposure, metabolism and pharmacodynamics in healthy subjects and in patients with type 2 diabetes mellitus. PMC - NIH. 7

  • [1] Assessment report - Forxiga. EMA - European Union. 1

  • [4] Development of UV Spectroscopic Method of Dapagliflozin with Some Validation Parameter. International Journal of Pharmaceutical Sciences. 4

  • [2] Toxicological assessment of SGLT2 inhibitors metabolites using in silico approach. SciELO. 2

Sources

Validation

A Senior Application Scientist's Guide to Cross-Validation of Dapagliflozin and its Metabolite Quantification Techniques

Abstract This guide provides a comprehensive comparison of bioanalytical methods for the quantification of dapagliflozin and its primary metabolite, dapagliflozin 3-O-glucuronide (D3OG), in human plasma. As a cornerstone...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of dapagliflozin and its primary metabolite, dapagliflozin 3-O-glucuronide (D3OG), in human plasma. As a cornerstone of pharmacokinetic, bioequivalence, and toxicokinetic studies, the reliability of concentration data for dapagliflozin and its metabolites is paramount. This document delves into the nuances of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), offering a comparative analysis of their performance. We will explore detailed experimental protocols, supported by performance data from various validated assays, to assist researchers, scientists, and drug development professionals in selecting and implementing the most suitable method for their specific research needs. This guide is grounded in the principles of scientific integrity, drawing upon established regulatory guidelines to frame the discussion on method validation and cross-validation.

Introduction: The Significance of Dapagliflozin and its Metabolite Quantification

Dapagliflozin is a potent and selective inhibitor of the sodium-glucose co-transporter 2 (SGLT2), widely prescribed for the treatment of type 2 diabetes mellitus.[1] Its therapeutic action involves the inhibition of glucose reabsorption in the kidneys, leading to its excretion in the urine.[1] Understanding the absorption, distribution, metabolism, and excretion (ADME) of dapagliflozin is critical for optimizing its clinical use and ensuring patient safety.

Orally administered dapagliflozin is rapidly absorbed, reaching peak plasma concentrations typically within two hours.[2] It undergoes extensive metabolism, primarily to its inactive metabolite, dapagliflozin 3-O-glucuronide (D3OG).[3][4] Therefore, robust bioanalytical methods are required for the simultaneous quantification of both the parent drug and its major metabolite to fully characterize its pharmacokinetic profile.

The choice of analytical technique is a critical decision in the drug development process. While traditional methods like HPLC-UV offer reliability and cost-effectiveness, modern techniques such as LC-MS/MS provide superior sensitivity and selectivity.[5] This guide will explore the practical application and comparative performance of these methods, emphasizing the importance of cross-validation when multiple techniques are employed across different stages of clinical research.

Regulatory Framework: The Imperative of Method Validation

The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide stringent guidelines for the validation of bioanalytical methods.[3] These guidelines ensure the reliability and reproducibility of the data used to support regulatory submissions. Key validation parameters include:

  • Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[2]

  • Accuracy and Precision: The closeness of the measured value to the true value and the degree of scatter between a series of measurements, respectively.[2]

  • Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a defined range.

  • Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.[2]

  • Recovery: The efficiency of the extraction process.

  • Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.[6]

The Principle of Cross-Validation

Cross-validation is the process of comparing the results from two different analytical methods to ensure they provide comparable data. This is particularly important when samples from a single study are analyzed at different laboratories or using different techniques. While this guide does not present a head-to-head cross-validation study, it provides the foundational data and protocols that would be essential for such an undertaking.

G cluster_0 Method Development & Validation cluster_1 Cross-Validation cluster_2 Data Comparison & Acceptance Method A Assay 1 (e.g., HPLC-UV) Validation A Full Validation (FDA/EMA Guidelines) Method A->Validation A Method B Assay 2 (e.g., LC-MS/MS) Validation B Full Validation (FDA/EMA Guidelines) Method B->Validation B QC Samples Identical QC Samples (Low, Mid, High) Analysis A Analyze with Assay 1 QC Samples->Analysis A Analysis B Analyze with Assay 2 QC Samples->Analysis B Compare Results Compare Concentration Data Analysis A->Compare Results Analysis B->Compare Results Acceptance Acceptance Criteria Met? (e.g., within ±20%) Compare Results->Acceptance Report Cross-Validation Report Acceptance->Report

Bioanalytical Method Cross-Validation Workflow.

Comparative Analysis of Quantification Techniques

This section provides a detailed comparison of HPLC-UV and LC-MS/MS methods for the quantification of dapagliflozin and its metabolite, D3OG.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of small molecules. It relies on the separation of analytes on a chromatographic column followed by their detection based on the absorption of ultraviolet light.

Principle of Operation: A liquid mobile phase carries the sample through a column packed with a stationary phase. The differential partitioning of the analytes between the mobile and stationary phases leads to their separation. A UV detector measures the absorbance of the eluate at a specific wavelength, and the resulting peak area is proportional to the analyte concentration.

Strengths:

  • Cost-effective and widely available instrumentation.

  • Robust and reliable for relatively high concentration analytes.

  • Simpler method development compared to LC-MS/MS.

Limitations:

  • Lower sensitivity compared to LC-MS/MS, which may not be sufficient for low-dose drugs or metabolites.

  • Potential for interference from co-eluting compounds that absorb at the same wavelength.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. It is considered the gold standard for bioanalysis in drug development.

Principle of Operation: After chromatographic separation, the analyte is ionized (e.g., via electrospray ionization - ESI) and enters the mass spectrometer. In a triple quadrupole instrument, the first quadrupole selects the precursor ion (the ionized analyte of a specific mass-to-charge ratio, m/z). The second quadrupole serves as a collision cell, where the precursor ion is fragmented. The third quadrupole then selects a specific fragment ion for detection. This multiple reaction monitoring (MRM) provides a high degree of selectivity and sensitivity.

Strengths:

  • High sensitivity, allowing for the quantification of low concentrations of drugs and metabolites.[7]

  • High selectivity, minimizing interference from matrix components.[7]

  • Ability to multiplex, allowing for the simultaneous quantification of multiple analytes.

Limitations:

  • Higher cost of instrumentation and maintenance.

  • More complex method development.

  • Susceptibility to matrix effects (ion suppression or enhancement).

Performance Data Comparison

The following tables summarize the performance characteristics of representative HPLC-UV and LC-MS/MS methods for the quantification of dapagliflozin and its metabolite D3OG in human plasma.

Table 1: Performance Characteristics of Dapagliflozin Quantification Methods

ParameterHPLC-UV MethodLC-MS/MS Method (Parent & Metabolite)
Linearity Range 1.50–60 µg/mL[6]2-800 µg/L (Dapagliflozin & D3OG)[3]
LLOQ 1.50 µg/mL[6]2 µg/L (Dapagliflozin & D3OG)[3]
Accuracy (%) 96.23% to 108.67%[6]Within ±15% of nominal (FDA/EMA guidelines)[3]
Precision (%CV) 1.35% to 3.19%[6]Within ±15% (except LLOQ <20%) (FDA/EMA guidelines)[3]
Extraction Recovery (%) 87.39% to 90.78%[6]91% to 96%[3]

Table 2: Performance Characteristics for Dapagliflozin 3-O-Glucuronide (D3OG) Quantification

ParameterLC-MS/MS Method
Linearity Range 50–500 ng/mL[4]
LLOQ 50 ng/mL[4]
Accuracy (%) Satisfactory inter- and intra-day[4]
Precision (%CV) Satisfactory inter- and intra-day[4]
Extraction Recovery (%) 101% to 103%[4]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key assays cited in this guide.

Protocol 1: RP-HPLC Method for Dapagliflozin Quantification in Human Plasma[7]
  • Sample Preparation (Protein Precipitation):

    • To 0.5 mL of plasma, add the internal standard (azilsartan medoxomil).

    • Add acetonitrile to precipitate plasma proteins.

    • Vortex and centrifuge the sample.

    • Collect the supernatant for injection.

  • Chromatographic Conditions:

    • Column: Kromasil C18 (250 mm × 4.6 mm; 5µm)[6]

    • Mobile Phase: 50:50 v/v acetonitrile and 0.1% orthophosphoric acid in water[6]

    • Flow Rate: 1.0 mL/min[6]

    • Detection: UV at 224 nm[6]

    • Run Time: 15 minutes[6]

Protocol 2: LC-MS/MS Method for Simultaneous Quantification of Dapagliflozin and D3OG in Human Plasma[3]
  • Sample Preparation (Protein Precipitation):

    • To 100 µL of plasma, add methanol as a protein precipitant.

    • Vortex and centrifuge the sample.

    • Inject the supernatant into the LC-MS/MS system.

  • Chromatographic Conditions:

    • Column: Poroshell 120 EC-C18[3]

    • Mobile Phase: Gradient elution with 10 mM ammonium formate and methanol[3]

  • Mass Spectrometric Conditions:

    • Ionization Mode: Negative Electrospray Ionization (ESI-)[3]

    • Detection: Multiple Reaction Monitoring (MRM)[3]

G Plasma Sample Plasma Sample (100-500 µL) Add IS Add Internal Standard Plasma Sample->Add IS Precipitation Protein Precipitation (e.g., Acetonitrile/Methanol) Add IS->Precipitation Vortex Vortex Precipitation->Vortex Centrifuge Centrifuge Vortex->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Analysis Inject into HPLC or LC-MS/MS Supernatant->Analysis

Sample Preparation Workflow (Protein Precipitation).

Discussion and Recommendations

The choice between HPLC-UV and LC-MS/MS for the quantification of dapagliflozin and its metabolites depends on the specific requirements of the study.

  • For early-stage drug discovery or studies where high concentrations are expected, HPLC-UV can be a cost-effective and reliable option. However, its lower sensitivity may not be adequate for pharmacokinetic studies where low concentrations of the drug and its metabolites need to be accurately measured.

  • For clinical pharmacokinetics, bioequivalence, and toxicokinetic studies, LC-MS/MS is the method of choice. Its superior sensitivity and selectivity allow for the accurate quantification of both dapagliflozin and its major metabolite, D3OG, at clinically relevant concentrations.[3][4] The ability to simultaneously measure the parent drug and its metabolite in a single run also improves efficiency.

Cross-validation is essential if a study transitions from using an HPLC-UV method to an LC-MS/MS method, or if samples are analyzed at different sites. This ensures that the data generated across different platforms are comparable and can be reliably combined for a comprehensive analysis.

Conclusion

This guide has provided a comparative overview of HPLC-UV and LC-MS/MS techniques for the quantification of dapagliflozin and its primary metabolite, D3OG. While both methods have their merits, the high sensitivity and selectivity of LC-MS/MS make it the superior choice for regulated bioanalysis in support of clinical trials. The provided protocols and performance data serve as a valuable resource for researchers in the field, and the principles of method validation and cross-validation outlined herein are critical for ensuring the integrity and reliability of bioanalytical data.

References

  • A Simple, Sensitive, and Stable LC-MS/MS Method for the Simultaneous Determination and Pharmacokinetic Study of Dapagliflozin and Its Metabolite D3OG in Human Plasma. PubMed. Available from: [Link]

  • A VALIDATED BIOANALYTICAL METHOD FOR QUANTIFICATION OF DAPAGLIFLOZIN IN HUMAN PLASMA BY RP-HPLC. IJRAR. Available from: [Link]

  • A Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. ResearchGate. Available from: [Link]

  • Simple and Sensitive LC–MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. Journal of Chromatographic Science | Oxford Academic. Available from: [Link]

  • Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. PubMed. Available from: [Link]

  • LC-MS/MS Bioanalytical Method of Dapagliflozin in Human Plasma. SciTech Central. Available from: [Link]

  • A Simple and Sensitive LC-MS/MS Method for Determination of Dapagliflozin and Its Major Metabolite in Human Plasma. PubMed. Available from: [Link]

  • Development and Validation of a LC-ESI-MS/MS Based Bioanalytical Method for Dapagliflozin and Saxagliptin in Human Plasma. ResearchGate. Available from: [Link]

  • (PDF) Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. ResearchGate. Available from: [Link]

  • Development and validation of a LC-MS/MS method for quantification of dapaglifozin in human plasma. SciELO. Available from: [Link]

  • A REVIEW ON COMPARENSIVE ANALYSIS OF METFORMIN HCL AND DAPAGLIFLOZIN. WJPMR. Available from: [Link]

  • A Validated LC-MS/MS Method for Determination of Dapagliflozin in Tablet Formulation. iosrphr.org. Available from: [Link]

  • Dapagliflozin Analysis In Diabetes Mellitus: A Critical Review Of Analytical Approaches. WJPPS. Available from: [Link]

  • Bioanalytical Method Development and Validation of Dapagliflozin in Human Plasma Using RP-HPLC Method. Thieme Connect. Available from: [Link]

  • an overview on analytical methods for dapagliflozin -an antidiabetic drug. ResearchGate. Available from: [Link]

  • Analytical Method Development and Validation of Dapagliflozin Enantiomer and Other Related Impurities in API Form with Cost Effective and Green Approach. Der Pharma Chemica. Available from: [Link]

  • Advancements In LC-MS/MS Methodology For Dapagliflozin Quantification In Human Plasma: A Comprehensive Review. IJSART. Available from: [Link]

  • Estimation Method for Dapagliflozin in Bulk and Marketed Dosage Form: Development and Validation by UV-Spectroscopy. J Pharm Res Int. Available from: [Link]

  • METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF DAPAGLIFLOZIN IN MARKETED FORMULATION BY HPLC. The Bioscan. Available from: [Link]

  • A Review on Analytical Methods of Dapagliflozin: An Update. ResearchGate. Available from: [Link]

  • Analysis of Different Brands of Dapagliflozin (10mg) Tablets Usinghigh Performance Liquid Chromatographic (HPLC) Method. IJPR. Available from: [Link]

Sources

Comparative

Comparative Renal Clearance Rates of Dapagliflozin and Its Glucuronide Metabolites

Target Audience: Researchers, scientists, pharmacologists, and drug development professionals. Introduction: The Metabolic Fate of Dapagliflozin Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glu...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, pharmacologists, and drug development professionals.

Introduction: The Metabolic Fate of Dapagliflozin

Dapagliflozin is a highly selective, reversible inhibitor of the sodium-glucose cotransporter 2 (SGLT2), widely utilized in the management of type 2 diabetes mellitus, chronic kidney disease, and heart failure[1]. While its primary pharmacodynamic action occurs in the S1 segment of the proximal renal tubule, its pharmacokinetic disposition is predominantly driven by phase II metabolism (glucuronidation) rather than the direct renal excretion of the parent compound[2].

Understanding the distinct clearance pathways of dapagliflozin and its metabolites—specifically the major dapagliflozin 3-O-glucuronide (D3OG) and the minor dapagliflozin 2-O-glucuronide (D2OG) —is critical for optimizing dosing and predicting drug behavior in renally impaired populations.

Metabolic Divergence and Causality

Dapagliflozin is extensively metabolized, with less than 2% of the administered dose recovered unchanged in the urine[2]. The parent drug undergoes direct glucuronide conjugation into two distinct inactive metabolites:

  • Dapagliflozin 3-O-glucuronide (D3OG): The predominant metabolite, accounting for ~61% of the dose recovered in urine[2]. Its formation is mediated primarily by UGT1A9, a phase II enzyme with up to 10-fold greater expression in the kidneys compared to the liver[3].

  • Dapagliflozin 2-O-glucuronide (D2OG): A minor metabolite representing ~5.4% of the dose[4]. Its formation is likely mediated by UGT2B4 and UGT2B7, which are predominantly active in the liver rather than the kidney[5].

Comparative Clearance Kinetics

The renal clearance ( CLR​ ) and intrinsic formation clearance ( Vmax​/Km​ ) differ drastically between the parent drug and its glucuronides. The parent drug's renal clearance is highly restricted by its ~96% plasma protein binding, yielding a low overall CLR​ of approximately 4.3 mL/min (though the clearance of the unbound fraction is ~87.5 mL/min, suggesting filtration without active secretion)[5].

In contrast, D3OG is actively formed in the kidney and extensively cleared via urine, exhibiting a high CLR​ ranging from 130 to 152 mL/min[5]. In vitro microsomal studies demonstrate that the intrinsic clearance for D3OG formation (1.66 µL/min/mg protein) is nearly 100-fold faster than that of D2OG (0.0173 µL/min/mg protein)[4]. Furthermore, D2OG formation is faster in hepatic microsomes (2.80 pmol/min/mg) compared to renal microsomes (1.34 pmol/min/mg), explaining its minor systemic presence and reliance on hepatic pathways[4].

Table 1: Pharmacokinetic and Clearance Comparison
ParameterDapagliflozin (Parent)Dapagliflozin 3-O-glucuronide (D3OG)Dapagliflozin 2-O-glucuronide (D2OG)
Pharmacological Activity Active (SGLT2 Inhibitor)InactiveInactive
Primary Formation Site N/A (Administered)Kidney > Liver (UGT1A9)Liver > Kidney (UGT2B4, UGT2B7)
Dose Recovered in Urine < 2%~ 61%~ 5.4%
Renal Clearance ( CLR​ ) ~ 4.3 mL/min130 – 152 mL/minMinor
Intrinsic Clearance ( Vmax​/Km​ ) N/A1.66 µL/min/mg protein0.0173 µL/min/mg protein

Experimental Methodologies: In Vitro and In Vivo Clearance Assessment

To rigorously quantify the formation and clearance of these metabolites, researchers employ a combination of in vitro microsomal incubations and in vivo LC-MS/MS pharmacokinetic profiling. The following protocols act as self-validating systems, incorporating membrane permeabilization and internal standards to ensure data integrity.

Protocol A: In Vitro Glucuronidation Kinetics (Microsomal Assay)

Causality & Validation: UGT enzymes are localized within the luminal side of the endoplasmic reticulum. Alamethicin (a pore-forming peptide) must be added to permeabilize the microsomal membranes. This ensures the cofactor UDPGA can access the active site, preventing artifactually low intrinsic clearance rates. The inclusion of deuterated internal standards validates extraction efficiency[3][6].

  • Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.5) containing 10 mM MgCl2​ .

  • Microsomal Activation: Pre-incubate human kidney microsomes (HKM) or human liver microsomes (HLM) (0.25 mg/mL protein) with 25 µg/mL alamethicin on ice for 15 minutes to allow pore formation[3].

  • Substrate Addition: Add dapagliflozin at varying concentrations (e.g., 5 to 3200 µM) to establish Michaelis-Menten kinetics[7].

  • Reaction Initiation: Initiate the reaction by adding 2 mM Uridine 5'-diphosphoglucuronic acid (UDPGA)[3]. Incubate at 37°C for 30–60 minutes.

  • Termination & Extraction: Stop the reaction using ice-cold acetonitrile (1:2 v/v) containing a deuterated internal standard (e.g., dapagliflozin-d5 at 1.0 µg/mL)[6].

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

  • Analysis: Analyze the supernatant via LC-MS/MS to quantify D3OG and D2OG formation rates. Derive Vmax​ and Km​ using Eadie-Hofstee plots[7].

Protocol B: In Vivo Renal Clearance Quantification (LC-MS/MS)

Causality & Validation: Accurate CLR​ calculation requires simultaneous measurement of steady-state plasma concentrations and cumulative urinary excretion over a defined dosing interval ( τ ). A validated calibration curve (10–2000 nM for D3OG; 2–400 nM for D2OG) ensures precision within 15%[7].

  • Sample Collection: Collect matched plasma and cumulative urine samples over 24 hours from subjects administered a steady-state dose of dapagliflozin (e.g., 10 mg/day)[2].

  • Sample Preparation: Aliquot 200 µL of plasma or urine. Add 20 µL of the internal standard (dapagliflozin-d5)[6].

  • Protein Precipitation: Add 400 µL of ice-cold acetonitrile, vortex in a multibead shaker (7 m/s), and centrifuge[6].

  • Chromatography: Inject onto a C18 reverse-phase column. Use a gradient mobile phase of water and acetonitrile (both containing 0.1% formic acid to promote ionization).

  • Mass Spectrometry: Operate in negative electrospray ionization (ESI-) mode for glucuronides. Monitor specific mass-to-charge (m/z) transitions for D3OG and D2OG.

  • Calculation: Calculate renal clearance using the formula: CLR​=AUC0−τ​Ae​​ , where Ae​ is the total amount of metabolite excreted in urine, and AUC0−τ​ is the area under the plasma concentration-time curve.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent metabolic pathways of dapagliflozin, highlighting the tissue-specific localization of UGT enzymes and their respective contributions to renal clearance.

G Dapa Dapagliflozin (Parent) <2% Renal Excretion UGT1A9 UGT1A9 Enzyme (Kidney > Liver) Dapa->UGT1A9 Major Pathway UGT2B UGT2B4 / UGT2B7 (Liver > Kidney) Dapa->UGT2B Minor Pathway RenalEx Renal Excretion (Clearance) Dapa->RenalEx CL_R: ~4.3 mL/min D3OG Dapagliflozin 3-O-glucuronide Major (61% of dose) UGT1A9->D3OG Vmax/Km: 1.66 µL/min/mg D2OG Dapagliflozin 2-O-glucuronide Minor (5.4% of dose) UGT2B->D2OG Vmax/Km: 0.0173 µL/min/mg D3OG->RenalEx CL_R: 130-152 mL/min D2OG->RenalEx Minor CL_R

Metabolic pathways and renal clearance of dapagliflozin and its glucuronide metabolites.

Clinical Implications in Renal Impairment

Because D3OG is primarily formed in the kidneys via UGT1A9 and cleared renally, chronic kidney disease (CKD) significantly alters its pharmacokinetics. In patients with severe renal impairment, the steady-state systemic exposure ( Cmax​ ) of D3OG increases by up to 52%, and parent dapagliflozin exposure increases by ~87% due to reduced renal metabolic clearance and decreased filtration[8][9].

However, because D3OG and D2OG are pharmacologically inactive at SGLT2 receptors, this systemic accumulation does not increase the risk of hypoglycemia. Conversely, the pharmacodynamic efficacy (urinary glucose excretion) of the parent drug is heavily attenuated in CKD due to the lower filtered glucose load reaching the proximal tubule[2][8].

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Disposal Protocol for Dapagliflozin 2-O-β-D-Glucuronide

As a major phase II human metabolite of the SGLT2 inhibitor dapagliflozin, Dapagliflozin 2-O-β-D-Glucuronide is frequently synthesized, isolated, and analyzed in pharmacokinetic (PK), pharmacodynamic (PD), and environmen...

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Author: BenchChem Technical Support Team. Date: April 2026

As a major phase II human metabolite of the SGLT2 inhibitor dapagliflozin, Dapagliflozin 2-O-β-D-Glucuronide is frequently synthesized, isolated, and analyzed in pharmacokinetic (PK), pharmacodynamic (PD), and environmental risk assessment (ERA) laboratories. While glucuronidation typically renders the parent active pharmaceutical ingredient (API) pharmacologically inactive, improper handling and disposal of this metabolite present severe occupational and ecological risks.

This guide provides drug development professionals with field-proven, self-validating protocols for the safe handling, segregation, and disposal of Dapagliflozin 2-O-β-D-Glucuronide, ensuring strict regulatory compliance and environmental stewardship [1].

Physicochemical Hazard Profile & Causality

Understanding the molecular structure of Dapagliflozin 2-O-β-D-Glucuronide is critical for designing effective disposal mechanisms. The molecule retains the chlorinated diphenylmethane core of the parent drug. This structural feature dictates its thermal degradation behavior and environmental persistence [3].

Table 1: Hazard Identification and Mechanistic Causality

Hazard ClassGHS CodeMechanistic CausalityPreventative Measure
Acute Oral Toxicity H302Residual affinity or in vivo deconjugation can trigger systemic SGLT2 inhibition, altering glucose metabolism.Mandate strict PPE; prohibit eating/drinking in analytical zones [2].
Eye Irritation H319Fine crystalline powders interact with ocular mucosa, causing severe osmotic and chemical irritation.Require chemical splash goggles; utilize HEPA-filtered fume hoods [4].
Reproductive Toxicity H360DParent API crosses the placenta; SGLT2 inhibition disrupts fetal renal development in animal models.Pregnant personnel must avoid handling concentrated powders [1].
Thermal Decomposition N/AHigh-temperature combustion of the chlorinated aromatic ring releases toxic Hydrogen Chloride (HCl) gas.Mandate chemical incineration equipped with alkaline scrubbers [3].

Environmental Fate & The Causality of Strict Disposal

A common misconception in drug metabolism and pharmacokinetics (DMPK) labs is that glucuronide metabolites are permanently inactive and safe for standard aqueous disposal. However, if Dapagliflozin 2-O-β-D-Glucuronide enters standard wastewater treatment plants (WWTPs), it encounters ubiquitous environmental bacteria. These bacteria express β -glucuronidase enzymes, which cleave the glucuronic acid moiety, releasing the potent, active parent drug (dapagliflozin) back into aquatic ecosystems [5].

Pathway API Dapagliflozin (Active SGLT2 Inhibitor) UGT Hepatic UGT1A9 (Glucuronidation) API->UGT In Vivo Metabolism METAB Dapagliflozin 2-O-β-D-Glucuronide (Target Metabolite) UGT->METAB Phase II Conversion ENV Environmental Release (Improper Drain Disposal) METAB->ENV Untreated Effluent DECONJ Bacterial β-Glucuronidases (Deconjugation) ENV->DECONJ Environmental Exposure TOX Aquatic Ecotoxicity (Reactivation of API) DECONJ->TOX Reversion to Active Drug

Metabolic pathway and environmental reactivation risk of Dapagliflozin 2-O-β-D-Glucuronide.

Operational Safety & Spill Decontamination Protocol

Because Dapagliflozin 2-O-β-D-Glucuronide is handled as a highly purified powder during LC-MS standard preparation, aerosolization is the primary occupational hazard [2].

Protocol 1: Accidental Powder Spill Decontamination

Self-Validating System: This protocol incorporates a terminal verification step to ensure zero residual contamination.

  • Isolate and Ventilate: Immediately restrict access to the spill zone. Ensure the laboratory's localized exhaust ventilation (LEV) is operating at maximum capacity.

  • Don Appropriate PPE: Equip an N95/P100 particulate respirator, double nitrile gloves, a disposable Tyvek lab coat, and chemical splash goggles [4].

  • Suppress Dust Generation (Critical Causality): Do not dry sweep, as this aerosolizes the active micro-particles. Gently cover the solid spill with absorbent laboratory pads lightly dampened with a 10% sodium hypochlorite solution or 70% ethanol [1].

  • Collect and Contain: Carefully fold the absorbent pads inward, capturing the wetted powder. Place the material into a primary hazardous waste bag.

  • Chemical Decontamination: Scrub the affected benchtop or floor with an alkaline detergent, followed by a thorough deionized water rinse [5].

  • Secondary Containment: Seal the primary bag and place it into a secondary, rigid, properly labeled hazardous waste container.

  • Validation Step: Perform a surface swab of the decontaminated area and run a rapid LC-MS/MS blank injection. The area is only validated as safe when the metabolite peak is below the limit of detection (LOD).

Laboratory Waste Segregation & Incineration Workflows

Proper disposal requires segregating waste streams at the source to prevent dangerous chemical incompatibilities and to ensure the correct destruction methodology is applied by your environmental services provider [3].

DisposalWorkflow Start Waste Generation (Metabolite Samples/Solvents) Decision Waste State Classification Start->Decision Solid Solid Waste (Powders, Vials, PPE) Decision->Solid Solid Phase Liquid Liquid Waste (LC-MS Effluents, Buffers) Decision->Liquid Liquid Phase SolidCont Double-Bagging (Biohazard/Chem Bins) Solid->SolidCont Containment LiquidCont Segregation (Aqueous vs. Halogenated) Liquid->LiquidCont HPLC/MS Waste Incin Licensed Chemical Incineration (>1000°C + Scrubber) SolidCont->Incin Authorized Transport LiquidCont->Incin Authorized Transport

Step-by-step laboratory waste segregation and disposal workflow for glucuronide metabolites.

Protocol 2: Routine LC-MS Liquid Waste Disposal

Self-Validating System: Closed-loop accountability using waste manifests.

  • Segregate Waste Streams: Separate aqueous biological buffers from organic solvent waste at the instrument level.

  • Designate Halogen Content: Because the dapagliflozin core contains a chlorine atom, any concentrated metabolite solutions (e.g., stock solutions in DMSO or Methanol) must be explicitly designated as Halogenated Organic Waste [3].

  • Containerization: Transfer liquid waste into high-density polyethylene (HDPE) carboys. Causality Rule: Never fill beyond 80% capacity. Halogenated solvents exhibit high vapor pressures; leaving headspace prevents pressure-induced container rupture.

  • Labeling: Affix a GHS-compliant label stating: "Halogenated Organic Waste - Contains Chlorinated API Metabolites (Dapagliflozin derivatives)." Include GHS07 (Exclamation Mark) and GHS08 (Health Hazard) pictograms [1].

  • Incineration Handoff: Transfer the carboys to a licensed environmental disposal service.

  • Validation Step: You must explicitly request and verify a "Certificate of Destruction" from the vendor confirming that the waste was destroyed via high-temperature chemical incineration (>1000°C) equipped with an alkaline scrubber. The scrubber is non-negotiable, as it neutralizes the corrosive hydrogen chloride (HCl) gas generated during the combustion of the chlorinated metabolite [3].

References

  • European Directorate for the Quality of Medicines & Healthcare (EDQM). "Dapagliflozin Impurity A Safety Data Sheet." EDQM Official Portal. URL: [Link]

  • Capot Chemical. "MSDS of Dapagliflozin - Waste Treatment Methods." Capot Chemical Company Limited. URL: [Link]

Handling

A Researcher's Guide to the Safe Handling of Dapagliflozin 2-O-β-D-Glucuronide: Essential PPE and Disposal Protocols

For researchers and scientists in the field of drug development, ensuring both personal safety and the integrity of experimental outcomes is paramount. This guide provides a detailed operational framework for the safe ha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and scientists in the field of drug development, ensuring both personal safety and the integrity of experimental outcomes is paramount. This guide provides a detailed operational framework for the safe handling and disposal of Dapagliflozin 2-O-β-D-Glucuronide, a key metabolite of the SGLT2 inhibitor Dapagliflozin. While specific toxicological data for this metabolite is not extensively published, a conservative approach, treating it with a similar level of caution as the parent Active Pharmaceutical Ingredient (API), is a cornerstone of responsible laboratory practice.[1][2] This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to make informed safety decisions.

Hazard Identification and Risk Profile

Key Hazards of Dapagliflozin (Parent Compound):

  • Acute Oral Toxicity: Harmful if swallowed.[4][5][6][7]

  • Serious Eye Damage/Irritation: Causes serious eye damage or irritation.[4][5][7]

  • Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through prolonged or repeated exposure.[5][6][7]

Based on this profile, the primary routes of occupational exposure to Dapagliflozin 2-O-β-D-Glucuronide that must be mitigated are:

  • Inhalation: Breathing in aerosolized powder.

  • Ingestion: Swallowing the substance, often through cross-contamination of hands.

  • Dermal Contact: Skin absorption.

  • Ocular Contact: Direct contact with the eyes.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection and proper use of PPE are critical for minimizing exposure to potentially hazardous pharmaceutical compounds.[8][9][10] The level of PPE required will depend on the specific task, the quantity of material being handled, and the potential for generating dust or aerosols.

Table 1: Recommended PPE for Handling Dapagliflozin 2-O-β-D-Glucuronide

TaskMinimum Recommended PPE
Weighing and Aliquoting (Solid) Disposable Nitrile Gloves (double-gloving recommended), Lab Coat, Safety Goggles, N95 Respirator (or higher)
Dissolving and Solution Preparation Disposable Nitrile Gloves, Lab Coat, Safety Goggles, Face Shield (if splash risk is high)
General Laboratory Handling (Solutions) Disposable Nitrile Gloves, Lab Coat, Safety Glasses with Side Shields
Spill Cleanup (Small Scale) Double Nitrile Gloves, Lab Coat or Disposable Gown, Safety Goggles, N95 Respirator
Waste Disposal Disposable Nitrile Gloves, Lab Coat, Safety Glasses with Side Shields

Disposable nitrile gloves are recommended for their chemical resistance. It is crucial to change gloves immediately if they become contaminated. For tasks involving larger quantities or prolonged handling, consider double-gloving.

Safety glasses with side shields are the minimum requirement for any laboratory work. When handling the solid form or when there is a risk of splashing, chemical safety goggles should be worn.[3] A face shield provides an additional layer of protection for the entire face.

Handling the solid form of Dapagliflozin 2-O-β-D-Glucuronide, particularly during weighing or transfer, can generate airborne particles. In these situations, a NIOSH-approved N95 respirator or a higher level of respiratory protection is essential to prevent inhalation.[1] All respiratory protection should be used in accordance with your institution's respiratory protection program, which includes fit-testing.

A standard laboratory coat should be worn at all times. For procedures with a higher risk of contamination, such as handling larger quantities or cleaning spills, a disposable gown or coverall can provide enhanced protection.[11]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for safely handling potent pharmaceutical compounds. The following diagram outlines the key stages and decision points.

Safe_Handling_Workflow Figure 1: Safe Handling Workflow for Dapagliflozin 2-O-β-D-Glucuronide cluster_Prep Preparation cluster_Handling Handling cluster_Post Post-Experiment Review_SDS Review SDS of Parent Compound Select_PPE Select Appropriate PPE Review_SDS->Select_PPE Prepare_Work_Area Prepare Ventilated Work Area (Fume Hood) Select_PPE->Prepare_Work_Area Weigh_Solid Weigh Solid Compound Prepare_Work_Area->Weigh_Solid Proceed to Handling Prepare_Solution Prepare Solution Weigh_Solid->Prepare_Solution Perform_Experiment Perform Experiment Prepare_Solution->Perform_Experiment Decontaminate_Area Decontaminate Work Area and Equipment Perform_Experiment->Decontaminate_Area Experiment Complete Segregate_Waste Segregate Waste Decontaminate_Area->Segregate_Waste Dispose_Waste Dispose of Waste via EHS Program Segregate_Waste->Dispose_Waste Waste_Disposal_Decision_Tree Figure 2: Waste Disposal Decision Tree Start Waste Generated Waste_Type What is the waste type? Start->Waste_Type Solid_Waste Solid Waste: - Contaminated PPE - Weigh paper - Absorbent material Waste_Type->Solid_Waste Solid Liquid_Waste Liquid Waste: - Unused solutions - Rinsate Waste_Type->Liquid_Waste Liquid Sharps_Waste Contaminated Sharps: - Needles - Glassware Waste_Type->Sharps_Waste Sharps Solid_Container Place in a labeled, sealed hazardous solid waste container. Solid_Waste->Solid_Container Liquid_Container Place in a labeled, sealed hazardous liquid waste container. Liquid_Waste->Liquid_Container Sharps_Container Place in a designated puncture-resistant sharps container. Sharps_Waste->Sharps_Container EHS_Pickup Arrange for pickup by EHS/Hazardous Waste Management Program Solid_Container->EHS_Pickup Liquid_Container->EHS_Pickup Sharps_Container->EHS_Pickup

Caption: A decision tree for the proper segregation and disposal of waste.

Waste Segregation and Disposal Protocol:

  • Identify and Segregate:

    • Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and absorbent materials, in a clearly labeled, sealed container for hazardous solid waste. [12] * Liquid Waste: Collect all solutions containing Dapagliflozin 2-O-β-D-Glucuronide in a dedicated, labeled, and sealed container for hazardous liquid waste. [12] * Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected as hazardous liquid waste.

  • Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "Dapagliflozin 2-O-β-D-Glucuronide".

  • Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.

  • Disposal: All waste must be disposed of through your institution's hazardous waste management program. [13]Contact your EHS department to schedule a waste pickup.

By adhering to these guidelines, you contribute to a safe and compliant research environment, protecting yourself, your colleagues, and the integrity of your work.

References

  • 3M. (n.d.). Pharmaceutical Manufacturing PPE | Worker Health & Safety. 3M US. Retrieved from [Link]

  • Respirex International. (n.d.). Pharmaceutical PPE. Retrieved from [Link]

  • DuPont. (2024, May). DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients. Retrieved from [Link]

  • Health Care Technology. (n.d.). Personal Protective Equipment is PPE. Retrieved from [Link]

  • WebofPharma. (2026, March 13). Personal Protective Equipment (PPE) in Pharmaceuticals: Importance, Types, Regulations & Best Practices. Retrieved from [Link]

  • Handling Hazardous APIs Safety Protocols for Active Pharmaceutical Ingredients. (n.d.). Retrieved from [Link]

  • Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS DAPAGLIFLOZIN. Retrieved from [Link]

  • Unknown. (n.d.). Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). Retrieved from [Link]

  • Unknown. (2025, September 15). Guideline for the use of dapagliflozin for treating patients with chronic heart failure with preserved ejection fraction (HFpEF). Retrieved from [Link]

  • CPAchem. (2024, May 27). Safety data sheet - Dapagliflozin. Retrieved from [Link]

  • Eurofins Scientific. (n.d.). The challenge of handling highly potent API and ADCs in analytical chemistry. Retrieved from [Link]

  • BSW Together. (2021, April 1). Guidelines for the use of Dapagliflozin & Empagliflozin (SGLT2) in Heart Failure (NICE TA679 and TA773). Retrieved from [Link]

  • Sterling Pharma Solutions. (n.d.). Hazardous chemistry in API development and manufacturing. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Safety Testing of Drug Metabolites Guidance for Industry. Retrieved from [Link]

  • Unknown. (2019, March 2). Assuring the Safe Handling of Potent APIs, Intermediates, and Solid-Dosage Drugs. Retrieved from [Link]

  • Mayo Clinic. (2026, February 1). Dapagliflozin (oral route) - Side effects & dosage. Retrieved from [Link]

  • Dr.Oracle. (2025, June 19). What are the considerations and guidelines for using Dapagliflozin (SGLT2 inhibitor) in patients with type 2 diabetes or heart failure? Retrieved from [Link]

  • University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

  • AstraZeneca. (n.d.). Dapagliflozin Initiation Checklist. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

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